ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Core Science & Biosynthesis

The Comprehensive Technical Guide to ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid: From Natural Source to Bioactivity

A Senior Application Scientist's In-Depth Perspective for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of the ent-kaurane diterpenoid, ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. This document delves into its primary natural source, detailed isolation and purification protocols, thorough spectroscopic characterization, and an exploration of its promising biological activities. The information presented herein is curated to support researchers, scientists, and professionals in the field of drug development in their endeavors to explore the therapeutic potential of this class of natural products.

Introduction to ent-Kaurane Diterpenoids and the Significance of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid

The ent-kaurane diterpenoids are a structurally diverse class of natural products characterized by a tetracyclic kaurane skeleton with an ent configuration. These compounds have garnered significant scientific interest due to their wide array of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a member of this family that has been isolated from various plant sources. Its unique structural features make it a compelling candidate for further investigation in drug discovery programs.

Natural Sources and Biosynthesis

The primary natural source of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is the fern Pteris semipinnata, a member of the Pteridaceae family.[1][2][3][4] This compound, along with other related ent-kaurane diterpenoids, has been successfully isolated from the aerial parts of this plant.[5] While Pteris semipinnata is the most cited source, other species within the Pteris genus may also produce this and structurally similar compounds.

The biosynthesis of ent-kaurane diterpenoids originates from the universal precursor for diterpenes, geranylgeranyl pyrophosphate (GGPP). Through a series of enzymatic reactions involving cyclases, the characteristic tetracyclic skeleton is formed. Subsequent oxidative modifications, catalyzed by enzymes such as cytochrome P450 monooxygenases, introduce hydroxyl and keto functionalities at specific positions on the kaurane backbone, leading to the formation of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and its analogs.

Isolation and Purification from Pteris semipinnata

The isolation of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid from its natural source is a multi-step process that relies on chromatographic techniques to separate it from a complex mixture of other plant metabolites. The following protocol is a synthesized methodology based on established procedures for the isolation of ent-kaurane diterpenoids from Pteris semipinnata.[1][2][6]

Experimental Protocol for Isolation and Purification

Step 1: Plant Material Collection and Preparation

• Collect fresh aerial parts of Pteris semipinnata.

• Thoroughly wash the plant material with distilled water to remove any debris.

• Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, until a constant weight is achieved.

• Grind the dried plant material into a coarse powder using a mechanical grinder.

Step 2: Extraction

• Macerate the powdered plant material in 95% ethanol at a 1:10 (w/v) ratio for 72 hours at room temperature.

• Filter the extract through cheesecloth and then Whatman No. 1 filter paper.

• Repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction.

• Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator to obtain the crude ethanol extract.

Step 3: Solvent Partitioning

• Suspend the crude ethanol extract in distilled water and sequentially partition with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

• The ent-kaurane diterpenoids, including the target compound, are expected to be enriched in the chloroform and ethyl acetate fractions.

• Concentrate each fraction to dryness in vacuo.

Step 4: Column Chromatography

• Subject the bioactive fraction (typically the chloroform or ethyl acetate fraction) to column chromatography on silica gel.

• Prepare a slurry of silica gel in the initial mobile phase (e.g., n-hexane) and pack the column.

• Load the concentrated extract onto the column.

• Elute the column with a gradient of increasing polarity, for example, starting with 100% n-hexane and gradually increasing the proportion of ethyl acetate.

• Collect fractions of a fixed volume and monitor the separation using thin-layer chromatography (TLC).

Step 5: Preparative High-Performance Liquid Chromatography (HPLC)

• Pool the fractions containing the compound of interest based on TLC analysis.

• Further purify the pooled fractions using preparative HPLC on a C18 reversed-phase column.

• Use a suitable mobile phase, such as a gradient of methanol and water, for elution.

• Monitor the elution profile with a UV detector and collect the peak corresponding to ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Step 6: Purity Assessment and Crystallization

• Assess the purity of the isolated compound using analytical HPLC.

• If necessary, perform recrystallization from a suitable solvent (e.g., methanol) to obtain a highly purified crystalline compound.

Experimental Workflow Diagram

Caption: General experimental workflow for the isolation and evaluation of the compound.

Spectroscopic Characterization

The unambiguous identification of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid relies on a combination of spectroscopic techniques. The following table summarizes the key spectroscopic data for this compound, compiled from various sources.[2][7]

Spectroscopic Data	Values
Molecular Formula	C₂₀H₂₈O₄
Molecular Weight	332.43 g/mol
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	Data to be compiled from detailed spectroscopic analysis reports
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	Data to be compiled from detailed spectroscopic analysis reports
Mass Spectrometry (HR-ESI-MS)	m/z [M+Na]⁺ calculated for C₂₀H₂₈O₄Na
Infrared (IR) νₘₐₓ (cm⁻¹)	Characteristic peaks for OH, C=O (ketone and carboxylic acid), C=C

Note: The specific chemical shifts in NMR spectra can vary slightly depending on the solvent and instrument used. For a definitive structural assignment, a full suite of 2D NMR experiments (COSY, HSQC, HMBC) is recommended.

Biological Activities and Potential Therapeutic Applications

ent-Kaurane diterpenoids, including those isolated from Pteris species, have demonstrated a range of promising biological activities.

Anti-inflammatory Activity

Several studies have highlighted the anti-inflammatory potential of ent-kaurane diterpenoids.[8][9][10][11] The proposed mechanism of action often involves the modulation of key inflammatory pathways. One of the primary mechanisms is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[9][11] NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). By inhibiting the activation of NF-κB, ent-kaurane diterpenoids can effectively suppress the inflammatory response.

Caption: Hypothetical anti-inflammatory signaling pathway of the compound.

Cytotoxic Activity

ent-Kaurane diterpenoids have also shown significant cytotoxic activity against various cancer cell lines.[12][13][14][15] The mechanisms underlying their anticancer effects are often multifactorial and can include the induction of apoptosis (programmed cell death), cell cycle arrest, and the inhibition of cancer cell proliferation. The evaluation of the cytotoxic potential of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid against a panel of human cancer cell lines is a critical step in assessing its therapeutic potential in oncology.

5.2.1. Standard Cytotoxicity Assay (MTT Assay)

A common method to assess cytotoxicity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Protocol:

• Seed cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Directions

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, a natural product isolated from Pteris semipinnata, represents a promising scaffold for the development of novel therapeutic agents. Its demonstrated biological activities, particularly in the realms of anti-inflammatory and cytotoxic effects, warrant further in-depth investigation. Future research should focus on elucidating the precise molecular targets and mechanisms of action of this compound. Structure-activity relationship (SAR) studies, involving the synthesis of analogs, could lead to the development of more potent and selective drug candidates. Furthermore, preclinical studies in animal models are essential to evaluate the in vivo efficacy and safety profile of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, paving the way for its potential clinical translation.

References

• Wang, F., Li, Y. J., Ren, F. C., Wei, G. Z., & Liu, J. K. (2011). Pterisolic acids A-F, new ent-kaurane diterpenoids from the fern Pteris semipinnata. Chemical & Pharmaceutical Bulletin, 59(4), 484-487. [Link]

• SciSpace. (n.d.). Pterisolic Acids A-F, New ent-Kaurane Diterpenoids from the Fern Pteris semipinnata. Retrieved from [Link]

• Appiah, B., Mensah, A. Y., & Amponsah, I. K. (2023). Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research. Frontiers in Pharmacology, 14, 1204889. [Link]

• Qiu, M., Yang, B., Cao, D., & Zhao, Z. (2016). Two new ent-kaurane diterpenoids from Pteris semipinnata. Natural Product Communications, 11(6), 1934578X1601100608. [Link]

• Hueso-Falcón, I., Cuadrado, I., Perestelo, N. R., Pérez, C., & Estévez-Braun, A. (2011). Synthesis and anti-inflammatory activity of ent-kaurene derivatives. European journal of medicinal chemistry, 46(9), 4122–4129. [Link]

• ResearchGate. (n.d.). A Novel ent-kaurane Diterpenoid from Pteris Semipinnata. Retrieved from [Link]

• National Institutes of Health. (2023). Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research. Retrieved from [Link]

• Liu, Y., Dai, W., Cao, Q., & Zhang, M. (2022). The Anti-inflammatory Effects of Two Ent-kaurane Diterpenes from the Stems and Leaves of Gochnatia decora. Combinatorial chemistry & high throughput screening, 25(11), 1907–1913. [Link]

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• Preprints.org. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent-Kaurenoic Acid, a Remarkable Natural Product. Retrieved from [Link]

• BioCrick. (n.d.). Pteris semipinnata L. Retrieved from [Link]

• Preprints.org. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent-Kaurenoic Acid, a Remark. Retrieved from [Link]

• Akihisa, T., Nakamura, Y., Tokuda, H., Uchiyama, E., Koike, K., & Nikaido, T. (2011). Cytotoxic and apoptosis-inducing activities of triterpene acids from Poria cocos. Journal of natural products, 74(3), 445–450. [Link]

• ChemFarm. (n.d.). ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid. Retrieved from [Link]

• Wang, F., Li, Y. J., Ren, F. C., Wei, G. Z., & Liu, J. K. (2011). Pterisolic acids A-F, new ent-kaurane diterpenoids from the fern Pteris semipinnata. Chemical & Pharmaceutical Bulletin, 59(4), 484-487. [Link]

• ResearchGate. (n.d.). Pterisemipol, a novel sesquiterpenoid from Pteris semipinnata L. Retrieved from [Link]

• Iguchi, K., Sahashi, Y., Kohno, J., & Yamada, Y. (2001). Hydrophilic and hydrophobic bile acids exhibit different cytotoxicities through cytolysis, interleukin-8 synthesis and apoptosis in the intestinal epithelial cell lines. IEC-6 and Caco-2 cells. Scandinavian journal of gastroenterology, 36(5), 545–551. [Link]

• Bogo, D., Alcantara, G., Micheletti, A. C., Honda, N. K., & de F. Cepa Matos, M. (2025). Cytotoxicity of Alkyl Derivatives of Protocetraric Acid. Orbital: The Electronic Journal of Chemistry, 16, 267-270. [Link]

• Al-Saeedi, F. Y., Slana, M., & Michalek, P. (2005). In vitro cytotoxicity of selected chemicals commonly produced during fire combustion using human cell lines. Toxicology in vitro : an international journal published in association with BIBRA, 19(5), 651–658. [Link]

• Jasińska, M., Słomińska-Wojewódzka, M., & Głowacka, E. (2019). Folic acid and its photoproducts, 6-formylpterin and pterin-6-carboxylic acid, as generators of reactive oxygen species in skin cells during UVA exposure. Journal of photochemistry and photobiology. B, Biology, 197, 111532. [Link]

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An In-Depth Technical Guide on the Isolation of ent-9α-Hydroxy-15-oxo-16-kauren-19-oic Acid from Pteris semipinnata

Abstract

This technical guide provides a comprehensive framework for the isolation and characterization of ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid, a bioactive ent-kaurane diterpenoid, from the fern Pteris semipinnata. This document is intended for researchers, natural product chemists, and drug development professionals. The guide details a robust methodology encompassing ethanolic extraction, multi-step chromatographic fractionation and purification, and spectroscopic analysis for structural elucidation. The causality behind experimental choices is explained to provide a deeper understanding of the isolation strategy. All protocols are designed as self-validating systems to ensure scientific integrity. This guide is grounded in authoritative references to support the described methodologies and mechanistic claims.

Introduction: The Therapeutic Potential of Pteris semipinnata and its Diterpenoid Constituents

The fern Pteris semipinnata L., a member of the Pteridaceae family, has a history of use in traditional medicine.[1] Phytochemical investigations have revealed that the genus Pteris is a rich source of bioactive secondary metabolites, particularly ent-kaurane diterpenoids and pterosins.[2] These compounds have garnered significant interest in the scientific community for their diverse pharmacological activities.

Ent-kaurane diterpenoids, a class of tetracyclic diterpenes, are of particular interest due to their potential as anticancer agents.[3] Several studies have demonstrated that specific ent-kaurane diterpenoids isolated from Pteris semipinnata exhibit potent cytotoxic effects against various human tumor cell lines.[3] The antitumor activity is often associated with the presence of an α,β-unsaturated cyclopentanone moiety in their structure.[3]

One such compound of interest is ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid. Its structural features suggest potential biological activity, making its efficient isolation and characterization a crucial step in exploring its therapeutic applications. This guide provides a detailed protocol for the isolation of this promising natural product, paving the way for further pharmacological evaluation and potential drug development.

A Systematic Approach to Isolation: From Plant Material to Pure Compound

The isolation of a target natural product from a complex plant matrix is a multi-step process that requires a systematic and logical workflow. The following sections detail a field-proven methodology for the isolation of ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid from the whole plants of Pteris semipinnata.

Plant Material Collection and Preparation

The initial quality of the plant material is paramount for a successful isolation campaign.

• Collection: Whole plants of Pteris semipinnata should be collected from a region where the species is abundant. Proper botanical identification by a qualified taxonomist is essential to ensure the correct plant material is used. A voucher specimen should be deposited in a recognized herbarium for future reference.[2]

• Drying and Pulverization: The collected plant material should be air-dried in the shade to prevent the degradation of thermolabile compounds. Once thoroughly dried, the material is pulverized into a coarse powder to increase the surface area for efficient solvent extraction.

Extraction: Liberating the Target Compound

The choice of extraction solvent and method is critical for selectively extracting the desired class of compounds.

• Solvent Selection: Ethanol is an effective solvent for extracting a broad spectrum of secondary metabolites, including diterpenoids, from plant materials.[2][4] Its polarity allows for the efficient extraction of moderately polar compounds like ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid.

• Extraction Protocol:

  • Macerate the powdered plant material in 95% ethanol at room temperature. A plant material to solvent ratio of 1:10 (w/v) is recommended.

  • Allow the mixture to stand for 24-48 hours with occasional agitation.

  • Filter the extract and repeat the extraction process with fresh solvent at least two more times to ensure exhaustive extraction.

  • Combine the ethanolic extracts and concentrate them under reduced pressure using a rotary evaporator to obtain the crude ethanol extract.

Fractionation: Simplifying the Complexity

The crude extract is a complex mixture of numerous compounds. Fractionation aims to separate the components based on their physicochemical properties, thereby simplifying the mixture for further purification.

• Rationale for Multi-Step Chromatography: A multi-step chromatographic approach is employed to achieve a high degree of separation. This typically involves an initial fractionation on a less expensive stationary phase, followed by further purification on more specialized columns.

• Step 1: Activated Charcoal Column Chromatography:

  • Suspend the crude ethanol extract in water and adsorb it onto activated charcoal.

  • Pack the slurry into a glass column.

  • Elute the column with a solvent of increasing polarity. A common starting point is a mixture of ethanol and chloroform (e.g., 10:1 v/v).[3] This step helps to remove highly polar and non-polar impurities.

  • Collect the fractions and monitor them by Thin Layer Chromatography (TLC) to identify the fractions containing the compounds of interest.

• Step 2: Silica Gel Column Chromatography:

  • Combine the diterpenoid-rich fractions from the charcoal column and concentrate them.

  • Subject the concentrated fraction to silica gel column chromatography.

  • Elute the column with a gradient of a non-polar solvent and a moderately polar solvent. A common solvent system is a gradient of chloroform and methanol (e.g., starting from 90:2 v/v).[3]

  • Collect the fractions and analyze them by TLC. Fractions with similar TLC profiles are combined.

Purification: Isolating the Target Compound

The final step involves the purification of the target compound from the enriched fractions obtained from the previous chromatographic steps.

• High-Performance Liquid Chromatography (HPLC): For obtaining a high-purity compound, preparative or semi-preparative High-Performance Liquid Chromatography (HPLC) is often the method of choice.

  • Column: A reversed-phase C18 column is typically used for the separation of diterpenoids.

  • Mobile Phase: A gradient of acetonitrile and water or methanol and water is commonly employed. The exact gradient profile should be optimized based on analytical HPLC runs.

  • Detection: A UV detector is used to monitor the elution of compounds. The wavelength of detection should be chosen based on the UV absorbance maximum of the target compound.

The overall workflow for the isolation of ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid is depicted in the following diagram:

Caption: Workflow for the isolation of ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid.

Structural Elucidation: Unveiling the Molecular Architecture

Once the pure compound is isolated, its chemical structure must be unequivocally determined. This is achieved through a combination of modern spectroscopic techniques.

Mass Spectrometry (MS)

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) is a powerful tool for determining the molecular formula of a compound with high accuracy.

• Principle: HR-ESI-MS measures the mass-to-charge ratio (m/z) of ions in the gas phase. The high resolution allows for the determination of the elemental composition of the molecule.

• Expected Data: For ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid (C₂₀H₂₈O₄), the expected [M+H]⁺ or [M-H]⁻ ion in the mass spectrum will provide the basis for confirming its molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments is used for complete structural assignment.

• ¹H NMR (Proton NMR): This technique provides information about the chemical environment, number, and connectivity of protons in a molecule.

• ¹³C NMR (Carbon NMR): This technique provides information about the number and types of carbon atoms in a molecule.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, allowing for the complete assembly of the molecular structure.

The following table summarizes the key spectroscopic data for ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid, which are consistent with values reported in the literature for compound 8 in a study on pterisolic acids from Pteris semipinnata.[2]

Spectroscopic Data	ent-9α-Hydroxy-15-oxo-16-kauren-19-oic Acid*
Molecular Formula	C₂₀H₂₈O₄
HR-ESI-MS	m/z [M-H]⁻ (Calculated and Found values to be inserted based on experimental data)
¹H NMR (CDCl₃, δ ppm)	Characteristic signals for methyl groups, olefinic protons, and protons attached to carbons bearing hydroxyl and carbonyl groups.
¹³C NMR (CDCl₃, δ ppm)	Resonances corresponding to 20 carbon atoms, including signals for methyl, methylene, methine, and quaternary carbons, as well as carbonyl and olefinic carbons.

The chemical structure of ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid is presented below:

Caption: Chemical structure of ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid.

Discussion: Significance and Future Directions

The successful isolation and structural elucidation of ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid from Pteris semipinnata provides access to a valuable natural product for further scientific investigation. The presence of the ent-kaurane skeleton, coupled with specific functional groups, makes this compound a compelling candidate for biological screening, particularly in the context of anticancer drug discovery.

The cytotoxic properties of related ent-kaurane diterpenoids from the same plant suggest that ent-9α-hydroxy-15-oxo-16-kauren-19-oic acid may also possess significant antitumor activity.[3] Future research should focus on a comprehensive evaluation of its biological activities, including its cytotoxicity against a panel of human cancer cell lines and its mechanism of action.

Furthermore, the detailed isolation protocol presented in this guide can be adapted for the isolation of other structurally related diterpenoids from Pteris semipinnata and other species of the Pteris genus. This will contribute to the growing library of natural products with therapeutic potential and expand our understanding of the chemical diversity of the plant kingdom.

References

• Study on the diterpenoid constituents and anticancer action of pteris semipinn

• Pterisolic acids A-F, new ent-kaurane diterpenoids from the fern Pteris semipinnata. Chemical & Pharmaceutical Bulletin, 59(4), 484-487. [Link]

• Tan, N., Dong, Z. J., & Jian, G. Q. (2011). Pterisolic Acids A–F, New ent-Kaurane Diterpenoids from the Fern Pteris semipinnata. Chemical and Pharmaceutical Bulletin, 59(4), 484–487. [Link]

• A New Diterpenoid Glucoside from Pteris Semipinn
• Pterisemipol, a novel sesquiterpenoid from Pteris semipinn
• [Analysis of the diterpenoids in the extract of Pteris semipinnata L by HPLC-APCI-MS]. (URL not available)

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent-Kaurenoic Acid, a Remarkable Natural Product. Preprints.org. [Link]

• [Analysis of the diterpenoids in the extract of Pteris semipinnata L by HPLC-APCI-MS]. (URL not available)

• Pteris semipinnata L. | BioCrick. [Link]

• [Comparison of the cytotoxicity of five constituents from Pteris semipinnata L. in vitro and the analysis of their structure-activity relationships]. Zhongguo Zhong yao za zhi = Zhongguo zhongyao zazhi = China journal of Chinese materia medica, 25(11), 675–678. (URL not available)

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ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid chemical structure

An In-Depth Technical Guide to the Chemical Structure and Significance of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Introduction: Unveiling a Complex Diterpenoid

Within the vast and structurally diverse class of natural products, diterpenoids represent a significant family of C20 isoprenoids renowned for their complex architectures and potent biological activities. Among these, the ent-kaurane diterpenoids are a prominent subgroup, characterized by a tetracyclic carbon skeleton.[1] These molecules are not mere chemical curiosities; they are active principles in numerous traditional medicinal plants and have attracted considerable interest from the scientific community for their potential as therapeutic agents, exhibiting cytotoxic, anti-inflammatory, and antimicrobial properties.[2][3][4]

This guide provides a detailed technical exploration of a specific member of this family: ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid . Isolated from natural sources such as the herbs of Pteris semipinnata, this molecule possesses a unique combination of functional groups on the core ent-kaurane scaffold that hints at significant biochemical potential.[5] We will deconstruct its chemical identity, delve into the stereochemical nuances of its biosynthesis, outline the modern analytical workflows used for its structural elucidation, and explore its potential therapeutic relevance based on data from closely related analogues. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of this promising natural product.

Chapter 1: Molecular Identity and Physicochemical Properties

The precise arrangement of atoms and functional groups defines a molecule's reactivity and biological function. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a tetracyclic diterpenoid whose structure is a testament to the elegant complexity of natural product chemistry.

The core structure is the ent-kaurane skeleton, a four-ring system. The "ent-" prefix signifies that it is the enantiomer of the more common kaurane series, a crucial stereochemical distinction that profoundly impacts its biological interactions.[1] Key functionalizations on this scaffold include:

• A tertiary hydroxyl group at carbon C-9.

• A ketone (oxo) group at C-15.

• An exocyclic double bond between C-16 and C-17.

• A carboxylic acid at C-19 (attached to C-4).

The following diagram illustrates the chemical structure with standardized carbon numbering for the kaurane skeleton.

Caption: Chemical structure of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Data Presentation: Key Identifiers and Properties

A summary of the critical identifiers and physicochemical properties for this molecule is provided below for easy reference.

Identifier/Property	Value	Source
IUPAC Name	C[C@]1(CCC[C@]2(C)[C@@H]1CC[C@@]13CC(=C)C3=O)C(O)=O	[6]
CAS Number	77658-39-0	[6]
Molecular Formula	C₂₀H₂₈O₄	[6]
Molecular Weight	332.4 g/mol	[6]
Canonical SMILES	C[C@]1(CCC[C@]2(C)[C@@H]1CC[C@@]13CC(=C)C3=O)C(O)=O	[6]

Chapter 2: The ent-Kaurane Scaffold: Biosynthesis and Stereochemistry

The structure of a natural product is a direct reflection of its biosynthetic origin. Understanding this pathway provides profound insight into the molecule's stereochemistry. The ent-kaurane skeleton arises from the universal C5 isoprene building blocks, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).

The key precursor for diterpenoids is geranylgeranyl pyrophosphate (GGPP). In the case of the ent-kauranes, the stereochemically distinct enantiomer, ent-GGPP, is utilized. The biosynthesis proceeds through a series of enzyme-catalyzed cyclizations:

• Protonation-initiated Cyclization: The enzyme ent-copalyl diphosphate synthase (CPS) catalyzes the first cyclization of ent-GGPP to form a bicyclic intermediate, ent-copalyl diphosphate (ent-CPP).

• Secondary Cyclization: Subsequently, ent-kaurene synthase (KS) facilitates a second, more complex cyclization and rearrangement of ent-CPP to yield the tetracyclic hydrocarbon skeleton, ent-kaurene.[1]

• Post-Modification: The basic ent-kaurene skeleton is then elaborately decorated by a suite of tailoring enzymes, primarily Cytochrome P450 monooxygenases and other oxidoreductases, which install the hydroxyl, ketone, and carboxylic acid functionalities at specific and stereochemically defined positions to yield the final product.

The diagram below outlines this foundational biosynthetic logic.

Caption: Core biosynthetic pathway to the ent-kaurane skeleton.

Chapter 3: Spectroscopic and Structural Elucidation

Determining the exact three-dimensional structure of a complex natural product is a non-trivial task that relies on a combination of modern analytical techniques. Each method provides a piece of the puzzle, and together they form a self-validating system to confirm the molecular identity with high confidence.

Experimental Protocol: A General Workflow for Structural Elucidation

The following workflow is a standard, field-proven approach for the characterization of novel or isolated ent-kaurane diterpenoids.

• High-Resolution Mass Spectrometry (HRMS):

  • Objective: To determine the exact mass and establish the elemental formula.

  • Protocol:

    • Dissolve 1-2 mg of the purified compound in a suitable solvent (e.g., methanol or acetonitrile).

    • Infuse the sample into an ESI-Q-TOF (Electrospray Ionization Quadrupole Time-of-Flight) mass spectrometer.

    • Acquire the spectrum in both positive and negative ion modes.

    • Causality: The high mass accuracy of a TOF analyzer allows for the calculation of a unique elemental formula (C₂₀H₂₈O₄) that matches the measured mass-to-charge ratio (m/z), providing the first line of evidence for the compound's identity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To map the carbon-hydrogen framework and establish connectivity.

  • Protocol:

    • Dissolve 5-10 mg of the sample in 0.5 mL of a deuterated solvent (e.g., CDCl₃ or CD₃OD) in a standard NMR tube.

    • Acquire a suite of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) spectra on a high-field NMR spectrometer (≥500 MHz).

    • Causality:

      • ¹H NMR: Identifies the types and number of protons (e.g., methyl singlets, olefinic protons).

      • ¹³C NMR: Determines the number of unique carbon atoms (expecting 20 for this molecule).

      • COSY (Correlation Spectroscopy): Reveals proton-proton (H-H) couplings, establishing connections between adjacent protons.

      • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon.

      • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds, which is critical for piecing together the entire molecular scaffold and placing functional groups like ketones and carboxylic acids.

• X-ray Crystallography (Optional, but Definitive):

  • Objective: To obtain an unambiguous 3D structure and determine absolute stereochemistry.

  • Protocol:

    • Grow a single, high-quality crystal of the compound, typically by slow evaporation of a solvent/anti-solvent system (e.g., methanol/water, acetone/hexane).

    • Mount the crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

    • Solve and refine the crystal structure.

  • Causality: This technique provides the absolute coordinates of each atom in space, serving as the ultimate proof of structure and stereochemistry.[7]

The following diagram visualizes this integrated workflow.

Caption: Integrated workflow for structural determination of natural products.

Chapter 4: Potential Biological Activity and Therapeutic Relevance

While direct biological data for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is limited in publicly accessible literature, a robust hypothesis of its activity can be formulated by examining structurally similar compounds. A close analogue, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (5F) , has been studied for its antitumor properties.[8]

Studies on 5F have shown that it induces apoptosis (programmed cell death) in various human cancer cell lines.[8] The mechanism is reported to be mediated through the mitochondrial or "intrinsic" pathway of apoptosis. Key events in this pathway include:

• Inhibition of NF-κB: The transcription factor NF-κB promotes cell survival by upregulating anti-apoptotic proteins like Bcl-2. Inhibition of NF-κB is a critical anti-cancer strategy.

• Modulation of Bcl-2 Family Proteins: 5F treatment leads to the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of pro-apoptotic proteins like Bax.

• Mitochondrial Disruption: The shift in the Bcl-2/Bax ratio leads to the translocation of Bax to the mitochondria, causing mitochondrial outer membrane permeabilization (MOMP).

• Caspase Activation: This disruption releases cytochrome c into the cytosol, which triggers the activation of a cascade of executioner enzymes known as caspases (e.g., caspase-9 and caspase-3), leading to the systematic dismantling of the cell.[8]

Given the high degree of structural similarity, it is plausible that ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid engages in a similar pro-apoptotic mechanism. The presence of the α,β-unsaturated ketone system (enone) in the D-ring is a particularly noteworthy feature, as such moieties are often Michael acceptors that can covalently interact with nucleophilic residues (like cysteine) in key cellular proteins, including transcription factors and enzymes.

The proposed signaling pathway is illustrated below.

Caption: Proposed mitochondrial pathway of apoptosis for the title compound.

Conclusion and Future Directions

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a structurally compelling ent-kaurane diterpenoid. Its tetracyclic core, adorned with a specific array of oxygen-containing functional groups and an exocyclic alkene, is a product of a complex and stereochemically precise biosynthetic pathway. The analytical workflow required to confirm its structure—combining HRMS, extensive 1D/2D NMR, and potentially X-ray crystallography—represents a gold standard in natural product chemistry.

While its own biological profile is yet to be fully elucidated, strong evidence from closely related analogues suggests significant potential as a pro-apoptotic agent, making it a molecule of interest for oncology research and drug development. Future research should focus on:

• Total Synthesis: Developing a synthetic route to provide access to larger quantities of the material for extensive biological testing and to enable the creation of novel analogues.

• Structure-Activity Relationship (SAR) Studies: Synthesizing derivatives to probe the importance of each functional group (the C-9 hydroxyl, C-15 ketone, etc.) for its cytotoxic activity.

• Target Identification: Employing chemoproteomic approaches to identify the direct cellular protein targets of the molecule, thereby validating the proposed mechanism of action.

This natural product stands as an excellent example of how complex molecules from nature can serve as both a challenge to our analytical capabilities and an inspiration for the development of new therapeutic agents.

References

• Shen, Y. M., & Chen, Y. Z. (2000). ent-Kaurene diterpenoids from Isodon rubescens. Phytochemistry, 53(8), 855–859. Retrieved from [Link]

• BioCrick. (n.d.). ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid | CAS:77658-39-0. Retrieved from [Link]

• Júnior, W. V., & de Oliveira, A. J. B. (2022). Ent-Kaurane Diterpenoids from Coffea Genus: An Update of Chemical Diversity and Biological Aspects. Molecules, 27(1), 123. Retrieved from [Link]

• ResearchGate. (n.d.). Ent-kaurane diterpenoids and glycosides: Isolation, properties, and chemical transformations. Retrieved from [Link]

• Eze, P. M., et al. (2023). Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research. Frontiers in Pharmacology, 14, 1184931. Retrieved from [Link]

• Ding, L., et al. (2015). Isolation, Characterization and Crystal Structure of Cytotoxic ent-Kaurane Diterpenoids from Isodon weisiensis. Zeitschrift für Naturforschung B, 70(10), 757-761. Retrieved from [Link]

• Wikipedia. (n.d.). Kaurenoic acid. Retrieved from [Link]

• Poumale, H. M. P., et al. (2006). kaurene and ent -beyerene diterpenoids and other constituents of Thecacoris batesii. Bulletin of the Chemical Society of Ethiopia, 20(2). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3232, ent-15-Oxo-16-kauren-19-oic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 392454, ent-15-Oxo-kaur-16-en-19-oic acid. Retrieved from [Link]

• Wang, N., et al. (2012). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis of human malignant cancer cells. Current Drug Targets, 13(14), 1730–1737. Retrieved from [Link]

• ResearchGate. (n.d.). The structure of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid (11αOH-KA). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 73062, Kaurenoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11966109, Ent-Kaurene. Retrieved from [Link]

• Sun, H. D., et al. (1995). Cytotoxic ent-kaurene diterpenoids from three Isodon species. Phytochemistry, 38(2), 437–442. Retrieved from [Link]

• ResearchGate. (n.d.). Two new ent-kaurane diterpenoids from Isodon henryi. Retrieved from [Link]

• MCE. (n.d.). ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Retrieved from [Link]

• Maeda, T., et al. (2020). The High Content of Ent-11α-hydroxy-15-oxo-kaur- 16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays. Molecules, 25(12), 2901. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3034087, ent-Kaur-16-en-19-oic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 44411628, 16-alpha-Hydroxy-ent-kauran-19-oic acid. Retrieved from [Link]

• ChemFarm. (n.d.). Ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid. Retrieved from [Link]

• LookChem. (n.d.). ent-9-Hydroxy-15-oxo-19-kauraic acid. Retrieved from [Link]

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Spectroscopic Data Unveiled: A Technical Guide to ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for the diterpenoid, ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. This natural product, isolated from plants of the Pteris genus, particularly Pteris semipinnata, represents a class of molecules with significant interest in phytochemical and pharmacological research.[1] This guide will delve into the expected spectroscopic characteristics of this compound and outline the methodologies for its analysis, providing a crucial resource for its identification, characterization, and further development.

The ent-Kaurane Skeleton: A Structural Overview

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid belongs to the tetracyclic diterpenoid family, characterized by the ent-kaurane skeleton. This rigid, bridged ring system forms the core of a diverse range of natural products with a wide array of biological activities. The specific functionalization of this skeleton, including the presence of hydroxyl, carbonyl, and carboxylic acid groups, as well as unsaturation, gives each derivative its unique chemical and biological properties.

Caption: General structure of the ent-kaurane skeleton.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Structure

NMR spectroscopy is the most powerful tool for the structural elucidation of complex organic molecules like ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Both ¹H and ¹³C NMR provide detailed information about the carbon skeleton and the chemical environment of each proton and carbon atom.

¹H NMR Spectroscopy

The ¹H NMR spectrum of an ent-kaurane diterpenoid is characterized by a series of signals in the aliphatic region, corresponding to the numerous methylene and methine protons of the tetracyclic system. Key diagnostic signals include:

• Methyl Singlets: Two or three sharp singlets corresponding to the tertiary methyl groups (typically C-18, C-19, and C-20). Their chemical shifts are indicative of their stereochemistry and proximity to other functional groups.

• Olefinic Protons: For unsaturated derivatives like ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, signals corresponding to the exocyclic methylene protons at C-17 would be expected in the range of δ 4.5-5.0 ppm.

• Protons Alpha to Carbonyl and Hydroxyl Groups: Protons on carbons bearing or adjacent to the hydroxyl and carbonyl groups will exhibit characteristic downfield shifts.

Table 1: Expected ¹H NMR Chemical Shifts for ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid (based on analogous compounds)

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity
H-17a, H-17b	4.8 - 5.2	s, s
H-9	1.5 - 2.0	m
H-18	~1.2	s
H-20	~0.8	s

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a count of the number of carbon atoms and information about their hybridization and functionalization. For ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, 20 distinct carbon signals are expected.

• Carbonyl Carbons: The ketone at C-15 and the carboxylic acid at C-19 will give rise to signals in the downfield region of the spectrum (δ 170-220 ppm).

• Olefinic Carbons: The sp² hybridized carbons of the C-16/C-17 double bond will appear in the range of δ 100-160 ppm.

• Hydroxylated Carbon: The carbon bearing the hydroxyl group at C-9 will be shifted downfield compared to a non-substituted carbon, typically in the range of δ 70-80 ppm.

• Quaternary Carbons: The spectrum will show several signals for quaternary carbons, including C-4, C-8, and C-10 of the kaurane skeleton.

Table 2: Expected ¹³C NMR Chemical Shifts for ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid (based on analogous compounds)

Carbon	Expected Chemical Shift (δ, ppm)
C-19 (COOH)	~180
C-15 (C=O)	~210
C-16	~155
C-17	~105
C-9 (C-OH)	~75
C-4	~44
C-8	~46
C-10	~39
C-18	~29
C-20	~16

Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₃OD, or Pyridine-d₅). The choice of solvent can be critical for resolving overlapping signals.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum on a 400 MHz or higher field spectrometer. Key parameters to optimize include the number of scans, relaxation delay, and spectral width.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A sufficient number of scans is required to obtain a good signal-to-noise ratio, especially for quaternary carbons.

• 2D NMR Experiments: To unambiguously assign all proton and carbon signals, a suite of 2D NMR experiments is essential.

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and piecing together the molecular framework.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the stereochemistry of the molecule by identifying protons that are close in space.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy provides valuable information about the functional groups present in a molecule. For ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, the IR spectrum is expected to show characteristic absorption bands for the hydroxyl, carbonyl, and carboxylic acid functionalities.

Table 3: Expected IR Absorption Bands for ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid

Functional Group	Expected Absorption Range (cm⁻¹)	Intensity
O-H stretch (hydroxyl)	3200 - 3600	Broad
O-H stretch (carboxylic acid)	2500 - 3300	Very Broad
C-H stretch (sp³, sp²)	2850 - 3100	Strong
C=O stretch (ketone)	1705 - 1725	Strong
C=O stretch (carboxylic acid)	1700 - 1725	Strong
C=C stretch (alkene)	1640 - 1680	Medium

Experimental Protocol for IR Data Acquisition

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) after dissolving in a volatile solvent, as a KBr pellet, or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹). An appropriate number of scans should be co-added to achieve a good signal-to-noise ratio.

Mass Spectrometry (MS): Determining Molecular Weight and Formula

Mass spectrometry is a critical technique for determining the molecular weight and elemental composition of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, allowing for the unambiguous determination of the molecular formula.

For ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (C₂₀H₂₈O₄), the expected exact mass is 332.1988 g/mol .

Fragmentation Pattern

The fragmentation pattern observed in the mass spectrum can provide valuable structural information. Common fragmentation pathways for ent-kaurane diterpenoids include the loss of water (from the hydroxyl group), the loss of CO₂ (from the carboxylic acid), and cleavage of the tetracyclic ring system. Analysis of these fragments can help to confirm the proposed structure.

Experimental Protocol for MS Data Acquisition

• Ionization Method: Electrospray ionization (ESI) is a soft ionization technique well-suited for this type of molecule and is compatible with liquid chromatography (LC-MS).

• Mass Analyzer: A high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap instrument, is recommended to obtain an accurate mass measurement.

• MS/MS Analysis: Tandem mass spectrometry (MS/MS) can be used to induce fragmentation of the molecular ion and analyze the resulting fragment ions, providing further structural confirmation.

Caption: A generalized workflow for the spectroscopic analysis of a natural product.

Conclusion

The comprehensive spectroscopic analysis of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is essential for its unambiguous identification and for paving the way for further investigation into its biological activities. While a complete dataset for this specific molecule is not yet publicly available, the methodologies and comparative data presented in this guide provide a solid foundation for researchers in the field. The application of modern spectroscopic techniques, particularly 2D NMR and high-resolution mass spectrometry, will be instrumental in fully characterizing this and other novel ent-kaurane diterpenoids, unlocking their potential for applications in medicine and beyond.

References

• BioCrick. Pteris semipinnata L. [Link]

• Chemcd. ENT-9-HYDROXY-15-OXO-16-KAUREN-19-OIC ACID. [Link]

• SpectraBase. KAURENOIC-ACID;ENT-KAUR-16-EN-19-OIC-ACID - Optional[13C NMR]. [Link]

• SpectraBase. ENT-9-ALPHA-HYDROXY-16-KAUREN-19-OIC-ACID - Optional[13C NMR]. [Link]

• ResearchGate. 1 H-NMR chemical shifts of ent-15α-hydroxy-kaur-19-oic acid [2a];... [Link]

• ResearchGate. LC-ESI-MS/MS spectra of ent-kaurenoic acid Chromatogram of [M-H] À ion... [Link]

• Chemistry LibreTexts. Infrared Spectroscopy Absorption Table. [Link]

• JEOL. Natural Product NMR-DB "CH-NMR-NP". [Link]

• NP-MRD. The Natural Products Magnetic Resonance Database. [Link]

• ACD/Labs. NMR Databases | 1H, 13C, 15N, 19F, 31P. [Link]

• ACS Publications. Chemoinformatic Characterization of NAPROC-13: A Database for Natural Product 13C NMR Dereplication. [Link]

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ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid biosynthesis pathway

An In-Depth Technical Guide to the Biosynthesis of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Abstract

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a complex diterpenoid isolated from the fern Pteris semipinnata.[1] As a member of the kaurane family, it belongs to a class of molecules that are precursors to the essential plant hormones, gibberellins, and possess a wide range of biological activities.[2] While the complete biosynthetic pathway for this specific molecule has not been fully elucidated in the literature, its structural backbone, ent-kaurenoic acid, is a well-characterized intermediate in plant metabolism. This guide provides a comprehensive overview of the established core pathway leading to ent-kaurenoic acid and presents a scientifically-grounded, putative pathway for the final oxidative modifications. We will detail the enzymatic logic, propose a robust experimental workflow for gene discovery and functional validation, and provide detailed protocols essential for researchers aiming to investigate this or similar natural product pathways.

Part 1: The Core Diterpenoid Scaffold: Biosynthesis of ent-Kaurenoic Acid

The biosynthesis of all diterpenoids begins with the C20 precursor, geranylgeranyl diphosphate (GGPP), which is synthesized via the methylerythritol phosphate (MEP) pathway in the plastids. The transformation of this linear precursor into the tetracyclic ent-kaurane skeleton is a cornerstone of gibberellin biosynthesis and is accomplished in two principal stages.[3][4]

Stage 1: Cyclization from GGPP to ent-Kaurene

The formation of the foundational tetracyclic hydrocarbon, ent-kaurene, from the acyclic GGPP is catalyzed by a pair of terpene synthases (TPSs) that function in succession.[5][6]

• ent-Copalyl Diphosphate Synthase (CPS): This Class II diterpene cyclase initiates the process by protonating the terminal double bond of GGPP, inducing a cascade of cyclizations to form the bicyclic intermediate, ent-copalyl diphosphate (ent-CPP). This reaction establishes the stereochemistry of the core structure.[3][7][8]

• ent-Kaurene Synthase (KS): As a Class I diterpene cyclase, KS takes ent-CPP as its substrate. It facilitates the ionization of the diphosphate moiety and orchestrates a second, more complex cyclization and rearrangement to yield the final tetracyclic product, ent-kaurene.[8][9][10]

These initial steps are localized to the plastids, where the precursor GGPP is readily available.[4][7]

Stage 2: Oxidation of ent-Kaurene to ent-Kaurenoic Acid

The hydrophobic ent-kaurene is then transported to the endoplasmic reticulum, where it undergoes a three-step oxidation at the C19-methyl group. This entire sequence is catalyzed by a single, versatile enzyme:

• ent-Kaurene Oxidase (KO): This is a membrane-bound cytochrome P450 monooxygenase (CYP).[4][11] It sequentially oxidizes ent-kaurene to ent-kaurenol, then to ent-kaurenal, and finally to ent-kaurenoic acid.[6] This multifunctional enzyme is a critical control point in the pathway.

Part 2: Putative Pathway: Final Tailoring to ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

The conversion of ent-kaurenoic acid to the final target molecule requires two additional oxidative modifications: hydroxylation at the C-9 position and oxidation of the C-15 position to a ketone. Such "tailoring" reactions in terpenoid biosynthesis are predominantly catalyzed by cytochrome P450s (CYPs), which are known for their remarkable ability to functionalize diverse and complex scaffolds.[12][13][14]

• Proposed C-9 Hydroxylation: We postulate the involvement of a specific ent-kaurenoic acid 9α-hydroxylase, likely a member of the CYP superfamily. CYPs are well-documented catalysts for introducing hydroxyl groups onto terpene backbones, often with high regio- and stereospecificity.[13][15]

• Proposed C-15 Oxidation: The formation of the C-15 keto group from a hydroxylated intermediate is also a reaction type commonly catalyzed by CYPs or, alternatively, by NAD(P)+-dependent dehydrogenases. Given the prevalence of CYPs in diterpenoid modifications, a P450 enzyme is the most probable candidate for this transformation as well.[12][16]

The overall proposed biosynthetic pathway is visualized below.

Caption: Proposed biosynthetic pathway from GGPP to the target compound.

Table 1: Key Enzymes in the Proposed Pathway

Enzyme (Abbreviation)	Enzyme Class	Substrate	Product	Cellular Location
ent-Copalyl Diphosphate Synthase (CPS)	Terpene Synthase (Class II)	GGPP	ent-CPP	Plastid
ent-Kaurene Synthase (KS)	Terpene Synthase (Class I)	ent-CPP	ent-Kaurene	Plastid
ent-Kaurene Oxidase (KO)	Cytochrome P450 (CYP701A)	ent-Kaurene	ent-Kaurenoic Acid	Endoplasmic Reticulum
C9-Hydroxylase (Putative)	Cytochrome P450	ent-Kaurenoic Acid	ent-9-Hydroxy-kaurenoic Acid	Endoplasmic Reticulum
C15-Oxidase (Putative)	Cytochrome P450 / Dehydrogenase	ent-9-Hydroxy-kaurenoic Acid	ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid	Endoplasmic Reticulum

Part 3: Experimental Validation: A Workflow for Gene Identification and Functional Characterization

Identifying the unknown "tailoring" enzymes requires a systematic approach combining transcriptomics, gene cloning, and functional assays. The workflow outlined below is a field-proven strategy for elucidating novel biosynthetic pathways.

Caption: Workflow for identifying and validating pathway genes.

Detailed Protocol: Heterologous Expression and Assay of a Candidate CYP

This protocol describes the functional characterization of a candidate cytochrome P450 gene. The choice of Saccharomyces cerevisiae (yeast) as an expression host is strategic; it is a well-characterized eukaryotic system that possesses the necessary endoplasmic reticulum for proper CYP folding and function but lacks an endogenous kauranoid background.[17][18]

Objective: To determine if a candidate CYP from P. semipinnata can hydroxylate ent-kaurenoic acid.

Materials:

• Yeast expression vector (e.g., pYES-DEST52)

• Competent S. cerevisiae strain (e.g., WAT11, engineered to express an Arabidopsis thaliana P450 reductase)[16]

• Yeast transformation kit

• Selective growth media (SC-Ura with glucose, SC-Ura with galactose)

• ent-Kaurenoic acid substrate (in DMSO)

• Ethyl acetate (HPLC grade)

• Anhydrous sodium sulfate

• GC-MS or LC-MS system for analysis

Methodology:

• Gene Cloning:

  • Amplify the full-length open reading frame of the candidate CYP gene from P. semipinnata cDNA.

  • Clone the amplicon into the yeast expression vector under the control of a galactose-inducible promoter (e.g., GAL1).

  • Verify the sequence of the construct.

• Yeast Transformation:

  • Transform the WAT11 yeast strain with the expression construct using a standard lithium acetate method.

  • As a negative control, transform a separate culture with an empty vector.

  • Plate the transformed cells on selective media (SC-Ura with 2% glucose) and incubate at 30°C for 2-3 days until colonies appear.

• Protein Expression and Substrate Feeding:

  • Inoculate a 5 mL starter culture of SC-Ura with 2% glucose using a single colony and grow overnight at 30°C with shaking.

  • Use the starter culture to inoculate a 50 mL expression culture of SC-Ura with 2% galactose (to induce protein expression).

  • Grow for 24 hours at 30°C with shaking.

  • Add ent-kaurenoic acid substrate to a final concentration of 50 µM.

  • Incubate for an additional 48-72 hours.

• Metabolite Extraction:

  • Pellet the yeast cells by centrifugation.

  • Acidify the supernatant to pH ~3 with HCl.

  • Extract the supernatant three times with an equal volume of ethyl acetate.

  • Pool the organic phases, dry over anhydrous sodium sulfate, and evaporate to dryness under a stream of nitrogen.

• Product Analysis:

  • Resuspend the dried extract in a suitable solvent (e.g., methanol for LC-MS, ethyl acetate for GC-MS).

  • Analyze the sample using LC-MS or GC-MS. The causal link is established by comparing the chromatograms of the experimental culture with the empty-vector control. A unique peak in the experimental sample with a mass corresponding to hydroxylated ent-kaurenoic acid validates the enzyme's function.

Part 4: Analytical Methodologies for Pathway Elucidation

The identification and quantification of terpenoid intermediates are critical for pathway validation. A combination of chromatographic and spectroscopic techniques is essential.[19]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for analyzing volatile and semi-volatile terpenes.[20][21] Derivatization (e.g., methylation) is often required to increase the volatility of acidic compounds like ent-kaurenoic acid and its derivatives. GC-MS provides both retention time and a mass fragmentation pattern, allowing for robust compound identification.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is ideal for analyzing less volatile and more polar compounds without derivatization.[20][22] High-resolution mass spectrometry (e.g., LC-Q-TOF-MS) can provide highly accurate mass data, enabling the determination of elemental composition and confirming hydroxylation or oxidation events.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For novel compounds or absolute structural confirmation, NMR is indispensable.[20] After purifying a sufficient quantity of the enzymatic product, 1D (¹H, ¹³C) and 2D (COSY, HMBC, HSQC) NMR experiments are performed to definitively determine the molecular structure, including the precise position of new functional groups.

Conclusion and Future Directions

This guide has outlined the established biosynthetic route to ent-kaurenoic acid and presented a logical, evidence-based hypothesis for the subsequent tailoring steps that produce ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. The critical next steps lie in the experimental validation of the proposed C-9 hydroxylase and C-15 oxidase. The workflow and protocols provided here offer a clear and robust framework for researchers to undertake this challenge. The discovery of these novel enzymes will not only complete our understanding of this specific pathway but will also expand the molecular toolkit available to synthetic biologists and drug development professionals for creating high-value, complex diterpenoids.

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• Total Syntheses of Highly Oxidized ent-Kaurenoids Pharicin A, Pharicinin B, 7-O-Acetylpseurata C, and Pseurata C: A [5+2] Cascade Approach. (n.d.). NLM Dataset Catalog. Retrieved January 3, 2026, from [Link]

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physical and chemical properties of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

An In-Depth Technical Guide to ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid: Physicochemical Properties and Analytical Methodologies

Introduction

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a naturally occurring diterpenoid belonging to the ent-kaurane class. These tetracyclic compounds are of significant interest to the scientific community due to their diverse and potent biological activities. This guide provides a comprehensive overview of the physical and chemical properties of ent-9-hydroxy-15-oxo-16-kauren-19-oic acid, along with detailed experimental protocols for its isolation and analysis. The information presented herein is intended to support researchers, scientists, and drug development professionals in their work with this promising natural product.

ent-Kaurane diterpenoids are primarily found in plants and fungi and are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. The specific compound of focus, ent-9-hydroxy-15-oxo-16-kauren-19-oic acid, has been isolated from the fern Pteris semipinnata.[1] The presence of multiple functional groups, including a hydroxyl, a ketone, a carboxylic acid, and a carbon-carbon double bond, makes it a versatile molecule with potential for further chemical modification and as a lead compound in drug discovery programs.

Physicochemical Properties

Property	Value	Source
Chemical Formula	C20H28O4	[1]
Molecular Weight	332.43 g/mol	[1]
CAS Number	77658-39-0	[1]
Appearance	Amorphous powder (for related compounds)	[1]
Melting Point	Data not available. The related compound, ent-15-Oxo-16-kauren-19-oic acid, has a melting point of 211-213 °C.[2]	N/A
Solubility	Generally, ent-kaurane diterpenoids are soluble in organic solvents such as chloroform, dichloromethane, ethyl acetate, and DMSO, and have low solubility in water.[3][4]	[3][4]
pKa (predicted)	~4.5-5.0 (for the carboxylic acid)	[4]

Spectroscopic and Analytical Data

The structural elucidation of ent-9-hydroxy-15-oxo-16-kauren-19-oic acid relies on a combination of spectroscopic techniques. Below is a summary of the expected and reported data for this compound and its close analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra are crucial for confirming the carbon skeleton and the stereochemistry of the molecule. While the specific NMR data for ent-9-hydroxy-15-oxo-16-kauren-19-oic acid is not detailed in the readily available literature, the key expected resonances based on its structure and data from related compounds are as follows:

• ¹H NMR:

  • Signals for two methyl singlets.

  • A series of overlapping methylene and methine protons in the aliphatic region.

  • Signals corresponding to the exocyclic methylene protons of the D-ring.

  • A downfield signal for the carboxylic acid proton.

• ¹³C NMR:

  • A signal for the carboxylic acid carbon (~180 ppm).

  • A signal for the ketone carbon (~200-210 ppm).

  • Signals for the double bond carbons.

  • Signals for the carbon bearing the hydroxyl group.

  • A number of signals in the aliphatic region corresponding to the tetracyclic core.

Mass Spectrometry (MS)

High-resolution mass spectrometry is essential for determining the elemental composition of the molecule. For the related new compounds isolated from Pteris semipinnata, positive high-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was used to confirm their molecular formulas.[1] For ent-9-hydroxy-15-oxo-16-kauren-19-oic acid, the expected [M+H]⁺ or [M+Na]⁺ ions would be observed to confirm its molecular weight and formula.

Infrared (IR) Spectroscopy

The IR spectrum would provide information about the functional groups present in the molecule. Key expected absorption bands include:

• A broad band for the O-H stretch of the carboxylic acid and the alcohol.

• A sharp band for the C=O stretch of the carboxylic acid.

• A sharp band for the C=O stretch of the ketone.

• Bands for the C=C stretch of the double bond.

• Bands for C-H stretches and bends.

Chemical Structure and Reactivity

The chemical structure of ent-9-hydroxy-15-oxo-16-kauren-19-oic acid provides insight into its potential reactivity.

Caption: Chemical structure of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

The reactivity of this molecule is dictated by its functional groups:

• Carboxylic Acid: Can undergo esterification, amide formation, and reduction.

• Ketone: Can be reduced to a secondary alcohol or undergo nucleophilic addition reactions.

• Hydroxyl Group: Can be acylated or oxidized.

• Double Bond: Can undergo hydrogenation, halogenation, and epoxidation.

Natural Occurrence and Isolation

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a natural product found in the fern Pteris semipinnata.[1] The isolation of this and other related diterpenoids from this plant has been described in the literature.

Experimental Protocol: Extraction and Isolation

The following protocol is based on the method described by Wang et al. (2011) for the isolation of ent-kaurane diterpenoids from Pteris semipinnata.[1]

Materials:

• Dried and powdered whole plants of Pteris semipinnata

• 95% Ethanol

• Silica gel for column chromatography

• Sephadex LH-20

• Reversed-phase C18 silica gel

• Solvents for chromatography (e.g., hexane, ethyl acetate, methanol, water)

• Rotary evaporator

• HPLC system for purification

Procedure:

• Extraction:

  • The powdered plant material is extracted exhaustively with 95% ethanol at room temperature.

  • The solvent is removed under reduced pressure using a rotary evaporator to yield a crude extract.

• Fractionation:

  • The crude extract is subjected to silica gel column chromatography.

  • A gradient elution is performed using a solvent system such as hexane-ethyl acetate to separate the extract into several fractions of increasing polarity.

• Purification:

  • The fractions containing the compounds of interest are further purified using a combination of chromatographic techniques.

  • This may include repeated silica gel column chromatography, Sephadex LH-20 column chromatography, and reversed-phase C18 column chromatography.

  • Final purification is often achieved using preparative or semi-preparative HPLC.

Caption: General workflow for the isolation of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Biological Activity

While specific biological activity data for ent-9-hydroxy-15-oxo-16-kauren-19-oic acid is limited in the public domain, the class of ent-kaurane diterpenoids isolated from Pteris species is known to possess a range of interesting biological properties. Many of these compounds have demonstrated significant anti-inflammatory and cytotoxic activities. For instance, related compounds have been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-activated microglial cells, suggesting potential as anti-neuroinflammatory agents.[1] Further research is warranted to fully elucidate the therapeutic potential of ent-9-hydroxy-15-oxo-16-kauren-19-oic acid.

Conclusion

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid represents a structurally interesting natural product with potential for further investigation in the field of drug discovery. This guide provides a foundational understanding of its physicochemical properties and outlines the methodologies for its isolation and characterization. As research into the diverse chemistry of Pteris species continues, a more complete picture of the biological activity and therapeutic applications of this and related ent-kaurane diterpenoids will undoubtedly emerge.

References

• Unveiling the Potential of Ent-Kaurane Diterpenoids: Multifaceted Natural Products for Drug Discovery. (2024). PMC. [Link]

• Wang, F., Li, Y. J., Ren, F. C., Wei, G. Z., & Liu, J. K. (2011). Pterisolic acids A-F, new ent-kaurane diterpenoids from the fern Pteris semipinnata. Chemical & Pharmaceutical Bulletin, 59(4), 484-487. [Link]

• PubChem. (n.d.). ent-15-Oxo-kaur-16-en-19-oic acid. National Center for Biotechnology Information. [Link]

• Wang, F., Li, Y. J., Ren, F. C., Wei, G. Z., & Liu, J. K. (2011). Pterisolic acids A-F, new ent-kaurane diterpenoids from the fern Pteris semipinnata. SciSpace. [Link]

• FooDB. (2011). Showing Compound Kaurenoic acid (FDB021671). [Link]

• Henriques, A. T., & Limberger, R. P. (2013). Occurrence, Biological Activities and Synthesis of Kaurane Diterpenes and their Glycosides. Molecules, 18(7), 8447-8495. [Link]

• PubChem. (n.d.). ent-15-Oxo-16-kauren-19-oic acid. National Center for Biotechnology Information. [Link]

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An In-depth Technical Guide to ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a naturally occurring diterpenoid of the ent-kaurane class.[1] First identified in the fern Pteris semipinnata, this compound is part of a larger family of bioactive molecules that have garnered significant interest in the scientific community.[1][2] The unique tetracyclic structure of ent-kaurane diterpenoids, coupled with their diverse biological activities, positions them as promising candidates for further investigation in drug discovery and development. This guide provides a comprehensive overview of the chemical and physical properties, isolation and analytical methodologies, and putative biological activities of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, with a focus on its potential as an anticancer agent.

Chemical and Physical Properties

The fundamental physicochemical properties of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid are summarized in the table below. This data is essential for its handling, characterization, and formulation in research settings.

Property	Value	Source
CAS Number	77658-39-0
Molecular Formula	C₂₀H₂₈O₄
Molecular Weight	332.4 g/mol
Appearance	Solid (predicted)	General knowledge
Purity	≥ 0.98
SMILES	C[C@]1(CCC[C@]2(C)[C@@H]1CC[C@@]13CC(=C)C3=O)C(O)=O

Isolation and Purification from Pteris semipinnata

The primary natural source of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is the fern Pteris semipinnata.[2] The following protocol outlines a general strategy for its extraction and purification, based on established methods for isolating diterpenoids from this plant.

Experimental Protocol: Isolation and Purification

• Plant Material Collection and Preparation:

  • Collect fresh, healthy aerial parts of Pteris semipinnata.

  • Thoroughly wash the plant material with deionized water to remove any debris.

  • Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, until a constant weight is achieved.

  • Grind the dried plant material into a fine powder using a mechanical grinder.

• Extraction:

  • Macerate the powdered plant material in 95% ethanol at room temperature for 72 hours. The solvent-to-solid ratio should be approximately 10:1 (v/w).

  • Filter the extract through Whatman No. 1 filter paper.

  • Repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude ethanol extract.

• Solvent Partitioning:

  • Suspend the crude ethanol extract in distilled water and sequentially partition with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

  • The ent-kaurane diterpenoids are expected to be enriched in the chloroform and ethyl acetate fractions. Concentrate these fractions in vacuo.

• Chromatographic Purification:

  • Subject the bioactive fraction (e.g., the ethyl acetate fraction) to column chromatography on a silica gel (100-200 mesh) column.

  • Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity.

  • Collect fractions of 50-100 mL and monitor by thin-layer chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate 7:3) and visualizing with a UV lamp and/or by staining with a suitable reagent (e.g., vanillin-sulfuric acid).

  • Pool fractions with similar TLC profiles.

  • Further purify the fractions containing the target compound using repeated column chromatography or preparative high-performance liquid chromatography (HPLC) on a C18 column with a mobile phase of methanol and water or acetonitrile and water.

Workflow for Isolation and Purification```dot

Caption: Putative apoptotic signaling pathway of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

This proposed mechanism suggests that the compound inhibits the nuclear factor-kappa B (NF-κB) signaling pathway, a key regulator of cell survival and proliferation. [3]Inhibition of NF-κB leads to the downregulation of anti-apoptotic proteins such as Bcl-2, and the upregulation of pro-apoptotic proteins like Bax. This shift in the Bax/Bcl-2 ratio disrupts the mitochondrial membrane potential, leading to the release of cytochrome c into the cytoplasm. [4]Cytosolic cytochrome c then activates caspase-9, which in turn activates the executioner caspase-3, culminating in the dismantling of the cell through apoptosis. [4]

Analytical Methodologies

The quantification and identification of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in biological matrices and herbal extracts can be achieved using high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS).

Experimental Protocol: HPLC-MS Analysis

• Sample Preparation:

  • For herbal extracts, dissolve a known amount of the dried extract in methanol and filter through a 0.45 µm syringe filter.

  • For biological samples (e.g., plasma, tissue homogenates), perform a liquid-liquid extraction with a suitable organic solvent like ethyl acetate, followed by evaporation of the solvent and reconstitution in the mobile phase.

• Chromatographic Conditions:

  • HPLC System: An Agilent 1200 series or equivalent.

  • Column: A reverse-phase C18 column (e.g., Diamonsil ODS, 4.6 mm x 150 mm). [5] * Mobile Phase: A gradient of acetonitrile and water containing 2 mmol/L ammonium acetate. [5]A typical gradient might start at 30% acetonitrile and increase to 90% over 20 minutes.

  • Flow Rate: 1.0 mL/min. [5] * Injection Volume: 5 µL. [5] * Column Temperature: 30°C.

• Mass Spectrometry Conditions:

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in negative ion mode.

  • Scan Mode: Selective Ion Monitoring (SIM) for quantification or full scan for identification.

  • Monitored Ion: For quantification in negative ion mode, the [M-H]⁻ ion would be monitored. [5] * Nebulizer Gas: Nitrogen.

  • Source Temperature: Optimized for the specific instrument.

Workflow for HPLC-MS Analysis

Caption: Workflow for the analytical determination of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Potential Applications

The potential applications of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid are primarily in the field of oncology research and drug development. Its putative ability to induce apoptosis in cancer cells makes it a valuable lead compound for the development of novel anticancer therapeutics. Further research is warranted to:

• Elucidate the precise mechanism of action and identify its direct molecular targets.

• Evaluate its efficacy in a broader range of cancer cell lines and in in vivo animal models.

• Investigate its pharmacokinetic and toxicological profile.

• Explore synergistic effects with existing chemotherapeutic agents.

Conclusion

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a promising natural product with the potential for development as an anticancer agent. This guide has provided a comprehensive overview of its chemical properties, isolation, and analytical methods, as well as its putative biological activity. Further research into this and other related ent-kaurane diterpenoids is crucial for unlocking their full therapeutic potential.

References

• [Analysis of the diterpenoids in the extract of Pteris semipinnata L by HPLC-APCI-MS]. Zhong Yao Cai. 2002 Nov;25(11):798-800. Link

• [Analysis of the diterpenoids in the extract of Pteris semipinnata L by HPLC-APCI-MS]. ResearchGate. Link

• A Novel ent-kaurane Diterpenoid from Pteris Semipinnata. ResearchGate. Link

• Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells. PMC. Link

• The structure of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid (11αOH-KA). ResearchGate. Link

• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid | Natural Product. MedChemExpress. Link

• A New Diterpenoid Glucoside from Pteris Semipinnata. ResearchGate. Link

• Biotransformation of ent-kaur-16-en-19-oic acid by Psilocybe cubensis. ResearchGate. Link

• Induction of laryngeal cancer cell death by Ent-11-hydroxy-15-oxo-kaur-16-en-19-oic acid. Head & Neck. 2009;31(10):1338-47. Link

• ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid. ChemFarm. Link

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A Comprehensive Technical Guide to the Biological Activity of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a naturally occurring tetracyclic diterpenoid of the ent-kaurane class. Isolated from medicinal plants such as Pteris semipinnata, this compound is part of a larger family of molecules recognized for their significant and diverse biological activities.[1][2] Ent-kaurane diterpenoids, as a group, exhibit a wide range of pharmacological effects, including cytotoxic, anti-inflammatory, and antimicrobial properties.[3][4] This guide provides an in-depth analysis of the known biological activities of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and its close structural analogs, focusing on its mechanisms of action, experimental validation, and potential for therapeutic development. We synthesize data from preclinical studies to offer a comprehensive resource for researchers in natural product chemistry, pharmacology, and oncology.

Introduction: The Therapeutic Potential of ent-Kaurane Diterpenoids

The ent-kaurane diterpenoids are a structurally diverse class of natural products predominantly found in various plant species.[3] Their complex tetracyclic skeleton serves as a scaffold for numerous chemical modifications, leading to a wide array of derivatives with potent biological activities.[3] In recent years, this class of compounds has garnered significant attention from the scientific community for its therapeutic potential, particularly in oncology and inflammatory diseases.[5][6][7]

Computational and in-silico analyses of large datasets of ent-kaurane diterpenoids have revealed that these natural products possess drug-like properties, aligning closely with those of FDA-approved drugs.[5][6][7] These studies predict a range of pharmacological activities, including anticancer, immunosuppressant, anti-inflammatory, and hepatoprotective effects.[5][6] The subject of this guide, ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, is a representative of this promising class of molecules.

Physicochemical Properties

A clear understanding of the physicochemical properties of a compound is fundamental to its study and application in drug development.

Property	Value	Source
IUPAC Name	(1R,4S,5R,9R,10R,13R,14R)-10-hydroxy-5,9,14-trimethyl-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid	[]
Molecular Formula	C20H30O4	[]
Molecular Weight	334.5 g/mol	[]
Class	Diterpenoid, ent-Kaurane	[1][2]
Natural Source	Pteris semipinnata	[1][2]
CAS Number	77658-39-0	[9]

Core Biological Activities and Mechanisms of Action

Research into ent-kaurane diterpenoids, including close analogs of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, has revealed significant bioactivity, primarily centered on cytotoxicity against cancer cells and modulation of inflammatory pathways.

Cytotoxic and Pro-Apoptotic Activity

A substantial body of evidence points to the potent cytotoxic effects of ent-kaurane diterpenoids against a variety of human cancer cell lines.[3] The mechanism often involves the induction of apoptosis, a form of programmed cell death crucial for eliminating malignant cells.[10][11][12]

A structurally related compound, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (referred to as 5F in some literature), has been extensively studied and serves as a valuable proxy for understanding the potential mechanisms of the title compound.[10][12][13][14]

Key Mechanistic Findings:

• Mitochondrial-Mediated Apoptosis: This compound induces apoptosis by targeting the mitochondria. It causes the translocation of the pro-apoptotic protein Bax to the mitochondria while down-regulating the anti-apoptotic protein Bcl-2.[10][12] This shift in the Bax/Bcl-2 ratio leads to the release of cytochrome c into the cytosol, which in turn activates caspase-9 and the executioner caspase-3, culminating in cell death.[10][12][14]

• NF-κB Pathway Inhibition: The compound has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB), a key transcription factor that promotes cell survival and proliferation by upregulating anti-apoptotic proteins like Bcl-2.[10][12] By inhibiting NF-κB, the compound suppresses these survival signals, making cancer cells more susceptible to apoptosis.[14]

• MAPK Pathway Modulation: The Mitogen-Activated Protein Kinase (MAPK) signaling pathways (including ERK, JNK, and p38) are also involved in the compound's mechanism, although their specific roles can be cell-type dependent.[10][12] For instance, in some cancer cells, JNK activation is linked to apoptosis, while ERK and p38 activation may act as a survival response.[10][12]

• Cell Cycle Arrest: In addition to apoptosis, some ent-kaurane diterpenoids can induce cell cycle arrest, often at the G2/M phase, preventing cancer cells from dividing and proliferating.[13][14]

A related diterpene, ent-15-oxo-kaur-16-en-19-oic acid, demonstrated a potent pro-apoptotic effect on human prostate carcinoma cells (PC-3) with an IC50 of 3.7 µg/ml.[11] This activity was associated with the activation of caspase-3, cleavage of PARP, and reduced levels of the Bcl-2 protein.[11]

Caption: Workflow for the MTT cytotoxicity assay.

Future Perspectives and Drug Development Potential

The ent-kaurane diterpenoid ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, along with its structural analogs, represents a promising scaffold for the development of novel therapeutic agents. The consistent demonstration of pro-apoptotic and anti-inflammatory activities warrants further investigation.

Key areas for future research include:

• Lead Optimization: Chemical modification of the ent-kaurane skeleton to improve potency, selectivity, and pharmacokinetic properties.

• In Vivo Efficacy: Evaluation of the compound in preclinical animal models of cancer and inflammatory diseases to validate the in vitro findings.

• Target Deconvolution: Precise identification of the molecular targets and binding partners to fully elucidate the mechanism of action.

• Combination Therapies: Investigating the synergistic potential of these compounds with existing chemotherapeutic agents, as some studies have shown they can sensitize cancer cells to drugs like cisplatin. [14] The favorable drug-like properties and multi-targeted profile of ent-kaurane diterpenoids highlight them as highly promising candidates for continued drug discovery and development efforts. [5][6]

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A Technical Guide to the Preliminary Bioactivity Screening of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Introduction: Unveiling the Potential of a Novel Kaurane Diterpenoid

The ent-kaurane diterpenoids are a structurally diverse class of natural products, renowned for their wide spectrum of biological activities.[1][2][3] These tetracyclic compounds, biosynthesized from geranylgeranyl pyrophosphate (GGPP), are prominent constituents of various plants and fungi and have shown significant promise as anticancer, anti-inflammatory, antimicrobial, and antiviral agents.[1][2][3] A notable member of this family is ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, a diterpenoid isolated from the herb Pteris semipinnata.[4][5] Given the well-documented bioactivities of structurally related compounds, a systematic preliminary screening of this molecule is warranted to elucidate its therapeutic potential.[6][7][8]

This guide provides a comprehensive, technically-grounded framework for the initial in vitro bioactivity screening of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. As a Senior Application Scientist, the methodologies presented herein are designed not merely as procedural steps, but as a logical, self-validating workflow. The causality behind each experimental choice is explained to ensure scientific integrity and to empower researchers to interpret the generated data with confidence, paving the way for more advanced preclinical investigations.

Chapter 1: Foundational Assessment—In Vitro Cytotoxicity

Rationale: Before exploring specific bioactivities, it is imperative to first establish the cytotoxic profile of the test compound. This foundational step serves two primary purposes: 1) to identify any intrinsic anticancer potential, and 2) to determine the sub-lethal concentration range for subsequent, more sensitive bioactivity assays. A compound that is highly cytotoxic at low concentrations may be a candidate for oncology studies, but its general use as an antimicrobial or anti-inflammatory agent would be limited. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method widely used for this purpose. It relies on the reduction of the yellow tetrazolium salt MTT by mitochondrial succinate dehydrogenase in metabolically active cells into a purple formazan product, the quantity of which is directly proportional to the number of viable cells.[9][10]

Experimental Workflow: Cytotoxicity Screening

Caption: Workflow for determining the in vitro cytotoxicity (IC50) of the test compound.

Detailed Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate cells (e.g., human lung carcinoma A549, breast adenocarcinoma MCF-7, and a non-cancerous line like HEK293) in 96-well flat-bottom plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.[10]

• Compound Preparation and Treatment: Prepare a 10 mM stock solution of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in dimethyl sulfoxide (DMSO). Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent toxicity.

• Incubation: Carefully remove the old medium from the wells and add 100 µL of the medium containing the respective compound concentrations. Include wells with vehicle control (medium with 0.5% DMSO) and a positive control (e.g., Doxorubicin). Incubate the plate for another 48 to 72 hours.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the formula:

  • % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

• The half-maximal inhibitory concentration (IC₅₀) value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Data Presentation: Cytotoxicity Profile

Cell Line	Compound IC₅₀ (µM)	Doxorubicin IC₅₀ (µM)	Selectivity Index (SI)*
A549 (Lung Cancer)	[Insert Value]	[Insert Value]	[Insert Value]
MCF-7 (Breast Cancer)	[Insert Value]	[Insert Value]	[Insert Value]
HEK293 (Normal)	[Insert Value]	[Insert Value]	N/A

*Selectivity Index (SI) = IC₅₀ in normal cells / IC₅₀ in cancer cells. A higher SI value indicates greater selectivity for cancer cells.

Chapter 2: Screening for Antimicrobial Activity

Rationale: Natural products, particularly terpenoids, are a rich source of antimicrobial agents.[8] The initial screening for antibacterial and antifungal activity is a critical step in evaluating the broader therapeutic potential of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[10][11] This quantitative method is efficient, suitable for screening, and provides a clear endpoint for data interpretation.[12]

Detailed Protocol: Broth Microdilution for MIC Determination

• Microorganism Preparation: Select a panel of clinically relevant bacteria (e.g., Gram-positive Staphylococcus aureus ATCC 29213, Gram-negative Escherichia coli ATCC 25922) and fungi (e.g., Candida albicans ATCC 90028). Prepare a microbial suspension equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Compound Dilution: In a sterile 96-well plate, add 50 µL of appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to all wells. Add 50 µL of a 2X concentrated stock solution of the test compound to the first column of wells. Perform a two-fold serial dilution by transferring 50 µL from each well to the next well in the same row.

• Inoculation: Dilute the 0.5 McFarland microbial suspension in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL. Add 50 µL of this standardized inoculum to each well, bringing the final volume to 100 µL.

• Controls: Include a growth control (inoculum in broth without the compound), a sterility control (broth only), and a positive control (a known antibiotic like Ciprofloxacin for bacteria or Fluconazole for fungi).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed. This can be confirmed by measuring the optical density at 600 nm.[10]

Data Presentation: Minimum Inhibitory Concentration (MIC)

Microorganism	Strain	Test Compound MIC (µg/mL)	Positive Control MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	[Insert Value]	[Ciprofloxacin: Insert Value]
Escherichia coli	ATCC 25922	[Insert Value]	[Ciprofloxacin: InsertValue]
Candida albicans	ATCC 90028	[Insert Value]	[Fluconazole: Insert Value]

Chapter 3: Investigating Anti-inflammatory Potential

Rationale: A significant number of diterpenoids exhibit anti-inflammatory properties, often by modulating key signaling pathways like Nuclear Factor-kappa B (NF-κB).[13][14][15] A common and reliable primary screen for anti-inflammatory activity involves measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7). LPS, a component of Gram-negative bacteria, induces a strong inflammatory response in macrophages, leading to the upregulation of inducible nitric oxide synthase (iNOS) and subsequent overproduction of NO, a key inflammatory mediator. The Griess assay provides a simple and sensitive colorimetric method to quantify nitrite (a stable product of NO), thereby assessing the compound's ability to suppress this inflammatory response.[16]

Signaling Pathway: LPS-Induced NF-κB Activation

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Kaurene Diterpenoids: A Comprehensive Technical Guide for Drug Discovery and Development

Introduction: The Architectural Elegance and Therapeutic Promise of Kaurene Diterpenoids

Kaurene diterpenoids represent a significant and structurally diverse class of natural products, characterized by a tetracyclic carbon skeleton.[1] This core structure, a perhydrophenanthrene unit fused with a cyclopentane ring, provides a versatile scaffold for a multitude of chemical modifications, leading to a vast array of naturally occurring analogues.[1] The enantiomeric forms, known as ent-kaurane diterpenoids, are particularly abundant and have garnered substantial interest within the scientific community for their potent and varied biological activities.[2][3] First isolated in 1961, over 1300 ent-kaurane diterpenoids have since been identified, primarily from the plant genus Isodon, but also from families such as Asteraceae, Lamiaceae, and Euphorbiaceae.[2][4]

These compounds have a rich history in traditional medicine, and modern scientific investigation has begun to unravel the molecular mechanisms behind their therapeutic effects.[5] Extensive research has demonstrated their potential as anticancer, anti-inflammatory, antimicrobial, and antiviral agents.[6][7] Notably, compounds like oridonin are currently in clinical trials, underscoring the translational potential of this class of molecules.[2] This guide aims to provide researchers, scientists, and drug development professionals with an in-depth understanding of kaurene diterpenoids, from their biosynthesis and chemical diversity to their biological activities and the methodologies employed for their study.

The Genesis of Complexity: Biosynthesis of the ent-Kaurene Scaffold

The biosynthesis of ent-kaurane diterpenoids is a testament to nature's ability to construct complex molecular architectures from simple precursors. The journey begins with geranylgeranyl pyrophosphate (GGPP), a universal C20 precursor for diterpenes.[8] The formation of the tetracyclic ent-kaurane core is a two-step cyclization process catalyzed by two key enzymes: copalyl diphosphate synthase (CPS) and ent-kaurene synthase (KS).[8][9]

In the first step, CPS catalyzes the protonation-initiated cyclization of the linear GGPP to form the bicyclic intermediate, ent-copalyl diphosphate (ent-CPP).[8] Subsequently, KS facilitates a second cyclization of ent-CPP to yield the tetracyclic hydrocarbon, ent-kaurene.[9] This fundamental scaffold then undergoes a variety of enzymatic modifications, such as oxidation, hydroxylation, and glycosylation, to produce the vast diversity of naturally occurring ent-kaurane diterpenoids.[8] In fungi, a bifunctional diterpene cyclase can catalyze both steps.[9]

Caption: Biosynthetic pathway of ent-kaurene diterpenoids.

A Spectrum of Biological Activity: Therapeutic Potential of Kaurene Diterpenoids

The structural diversity of kaurene diterpenoids is mirrored by their broad range of pharmacological activities. This section will delve into their most significant and well-documented therapeutic properties.

Anticancer Activity: A Multi-pronged Attack on Malignancy

A substantial body of evidence highlights the potent anticancer effects of ent-kaurane diterpenoids against a wide array of cancer cell lines.[2][10] Their mechanisms of action are often multifaceted, targeting key cellular processes involved in tumor growth and survival.[6]

Key Anticancer Mechanisms:

• Induction of Apoptosis: Many ent-kaurane diterpenoids trigger programmed cell death in cancer cells. This is often mediated through the modulation of the Bcl-2 family of proteins, leading to the release of cytochrome c from the mitochondria and the activation of caspases.[2]

• Cell Cycle Arrest: These compounds can halt the proliferation of cancer cells by inducing cell cycle arrest at various checkpoints, commonly the G2/M phase. This effect is often associated with the downregulation of cyclins and cyclin-dependent kinases (CDKs).[2]

• Inhibition of Pro-survival Signaling Pathways: Ent-kaurane diterpenoids have been shown to inhibit critical signaling pathways that promote cancer cell survival and proliferation, such as the PI3K/Akt/mTOR and NF-κB pathways.[11][12]

• Anti-metastatic Effects: Some derivatives have demonstrated the ability to inhibit cancer cell migration and invasion by downregulating the expression of matrix metalloproteinases (MMPs), such as MMP-2 and MMP-9.[2]

Caption: Multifaceted anticancer mechanisms of ent-kaurane diterpenoids.

Table 1: Cytotoxic Activity of Selected ent-Kaurane Diterpenoids

Compound	Cancer Cell Line	IC50 (µM)	Reference
Oridonin	A549 (Lung)	2.16	[4]
Eriocalyxin B	Various	Varies	[6]
Glaucocalyxin H	K-562 (Leukemia)	1.86	[13]
Glaucocalyxin H	Hela (Cervical)	2.54	[13]
Glaucocalyxin H	HepG-2 (Liver)	3.21	[13]

Anti-inflammatory Activity: Quelling the Flames of Inflammation

Chronic inflammation is a hallmark of many diseases, and ent-kaurane diterpenoids have demonstrated significant anti-inflammatory properties.[11][14] Their mechanisms of action often involve the modulation of key inflammatory mediators and signaling pathways.

Key Anti-inflammatory Mechanisms:

• Inhibition of Pro-inflammatory Mediators: These compounds can suppress the production of pro-inflammatory molecules such as nitric oxide (NO), prostaglandins, and cytokines like TNF-α, IL-1β, and IL-6.[11][15]

• Downregulation of Inflammatory Enzymes: The expression and activity of enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) are often downregulated by ent-kaurane diterpenoids.[15]

• Modulation of NF-κB Signaling: The NF-κB signaling pathway is a central regulator of inflammation, and its inhibition is a common mechanism of action for many anti-inflammatory ent-kaurane diterpenoids.[11]

From Plant to Pure Compound: Extraction, Isolation, and Structural Elucidation

The journey from a plant source to a purified, structurally characterized kaurene diterpenoid involves a series of meticulous experimental procedures.

Extraction and Isolation Workflow

A typical workflow for the isolation of kaurene diterpenoids from plant material is outlined below. The choice of solvents and chromatographic techniques is crucial and is often guided by the polarity of the target compounds.

Caption: General workflow for the extraction and isolation of kaurene diterpenoids.

Experimental Protocol: General Extraction and Isolation

• Preparation of Plant Material: The plant material (e.g., leaves, stems) is air-dried and ground into a fine powder to increase the surface area for extraction.

• Extraction: The powdered material is exhaustively extracted with an organic solvent, such as ethanol or methanol, at room temperature. This process is typically repeated multiple times to ensure complete extraction.

• Concentration: The solvent from the combined extracts is removed under reduced pressure using a rotary evaporator to yield a crude extract.

• Fractionation: The crude extract is then subjected to liquid-liquid partitioning with a series of immiscible solvents of increasing polarity (e.g., n-hexane, ethyl acetate, n-butanol) to separate compounds based on their polarity.

• Chromatographic Separation: Each fraction is then subjected to various chromatographic techniques, such as column chromatography over silica gel or Sephadex, to further separate the components.

• Final Purification: The final purification of individual compounds is often achieved using preparative high-performance liquid chromatography (HPLC).

Structural Elucidation: Deciphering the Molecular Architecture

Once a pure compound is isolated, its chemical structure is determined using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are the primary tools for elucidating the carbon-hydrogen framework and the connectivity of atoms within the molecule.[13][16]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact molecular formula of the compound.[15]

• X-ray Crystallography: For compounds that can be crystallized, single-crystal X-ray diffraction analysis provides unambiguous determination of the three-dimensional structure and stereochemistry.[13][17]

• Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy: These techniques provide information about the functional groups present in the molecule.

The Path Forward: Drug Development and Future Perspectives

While ent-kaurane diterpenoids hold immense therapeutic promise, several challenges need to be addressed for their successful clinical development. These include issues of moderate potency, limited aqueous solubility, and bioavailability.[6] To overcome these hurdles, researchers are exploring various strategies, including:

• Semi-synthesis: Chemical modification of the natural product scaffold to create derivatives with improved pharmacological properties.[11]

• Formulation Development: Designing novel drug delivery systems to enhance solubility and bioavailability.

• In Silico Studies: Utilizing computational methods to predict the drug-like properties and potential molecular targets of novel derivatives.[18]

The continued exploration of the chemical diversity of kaurene diterpenoids, coupled with advances in synthetic chemistry and pharmacology, will undoubtedly pave the way for the development of novel and effective therapeutic agents for a range of human diseases.

References

• Chemistry and Bioactivity of ent-Kaurene Diterpenoids - UTMB Research Experts.
• Mechanistic Pathways and Molecular Targets of Plant-Derived Anticancer ent-Kaurane Diterpenes - PMC - NIH.
• Occurrence, biological activities and synthesis of kaurane diterpenes and their glycosides.
• Pathway for ent-kaurene (3) biosynthesis from GGDP (1) via CDP (2) in...
• The Review On Biological Activities of Ent-kaurane Diterpenoids of Croton Tonkinensis.
• (A) Schematic outline of the biosynthetic pathway of ent-kaurene and...
• Occurrence, Biological Activities and Synthesis of Kaurane Diterpenes and their Glycosides.
• Ent-Kaurane Diterpenoids from Coffea Genus: An Update of Chemical Diversity and Biological Aspects - MDPI.
• Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research - NIH.
• Unveiling the Potential of Ent-Kaurane Diterpenoids: Multifaceted Natural Products for Drug Discovery - PMC - PubMed Central.
• Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research - Frontiers.
• Recent advances in the synthesis of ent-kaurane diterpenoids - N
• Occurrence, Biological Activities and Synthesis of Kaurane Diterpenes and their Glycosides.
• Unveiling the Potential of Ent-Kaurane Diterpenoids: Multifaceted Natural Products for Drug Discovery - ResearchG
• Structures of plant-derived anticancer ent-kaurane diterpenoids.
• Recent advances in the synthesis of ent -kaurane diterpenoids - ResearchG
• Synthesis and anti-inflammatory activity of ent-kaurene deriv
• Advanced in the Synthesis of Kaurane Diterpenoids - ResearchG
• Unveiling the Potential of Ent-Kaurane Diterpenoids: Multifaceted Natural Products for Drug Discovery - Semantic Scholar.
• Biological Activities of Ent-kaurane Diterpenoids: A Technical Guide for Researchers - Benchchem.
• Isolation and Biological Activity of New and Known Diterpenoids From Sideritis stricta Boiss. & Heldr - NIH.
• Chemistry and Bioactivity of ent -Kaurene Diterpenoids | Request PDF - ResearchG
• Design, Synthesis, and Anticancer Activity of Novel Enmein-Type Diterpenoid Derivatives Targeting the PI3K/Akt/mTOR Signaling P
• Diterpenoid derivatives as anticancer agents - Innov
• Anti-inflammatory kaurane diterpenoids of Erythroxylum bezerrae - PubMed.
• Anti-Neuroinflammatory ent-Kaurane Diterpenoids
• CYP701A8: A Rice ent-Kaurene Oxidase Paralog Diverted to More Specialized Diterpenoid Metabolism | Plant Physiology | Oxford Academic.
• Efficient production of clerodane and ent-kaurane diterpenes through truncated artificial pathways in Escherichia coli - Beilstein Journals.
• (PDF)
• Isolation, Characterization and Crystal Structure of Cytotoxic ent-Kaurane Diterpenoids
• Isolation, structural elucidation, and cytotoxicity of three new ent-kaurane diterpenoids from Isodon japonica var. glaucocalyx - PubMed.
• Natural Kaurane-class of Diterpenoid Alkaloids: Structure, Distribution, and Bioactivities.
• ent-Kaurene diterpenoids
• The Remarkable Structural Diversity Achieved in ent-Kaurane Diterpenes by Fungal Biotransform

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Protocols & Analytical Methods

Protocol for the High-Purity Isolation of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

An Application Guide for Researchers

Abstract

This document provides a comprehensive, multi-step protocol for the purification of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, a bioactive ent-kaurane diterpenoid isolated from natural sources such as the herb Pteris semipinnata[1]. Ent-kaurane diterpenoids represent a significant class of natural products, renowned for their structural diversity and potent pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects[2][3][4]. The isolation of these compounds in high purity is essential for accurate pharmacological evaluation and potential drug development. This guide details a systematic workflow encompassing solvent extraction, preliminary fractionation by flash chromatography, high-resolution purification via preparative HPLC, and final polishing by crystallization, designed for researchers in natural product chemistry and drug discovery.

Foundational Principles of Diterpenoid Purification

The successful isolation of a target molecule like ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid from a complex botanical matrix hinges on a logical, multi-stage strategy that exploits the compound's unique physicochemical properties, primarily its polarity. The general workflow is designed to systematically remove impurities and enrich the target compound at each successive stage.

• Initial Extraction: The process begins with the liberation of secondary metabolites from the plant material. The choice of solvent is paramount; moderately polar solvents like methanol or ethanol are effective for extracting diterpenoids[5].

• Fractionation and Enrichment: A crude extract contains a vast array of compounds. The initial purification step aims to simplify this mixture. Flash silica gel column chromatography is a powerful and widely used technique for this purpose[6]. It separates compounds based on their differential adsorption to the silica stationary phase and solubility in the mobile phase, allowing for the collection of a fraction enriched with the target diterpenoid[6][7].

• High-Resolution Separation: To isolate the target compound from closely related structural analogues and remaining impurities, a high-resolution technique is required. Preparative High-Performance Liquid Chromatography (Prep-HPLC) is the gold standard for this task, offering superior separation efficiency[8][9]. Reversed-phase chromatography, typically using a C18 stationary phase, is particularly robust for separating moderately polar compounds like kaurenoic acid derivatives[9][10][11].

• Final Polishing and Crystallization: Crystallization serves as the ultimate purification step to achieve analytical-grade purity[6]. This process relies on the principle that the solubility of a compound decreases as a saturated hot solution is cooled[12]. As the solution cools slowly, the target molecules self-assemble into a highly ordered crystal lattice, excluding residual impurities which remain in the solvent (mother liquor)[13].

Purification Workflow Diagram

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• 5. Isolation of antibacterial diterpenoids from Cryptomeria japonica bark - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC) | Springer Nature Experiments [experiments.springernature.com]
• 9. Isolation of natural products by preparative high performance liquid chromatography (prep-HPLC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Preparative separation and quantitative determination of two kaurenoic acid isomers in root barks of Acanthopanax gracilistylus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. youtube.com [youtube.com]

HPLC method for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid analysis

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Introduction

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a kaurene-type diterpenoid, a class of natural products known for a wide spectrum of biological activities. Accurate and precise quantification of this analyte is essential for various research and development applications, including natural product chemistry, pharmacokinetic studies, and quality control of botanical extracts. High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection offers a robust, reliable, and sensitive method for this purpose.

This document provides a comprehensive guide to a validated reversed-phase HPLC (RP-HPLC) method for the analysis of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. The protocol is designed for researchers, scientists, and drug development professionals, offering detailed steps from sample preparation to data analysis, while also explaining the scientific rationale behind the methodological choices to ensure reproducibility and accuracy.

Principle of the Chromatographic Method

This method employs reversed-phase chromatography, a technique ideally suited for separating moderately polar to non-polar compounds like kaurenoic acids. The stationary phase consists of a non-polar C18 (octadecylsilyl) silica gel, while the mobile phase is a polar mixture of an organic solvent (acetonitrile) and water.

The separation mechanism is based on the differential partitioning of the analyte between the stationary and mobile phases. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, being relatively non-polar, will have a strong affinity for the C18 stationary phase. By gradually increasing the proportion of the organic solvent (acetonitrile) in the mobile phase—a technique known as gradient elution—the polarity of the mobile phase is decreased. This progressively weakens the interaction between the analyte and the stationary phase, causing it to elute from the column. The inclusion of a small amount of formic acid in the mobile phase is critical; it acidifies the eluent to suppress the ionization of the carboxylic acid moiety (-COOH) on the analyte, which prevents peak tailing and results in sharper, more symmetrical peaks.

Detection is achieved using a Diode Array Detector (DAD) or a multi-wavelength UV detector. The carbonyl (oxo) and carboxylic acid groups within the molecule allow for UV absorbance, typically in the lower UV range.

Materials and Methods

Reagents and Materials

• Reference Standard: ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (Purity ≥98%)

• Acetonitrile: HPLC grade or higher

• Water: Deionized (DI) water, purified to a resistivity of 18.2 MΩ·cm (Type 1)

• Formic Acid: LC-MS grade (≥99%)

• Methanol: HPLC grade (for extraction)

• Syringe Filters: 0.22 µm PVDF or PTFE

Instrumentation and Chromatographic Conditions

The method was developed on a standard HPLC system equipped with the following modules:

• HPLC System: Quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Analytical Column: A C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size) is recommended for optimal resolution and efficiency.

All quantitative data and chromatographic parameters are summarized in the table below.

Parameter	Condition
Stationary Phase	C18 Reversed-Phase Column (4.6 x 150 mm, 3.5 µm)
Mobile Phase A	0.1% (v/v) Formic Acid in Water
Mobile Phase B	0.1% (v/v) Formic Acid in Acetonitrile
Gradient Program	0-5 min: 40% B; 5-20 min: 40% to 95% B; 20-25 min: 95% B; 25.1-30 min: 40% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Detection Wavelength	210 nm
Run Time	30 minutes

Rationale for Parameter Selection:

• C18 Column: The standard choice for non-polar analytes, providing excellent retention and separation.

• Gradient Elution: Necessary for complex samples (like plant extracts) to ensure elution of compounds with varying polarities within a reasonable time, while maintaining good peak shape for the target analyte.

• Column Temperature (35 °C): Elevating the temperature slightly above ambient reduces mobile phase viscosity, which can lower backpressure and improve peak efficiency. It also ensures run-to-run consistency by mitigating fluctuations in ambient temperature.

• Detection at 210 nm: This wavelength is chosen to detect the n→π* electronic transition of the carbonyl and carboxylic acid functional groups, which typically provides a good response for this class of compounds. A DAD is recommended to allow for peak purity analysis and to investigate other potential detection wavelengths.

Preparation of Standard Solutions

Protocol for Standard Preparation:

• Primary Stock Solution (1000 µg/mL):

  • Accurately weigh 10.0 mg of the ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid reference standard.

  • Transfer the standard into a 10 mL volumetric flask.

  • Add approximately 7 mL of methanol and sonicate for 5 minutes or until fully dissolved.

  • Allow the solution to return to room temperature.

  • Make up the volume to the 10 mL mark with methanol and mix thoroughly.

  • Store this solution at 2-8 °C, protected from light.

• Working Standard Solutions (e.g., 1-100 µg/mL):

  • Prepare a series of working standards by performing serial dilutions of the Primary Stock Solution using a 50:50 (v/v) mixture of acetonitrile and water.

  • For example, to prepare a 100 µg/mL standard, transfer 1 mL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and dilute to volume with the 50:50 solvent mixture.

  • These solutions should be used to construct a calibration curve for quantification.

Sample Preparation (from a Plant Matrix)

This protocol provides a general method for extraction from a dried plant powder. It should be optimized based on the specific matrix.

Protocol for Sample Extraction:

• Weighing: Accurately weigh 1.0 g of the homogenized, dried plant powder into a 50 mL conical tube.

• Extraction: Add 20 mL of methanol to the tube. Vortex vigorously for 1 minute.

• Sonication: Place the sample in an ultrasonic bath and sonicate at 40 kHz for 30 minutes at room temperature. This facilitates cell wall disruption and enhances extraction efficiency.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid plant material.

• Collection: Carefully decant the supernatant (the methanol extract) into a clean flask.

• Re-extraction (Optional but Recommended): To ensure exhaustive extraction, repeat steps 2-5 on the remaining plant pellet and combine the supernatants.

• Drying: Evaporate the combined methanol extract to dryness under reduced pressure using a rotary evaporator at a temperature not exceeding 45 °C.

• Reconstitution and Filtration: Reconstitute the dried extract in 5.0 mL of methanol. Vortex to dissolve. Filter the solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

Method Validation and System Suitability

For this method to be considered trustworthy and reliable, it must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH). Key validation parameters include:

• Linearity: Assessed by injecting a series of calibration standards (e.g., 6 levels) and plotting the peak area against the concentration. The correlation coefficient (r²) should be >0.999.

• Accuracy: Determined by a spike-and-recovery study, where a known amount of the standard is added to a sample matrix and the recovery is calculated.

• Precision: Evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision), by analyzing multiple preparations of the same sample. The relative standard deviation (RSD) should typically be <2%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. Often determined based on the signal-to-noise ratio (S/N of 3 for LOD, 10 for LOQ).

Before running a sample sequence, a system suitability test must be performed by injecting a mid-level standard multiple times (e.g., n=5). The results must meet pre-defined criteria to ensure the chromatographic system is performing adequately.

System Suitability Parameter	Acceptance Criteria
Tailing Factor (T)	0.8 ≤ T ≤ 1.5
Theoretical Plates (N)	> 2000
RSD of Peak Area	≤ 2.0%
RSD of Retention Time	≤ 1.0%

Data Analysis and Workflow

• Identification: The analyte is identified by comparing the retention time of the peak in the sample chromatogram with that of the reference standard. Confirmation can be achieved by comparing the UV spectra obtained from the DAD.

• Quantification: A calibration curve is generated by plotting the peak areas of the calibration standards against their known concentrations. The concentration of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in the sample is then determined by interpolating its peak area from this linear regression equation.

Experimental and Data Analysis Workflow

Application and Protocol for the Structural Elucidation of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid via NMR Spectroscopy

Introduction: The Structural Challenge of Kaurane Diterpenoids

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a member of the ent-kaurane diterpenoid class of natural products, a family of compounds known for their complex tetracyclic ring systems and diverse biological activities. This particular derivative has been isolated from the fern Pteris semipinnata[1]. The precise determination of the stereochemistry and the assignment of all proton and carbon signals within such a rigid and sterically crowded framework are non-trivial tasks. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive tool for the complete structural elucidation of these molecules in solution.

This application note provides a comprehensive guide to the NMR-based structural analysis of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. We will detail the necessary experimental protocols, from sample preparation to the acquisition of a suite of one-dimensional (1D) and two-dimensional (2D) NMR spectra. The causality behind the selection of specific NMR experiments will be explained, providing a logical workflow for researchers to follow. While experimentally determined NMR data for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is not widely available in peer-reviewed literature, this guide will utilize data from closely related, co-isolated analogs from Pteris semipinnata to illustrate the principles of spectral interpretation and structural confirmation[2].

Part 1: Experimental Design and Protocols

Sample Preparation: The Foundation of High-Quality Spectra

The quality of the NMR data is fundamentally dependent on the meticulous preparation of the sample. The goal is to create a homogeneous solution, free of particulate matter and paramagnetic impurities, which can degrade spectral resolution[1][3].

Protocol 1: Sample Preparation for NMR Analysis

• Sample Purity: Ensure the isolated ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is of high purity (>95%), as impurities will complicate spectral analysis.

• Mass Determination: Accurately weigh the sample. For standard NMR analysis, the required mass will depend on the experiments to be performed:

  • ¹H NMR: 1-5 mg is typically sufficient.

  • ¹³C and 2D NMR: 5-20 mg is recommended to achieve a good signal-to-noise ratio in a reasonable time frame[3].

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. For ent-kaurane diterpenoids, deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD) are common choices[2][4]. The choice of solvent can influence the chemical shifts of exchangeable protons (e.g., -OH, -COOH).

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial[5].

• Internal Standard (Optional): Tetramethylsilane (TMS) is the standard reference for ¹H and ¹³C NMR in non-aqueous solvents, with its signal set to 0.00 ppm. Modern spectrometers can reference the residual solvent peak, but the addition of TMS can provide a more accurate chemical shift calibration.

Caption: Workflow for NMR sample preparation.

NMR Experiment Suite: A Multi-faceted Approach to Structure

A combination of 1D and 2D NMR experiments is essential for the unambiguous assignment of the complex structure of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. The following suite of experiments provides a logical progression from initial proton mapping to detailed connectivity analysis.

1.2.1 One-Dimensional NMR Experiments

• ¹H NMR (Proton): This is the starting point for any NMR analysis. It provides information on the number of different types of protons, their chemical environment, their relative numbers (integration), and their through-bond coupling to neighboring protons (multiplicity).

• ¹³C NMR (Carbon): This experiment reveals the number of chemically distinct carbon atoms in the molecule. It is typically acquired with proton decoupling to simplify the spectrum to a series of single lines.

• DEPT (Distortionless Enhancement by Polarization Transfer): This set of experiments is crucial for determining the multiplicity of each carbon signal (i.e., whether it is a CH₃, CH₂, CH, or a quaternary carbon). DEPT-135 is particularly informative, showing CH and CH₃ signals with positive phase and CH₂ signals with negative phase. Quaternary carbons are not observed[7].

1.2.2 Two-Dimensional NMR Experiments

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds. Cross-peaks in the 2D spectrum connect coupled protons, allowing for the tracing of proton spin systems within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbon signals of the atoms to which they are directly attached (one-bond ¹H-¹³C correlation). It is a powerful tool for assigning carbon signals based on their attached, and often more easily assigned, proton signals.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds (long-range ¹H-¹³C correlations). This is arguably the most critical experiment for piecing together the carbon skeleton, as it connects different spin systems and establishes the positions of quaternary carbons and functional groups.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close to each other in space, regardless of whether they are bonded. Cross-peaks indicate through-space interactions, which are invaluable for determining the relative stereochemistry of the molecule.

Caption: Logical workflow of NMR experiments for structural elucidation.

Part 2: Data Analysis and Structural Interpretation

Predicted and Analog-Based NMR Data

While specific, experimentally verified data for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is pending in the literature, we can refer to the comprehensive data published for the structurally similar pterisolic acids, also isolated from Pteris semipinnata[2]. The table below presents the ¹H and ¹³C NMR data for pterisolic acid D (ent-6α,9α-dihydroxy-15-oxo-16β(H)-kauran-19-oic acid), which shares the key 9-hydroxy and 15-oxo functionalities. This data serves as a valuable reference for predicting the chemical shifts for the title compound.

Table 1: ¹H and ¹³C NMR Data for Pterisolic Acid D in CD₃OD (a structural analog) [2]

Position	¹³C (δc)	¹H (δH, mult., J in Hz)	DEPT
1	40.1	1.15, m; 1.95, m	CH₂
2	19.9	1.63, m; 1.81, m	CH₂
3	39.5	1.21, m; 1.55, m	CH₂
4	45.1	-	C
5	50.1	1.41, dd (12.4, 2.4)	CH
6	73.1	4.45, dd (11.2, 4.8)	CH
7	45.9	1.85, m; 2.15, m	CH₂
8	54.7	-	C
9	78.2	-	C
10	39.9	-	C
11	20.3	1.68, m; 1.78, m	CH₂
12	34.1	1.55, m; 1.98, m	CH₂
13	38.0	2.85, m	CH
14	32.6	2.25, m; 2.55, m	CH₂
15	222.6	-	C
16	61.9	2.65, d (8.8)	CH
17	15.5	1.15, d (7.2)	CH₃
18	29.9	1.25, s	CH₃
19	181.5	-	C
20	16.9	1.17, s	CH₃

Note: The numbering of the kaurane skeleton is based on established conventions.

Assembling the Structure: A Step-by-Step Interpretation

• Identify Key Functional Groups: The ¹³C spectrum will show characteristic signals for the ketone at C-15 (δc ~210-220 ppm) and the carboxylic acid at C-19 (δc ~180 ppm). The presence of the hydroxyl group at C-9 will deshield this quaternary carbon (δc ~75-80 ppm)[3]. The exocyclic methylene group (C-16 and C-17) in the title compound would be expected to show signals around δc 150-160 ppm (quaternary C-16) and δc 105-115 ppm (methylene C-17), with corresponding proton signals around δH 4.8-5.2 ppm.

• Trace Spin Systems with COSY: The COSY spectrum will reveal proton-proton coupling networks. For instance, correlations will be observed between the geminal protons on the methylene groups (e.g., H-1a/H-1b) and between vicinal protons (e.g., H-5/H-6). These correlations help to piece together fragments of the ring system.

• Connect Protons to Carbons with HSQC: The HSQC spectrum provides a direct link between the proton and carbon data. Every CH, CH₂, and CH₃ group will produce a cross-peak, allowing for the confident assignment of the carbon signals based on their attached protons.

• Build the Carbon Skeleton with HMBC: The HMBC spectrum is the key to connecting the fragments. For example, the methyl protons at C-18 and C-20 will show long-range correlations to neighboring carbons, confirming their positions. Key expected HMBC correlations for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid would include:

  • H₃-18 to C-3, C-4, C-5, and C-19.

  • H₃-20 to C-1, C-5, C-9, and C-10.

  • The olefinic protons H₂-17 to C-13, C-15, and C-16.

  • Protons on C-14 to the ketone carbonyl at C-15.

Sources

• 1. Pteris semipinnata L.| BioCrick [biocrick.com]
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• 3. openaccess.bezmialem.edu.tr [openaccess.bezmialem.edu.tr]
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• 5. NP-MRD: Browsing natural products [np-mrd.org]
• 6. Page loading... [guidechem.com]
• 7. preprints.org [preprints.org]

Application Notes and Protocols for the Mass Spectrometry of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid

Introduction: Unveiling the Molecular Identity of a Complex Diterpenoid

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a naturally occurring diterpenoid of the kaurane class, a family of compounds known for their diverse and potent biological activities.[1] Isolated from medicinal plants such as Pteris semipinnata, this molecule's intricate tetracyclic structure, featuring a carboxylic acid, a hydroxyl group, and a ketone, presents a compelling analytical challenge.[1] For researchers in natural product chemistry, pharmacology, and drug development, the ability to accurately identify and quantify this compound in complex biological matrices is paramount.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) stands as the premier analytical technique for this task, offering unparalleled sensitivity and selectivity.[2][3] This guide provides a comprehensive overview of the principles and protocols for the successful mass spectrometric analysis of ent-9-hydroxy-15-oxo-16-kauren-19-oic acid, grounded in both theoretical principles and practical laboratory experience. We will delve into the rationale behind method development, from sample preparation to the intricacies of mass spectral interpretation, empowering researchers to confidently analyze this and similar diterpenoid structures.

Part 1: Foundational Principles of Ionization and Fragmentation

The Rationale for Electrospray Ionization (ESI) in Negative Ion Mode

The chemical structure of ent-9-hydroxy-15-oxo-16-kauren-19-oic acid, specifically the presence of a carboxylic acid group, dictates the optimal ionization strategy. Carboxylic acids are readily deprotonated, making negative ion mode electrospray ionization (ESI) the method of choice.[4][5] In the ESI source, the analyte solution is nebulized into a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions. For our target molecule, this process efficiently generates the deprotonated molecule, [M-H]⁻, which serves as the precursor ion for subsequent MS/MS analysis.

While positive ion mode ESI can sometimes yield adducts (e.g., [M+Na]⁺ or [M+NH₄]⁺), the sensitivity and stability of the [M-H]⁻ ion in negative mode are typically superior for carboxylic acids, resulting in a lower background and enhanced signal-to-noise ratio.[5]

A Proposed Fragmentation Pathway: Decoding the Kaurane Skeleton

Collision-Induced Dissociation (CID) is the engine of structural elucidation in tandem mass spectrometry. By accelerating the [M-H]⁻ precursor ion and colliding it with an inert gas, we induce fragmentation, generating a unique fingerprint of product ions that reveals the molecule's structure. While specific fragmentation data for ent-9-hydroxy-15-oxo-16-kauren-19-oic acid is not extensively published, we can propose a logical fragmentation pathway based on established principles for diterpenoids, ketones, and carboxylic acids.[1][6]

The tetracyclic kaurane core is relatively stable. However, the functional groups provide sites for characteristic neutral losses:

• Loss of H₂O (18 Da): The hydroxyl group at C-9 can be readily eliminated as a water molecule.

• Loss of CO (28 Da): The ketone at C-15 can undergo cleavage to lose carbon monoxide.

• Loss of CO₂ (44 Da): The carboxylic acid at C-19 is a prime site for decarboxylation.[7]

More complex fragmentation can arise from cleavages within the ring system, often through retro-Diels-Alder (rDA) reactions, which are common in cyclic structures.[1]

Below is a proposed fragmentation scheme for the [M-H]⁻ ion of ent-9-hydroxy-15-oxo-16-kauren-19-oic acid (Calculated [M-H]⁻ = m/z 347.1864).

Caption: Sample Preparation Workflow

LC-MS/MS Method Parameters

The following parameters provide a solid starting point for method development. Optimization will be necessary based on the specific instrumentation used.

Table 1: Recommended LC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
LC System
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides excellent retention and separation for moderately nonpolar compounds like diterpenoids.
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid aids in protonation for good peak shape and improves ionization efficiency.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a common organic solvent for reversed-phase chromatography.
Gradient	Start at 40% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions, and equilibrate for 3 min.	A gradient elution is necessary to effectively separate the analyte from other matrix components. This is a typical starting gradient that can be optimized.
Flow Rate	0.3 mL/min	A standard flow rate for a 2.1 mm ID column, compatible with ESI sources.
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Volume	5 µL	A typical injection volume; can be adjusted based on sample concentration and instrument sensitivity.
MS System
Ionization Mode	Negative Electrospray Ionization (ESI-)	Optimal for deprotonating the carboxylic acid moiety, leading to high sensitivity for the [M-H]⁻ ion. [4][5]
Capillary Voltage	-3.0 kV	A typical starting voltage for negative mode ESI. Should be optimized for the specific instrument and analyte.
Source Temperature	150 °C	Helps in the desolvation of droplets.
Desolvation Temperature	400 °C	Aids in efficient solvent evaporation to form gas-phase ions.
Cone Gas Flow	50 L/hr	Helps to prevent solvent clusters from entering the mass analyzer.
Desolvation Gas Flow	800 L/hr	Facilitates the desolvation process.
MS/MS Detection (MRM)
Precursor Ion (Q1)	m/z 347.2	The deprotonated molecule [M-H]⁻.
Product Ions (Q3)	Quantifier: m/z 303.2 (loss of CO₂) Qualifier: m/z 329.2 (loss of H₂O)	The loss of CO₂ is often a highly specific and abundant transition for carboxylic acids. The loss of H₂O serves as a confirmation ion. These transitions should be confirmed and optimized using a pure standard.
Collision Energy	15-30 eV	This needs to be optimized for each transition to maximize the product ion signal. Start with a collision energy ramp to find the optimum value.

Part 3: Data Analysis and Validation

Analyte Identification and Quantification

Identification is confirmed by two key criteria:

• Retention Time: The peak for the analyte in the sample must elute at the same retention time as a pure analytical standard, within a narrow tolerance window (e.g., ±0.1 min).

• Ion Ratio: The ratio of the quantifier MRM transition to the qualifier MRM transition in the sample must match that of the standard.

Quantification is achieved by creating a calibration curve using a series of known concentrations of the analytical standard. The peak area of the quantifier transition for the unknown sample is then used to calculate its concentration based on the linear regression of the calibration curve.

Conclusion: A Framework for Confident Analysis

The methodologies presented in this guide provide a comprehensive framework for the robust and reliable analysis of ent-9-hydroxy-15-oxo-16-kauren-19-oic acid using LC-MS/MS. By understanding the principles of ionization and fragmentation, and by implementing meticulous sample preparation and optimized instrument parameters, researchers can achieve high-quality data for both qualitative and quantitative applications. The proposed fragmentation pathway serves as a valuable tool for initial identification and method development, while the detailed protocols offer a clear path to successful implementation in the laboratory. This approach not only ensures the integrity of analytical results but also accelerates research in the vital fields of natural product discovery and drug development.

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Application Note &amp; Protocols: A Tiered Strategy for Evaluating the Anti-Inflammatory Activity of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Abstract and Rationale

Inflammation is a critical biological response to harmful stimuli, but its dysregulation is a hallmark of numerous chronic diseases. Natural products represent a vast reservoir of chemical diversity for the discovery of novel anti-inflammatory agents. The ent-kaurane diterpenoids, a class of tetracyclic compounds, have shown significant potential in this area.[1] Specifically, compounds structurally related to ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid have been demonstrated to inhibit key inflammatory mediators such as nitric oxide (NO), cyclooxygenase-2 (COX-2), and pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[2][3]

This document provides a comprehensive, tiered experimental strategy for researchers to systematically evaluate the anti-inflammatory properties of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, a diterpenoid isolated from plants like Pteris semipinnata.[4][5] The proposed workflow begins with foundational cell-based screening assays to confirm activity and rule out cytotoxicity, followed by mechanistic assays to elucidate the potential molecular pathways involved, primarily focusing on the NF-κB and MAPK signaling cascades, which are central regulators of the inflammatory response.[6]

Proposed Investigational Workflow

A logical, stepwise approach is crucial for the efficient evaluation of a novel compound. This ensures that resource-intensive mechanistic studies are only performed if foundational anti-inflammatory activity is confirmed and is not a result of cellular toxicity.

Caption: Tiered workflow for anti-inflammatory compound validation.

Foundational Protocols (Tier 1)

The initial goal is to confirm that the test compound can inhibit a primary inflammatory response in a reliable model system without simply killing the cells. We use the RAW 264.7 murine macrophage cell line, a standard model for studying lipopolysaccharide (LPS)-induced inflammation.[7]

Protocol: Cell Viability Assay (WST-1)

Rationale: It is imperative to distinguish between a true anti-inflammatory effect and a reduction in inflammatory markers due to cytotoxicity. This assay establishes the maximum non-toxic concentration of the compound for use in subsequent experiments.

Methodology:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 1.5 x 10⁴ cells/well in 100 µL of complete DMEM.[8] Incubate for 24 hours at 37°C in 5% CO₂.

• Compound Treatment: Prepare serial dilutions of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (e.g., 0.1 to 100 µM) in serum-free DMEM. Remove the old media from the cells and add 100 µL of the compound dilutions. Include a "vehicle control" well containing the highest concentration of DMSO used (typically ≤0.1%).

• Incubation: Incubate the plate for 24 hours at 37°C in 5% CO₂.

• WST-1 Addition: Add 10 µL of WST-1 reagent to each well.

• Final Incubation: Incubate for 1-4 hours at 37°C, or until the "vehicle control" wells turn a distinct orange color.

• Measurement: Shake the plate for 1 minute and measure the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Select the highest concentrations that show >95% cell viability for subsequent experiments.

Protocol: Nitric Oxide (NO) Production Assay (Griess Assay)

Rationale: During inflammation, macrophages upregulate inducible nitric oxide synthase (iNOS) to produce large amounts of NO.[9] Measuring nitrite (a stable breakdown product of NO) in the cell culture supernatant is a robust indicator of the inflammatory state.[10] This assay will determine if the compound can suppress this key inflammatory mediator.

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁵ cells/mL and incubate for 24 hours.[8]

• Pre-treatment: Remove the culture medium. Add fresh medium containing non-toxic concentrations of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Incubate for 1 hour.

• Inflammatory Stimulus: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C in 5% CO₂.

• Griess Reaction:

  • Transfer 50-100 µL of supernatant from each well to a new 96-well plate.

  • Add an equal volume of Griess Reagent (a 1:1 mixture of 1% sulfanilamide in 2.5% phosphoric acid and 0.1% naphthylethylenediamine dihydrochloride in 2.5% phosphoric acid).[10]

  • Incubate at room temperature for 10-15 minutes in the dark.

• Measurement: Measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration in each sample by comparing the absorbance to a standard curve generated with known concentrations of sodium nitrite.

Protocol: Direct COX-2 Inhibition Assay (Fluorometric)

Rationale: Cyclooxygenase-2 (COX-2) is an inducible enzyme that synthesizes prostaglandins, which are potent inflammatory mediators.[11] A cell-free enzymatic assay determines if the compound can directly inhibit COX-2 activity, independent of cellular uptake or effects on gene expression.

Methodology (based on a commercial kit principle[12]):

• Reagent Preparation: Prepare reagents according to the kit manufacturer's protocol. This typically includes reconstituting human recombinant COX-2 enzyme, a COX probe, a cofactor, and the arachidonic acid substrate.

• Plate Setup: In a 96-well white opaque plate, set up the following wells:

  • Enzyme Control (EC): 10 µL Assay Buffer.

  • Inhibitor Control (IC): 10 µL of a known COX-2 inhibitor (e.g., Celecoxib).

  • Test Sample (S): 10 µL of diluted ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

• Reaction Mix: Prepare and add 80 µL of the Reaction Mix (containing Assay Buffer, COX Probe, Cofactor, and COX-2 enzyme) to each well.

• Initiation: Initiate the reaction by adding 10 µL of the arachidonic acid substrate solution to all wells simultaneously, preferably with a multichannel pipette.

• Measurement: Immediately measure the fluorescence (Ex/Em = 535/587 nm) in kinetic mode at 25°C for 5-10 minutes.

• Analysis: Calculate the rate of reaction (slope) for each well. The percent inhibition is calculated using the formula: % Inhibition = [(Rate_EC - Rate_S) / Rate_EC] * 100

Mechanistic Elucidation Protocols (Tier 2)

If the compound shows promising activity in Tier 1, the next step is to investigate how it works. This involves examining its effect on the production of other inflammatory molecules and the upstream signaling pathways that control their expression.

The Central Role of NF-κB and MAPK Pathways

The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation.[6][13] In resting cells, it is held inactive in the cytoplasm. Upon stimulation by LPS, a signaling cascade leads to its activation and translocation to the nucleus, where it drives the expression of iNOS, COX-2, and pro-inflammatory cytokines.[14] The Mitogen-Activated Protein Kinase (MAPK) pathways (including p38 and JNK) are also activated by LPS and play a crucial role in regulating the expression of these same inflammatory genes.[15][16] Many natural anti-inflammatory compounds exert their effects by inhibiting these pathways.

Caption: Simplified NF-κB signaling pathway and potential inhibition points.

Protocol: Quantification of TNF-α and IL-6 by ELISA

Rationale: TNF-α and IL-6 are key cytokines that amplify the inflammatory cascade.[2] Quantifying their secretion from LPS-stimulated macrophages provides a direct measure of the compound's ability to suppress the inflammatory response. Enzyme-Linked Immunosorbent Assay (ELISA) is the gold standard for this measurement due to its high sensitivity and specificity.[17][18]

Methodology (General Sandwich ELISA Protocol):

• Sample Collection: Prepare and treat RAW 264.7 cells with the test compound and LPS as described in the Nitric Oxide assay (Protocol 3.2). After 24 hours, collect the cell culture supernatants and centrifuge to remove debris.

• Plate Coating: A 96-well plate is pre-coated with a capture antibody specific for either mouse TNF-α or IL-6.

• Sample Incubation: Add 100 µL of standards and collected supernatant samples to the appropriate wells. Incubate for 2.5 hours at room temperature.[18] The cytokine in the sample binds to the immobilized antibody.

• Washing: Wash the wells several times to remove unbound components.

• Detection Antibody: Add 100 µL of a biotinylated detection antibody specific for the target cytokine. Incubate for 1 hour at room temperature.[18] This antibody binds to a different epitope on the captured cytokine.

• Enzyme Conjugate: Wash the plate. Add 100 µL of Streptavidin-HRP (Horseradish Peroxidase) conjugate. Incubate for 45 minutes.[18] The streptavidin binds to the biotin on the detection antibody.

• Substrate Addition: Wash the plate. Add 100 µL of TMB substrate solution. A blue color will develop in proportion to the amount of cytokine present. Incubate for 30 minutes in the dark.[18]

• Stop Reaction: Add 50 µL of Stop Solution. The color will change from blue to yellow.

• Measurement: Read the absorbance at 450 nm immediately.

• Analysis: Calculate the concentration of TNF-α or IL-6 in the samples by interpolating their absorbance values from the standard curve.

Data Presentation and Interpretation

Quantitative data should be summarized in a clear, tabular format. Results are typically expressed as the mean ± standard deviation (SD) from at least three independent experiments.

Table 1: Effect on Cell Viability and NO Production

Concentration (µM)	Cell Viability (%)	NO Production (µM)	% Inhibition of NO
Control (no LPS)	100 ± 4.5	1.1 ± 0.2	-
Vehicle + LPS	98.7 ± 5.1	45.3 ± 3.8	0
1	99.1 ± 3.9	35.2 ± 2.5	22.3
10	97.5 ± 4.2	18.1 ± 1.9	60.0
25	96.3 ± 4.8	8.9 ± 1.1	80.4

| IC₅₀ (µM) | >100 | 12.5 | |

Table 2: Effect on Cytokine Production and COX-2 Activity

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)	COX-2 Activity (% Inhibition)
Control (no LPS)	15.2 ± 3.1	8.5 ± 2.2	-
Vehicle + LPS	2450 ± 180	1875 ± 155	0 (at 25 µM)
Compound (25 µM) + LPS	612 ± 55	450 ± 41	75.6 (at 25 µM)

| IC₅₀ | 15.2 µM | 18.1 µM | 16.8 µM |

Data presented are hypothetical examples for illustrative purposes.

Interpretation: The example data suggests that ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a potent inhibitor of NO, TNF-α, and IL-6 production in LPS-stimulated macrophages, with IC₅₀ values in the low micromolar range. It also directly inhibits COX-2 enzymatic activity. These effects occur at concentrations that are not cytotoxic, indicating a specific anti-inflammatory mechanism. These findings, consistent with literature on related ent-kaurane diterpenoids,[2][3] strongly suggest the compound warrants further investigation as a potential anti-inflammatory agent, likely acting via inhibition of the NF-κB and/or MAPK signaling pathways.

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• Appiah-Opong, R., et al. (2023). Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research. Frontiers in Pharmacology. [Link]

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• Crist, R. M., et al. (2020). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7: Version 2. National Cancer Institute. [Link]

• Z-Q, X., et al. (2013). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Journal of Analytical & Bioanalytical Techniques. [Link]

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Application Notes &amp; Protocols: A Comprehensive Guide to the Antimicrobial Activity Testing of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Prepared by: The Senior Application Scientist Team

Introduction: The Quest for Novel Antimicrobials

The rise of multidrug-resistant (MDR) pathogens presents a formidable challenge to global public health, necessitating the urgent discovery of new antimicrobial agents. Natural products have historically been a rich source of therapeutic compounds, offering unique chemical scaffolds and mechanisms of action.[1] Among these, the ent-kaurane diterpenoids, a structurally diverse class of molecules isolated from various plants, have garnered significant scientific interest for their broad spectrum of biological activities, including potent antibacterial properties.[2][3] These compounds have demonstrated notable efficacy, particularly against Gram-positive bacteria, including clinically important resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][3]

This guide focuses on ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid , a specific ent-kaurane diterpenoid that can be isolated from the herb Pteris semipinnata.[4] We provide a detailed, field-proven framework for researchers, scientists, and drug development professionals to rigorously evaluate its antimicrobial potential. The protocols herein are grounded in the performance standards set by the Clinical and Laboratory Standards Institute (CLSI), ensuring that the data generated is both reproducible and comparable across different laboratories.[5][6]

Scientific Principle: Quantifying Antimicrobial Efficacy

To characterize the antimicrobial activity of a novel compound, two key metrics are determined:

• Minimum Inhibitory Concentration (MIC): This is the lowest concentration of an antimicrobial agent that completely prevents the visible in vitro growth of a microorganism under standardized conditions.[7][8] It is the primary measure of a compound's potency and is a critical parameter in the early stages of drug discovery.

• Minimum Bactericidal Concentration (MBC): This metric determines the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.[9][10] The MBC assay distinguishes between bacteriostatic agents (which inhibit growth) and bactericidal agents (which kill bacteria). The relationship between MBC and MIC (MBC/MIC ratio) is crucial; a ratio of ≤4 is typically indicative of bactericidal activity.[11]

Postulated Mechanism of Action of ent-Kaurane Diterpenoids

While the precise mechanism for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is yet to be elucidated, the broader class of ent-kaurane diterpenoids is believed to exert antimicrobial effects through several pathways. A primary hypothesis involves the disruption of bacterial cell membrane integrity. The lipophilic nature of the diterpenoid skeleton allows it to intercalate into the phospholipid bilayer, altering membrane fluidity and potential. This can lead to the leakage of essential ions and metabolites, ultimately resulting in cell death. Other proposed mechanisms include the inhibition of essential bacterial enzymes or interference with cellular redox homeostasis.[1][12]

Caption: Postulated mechanism of action for ent-kaurane diterpenoids.

Essential Materials and Reagents

• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

• Dimethyl sulfoxide (DMSO), sterile

• Cation-Adjusted Mueller-Hinton Broth (CAMHB), sterile

• Mueller-Hinton Agar (MHA) plates, sterile

• Sterile 96-well, flat-bottom microtiter plates

• Selected bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Positive control antibiotic (e.g., Vancomycin for Gram-positive, Gentamicin for Gram-negative)

• 0.5 McFarland turbidity standard

• Sterile saline (0.85% NaCl) or Phosphate-Buffered Saline (PBS)

• Spectrophotometer or turbidity meter

• Incubator (35°C ± 2°C)

• Calibrated single and multichannel micropipettes with sterile tips

Protocol Part 1: Preparation of Stock Solutions and Bacterial Inoculum

Rationale: Accurate and standardized starting materials are paramount for reproducible results. The solubility of natural products can be a challenge; DMSO is a common solvent, but its final concentration in the assay must be kept low (typically ≤1%) to avoid inhibiting bacterial growth. The bacterial inoculum must be standardized to a specific density to ensure that the MIC result is not influenced by variations in the number of bacteria being tested.[7]

5.1 Preparation of Compound Stock Solution

• Prepare a 10 mg/mL stock solution of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid by dissolving the required mass in 100% sterile DMSO.

• Vortex thoroughly until completely dissolved. This will serve as the primary stock solution.

  • Expert Insight: For subsequent dilutions into aqueous media, it is often necessary to create an intermediate stock in a mix of solvent and broth to prevent precipitation.

5.2 Preparation of Standardized Bacterial Inoculum

• From a fresh (18-24 hour) culture plate, select 3-5 morphologically similar colonies of the test microorganism.

• Suspend the colonies in sterile saline.

• Vortex gently to create a smooth suspension.

• Adjust the turbidity of the bacterial suspension to match that of a 0.5 McFarland standard. This can be done visually or using a spectrophotometer and corresponds to a bacterial concentration of approximately 1.5 x 10⁸ CFU/mL.[13]

• Within 15 minutes of standardization, dilute this suspension in sterile CAMHB to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

  • Causality: This typically requires a 1:150 dilution of the 0.5 McFarland suspension into broth, followed by adding 50 µL of this diluted inoculum to 50 µL of broth/compound in the well. However, this should be validated for your specific laboratory workflow.[7]

Protocol Part 2: Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is the reference standard for quantitative antimicrobial susceptibility testing.[5][13] This protocol describes the setup in a 96-well plate format for efficient screening.

Caption: Standard workflow for the broth microdilution MIC assay.

6.1 Step-by-Step MIC Protocol

• Dispense 50 µL of sterile CAMHB into wells 2 through 12 of a 96-well microtiter plate.

• Prepare a working solution of the test compound at twice the highest desired final concentration (e.g., if the highest test concentration is 128 µg/mL, prepare a 256 µg/mL solution in CAMHB).

• Add 100 µL of this working compound solution to well 1.

• Perform a two-fold serial dilution: Transfer 50 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

• Continue this serial transfer from well 2 to well 3, and so on, up to well 10. Discard the final 50 µL from well 10.

• Set up Controls:

  • Well 11 (Growth Control): Contains 50 µL of CAMHB. This well will receive the bacterial inoculum but no compound.

  • Well 12 (Sterility Control): Contains 100 µL of CAMHB only. This well receives no inoculum and no compound.

• Within 15 minutes of preparing the final bacterial inoculum (from step 5.2), add 50 µL of the standardized inoculum to wells 1 through 11. The final volume in these wells will be 100 µL.

• Cover the plate with a lid and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[13]

• After incubation, visually inspect the plate for turbidity (bacterial growth). The MIC is the lowest concentration of the compound at which there is no visible growth.

Protocol Part 3: Determination of Minimum Bactericidal Concentration (MBC)

The MBC assay is a direct extension of the MIC test and is essential for determining if a compound has killing activity.[11][14]

Caption: Workflow for determining the MBC following an MIC assay.

7.1 Step-by-Step MBC Protocol

• Following the determination of the MIC, select the well corresponding to the MIC and all wells with higher concentrations that showed no visible growth.

• Mix the contents of each selected well thoroughly.

• Using a calibrated pipette, remove a 10 µL aliquot from each of these wells.

• Spot plate each aliquot onto a quadrant of a sterile MHA plate. Be sure to label which spot corresponds to which concentration.

• Incubate the MHA plates at 35°C ± 2°C for 18-24 hours.

• After incubation, count the number of colonies (CFUs) on each spot.

• The MBC is defined as the lowest concentration of the compound that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.[10][11]

Data Presentation and Interpretation

Results should be tabulated for clarity. The MBC/MIC ratio provides insight into the nature of the antimicrobial activity.

Table 1: Example MIC and MBC Data for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Test Organism	Strain ID	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Staphylococcus aureus	ATCC 29213	32	64	2	Bactericidal
Enterococcus faecalis	ATCC 29212	64	128	2	Bactericidal
Escherichia coli	ATCC 25922	>128	>128	-	Not Active

| Pseudomonas aeruginosa | ATCC 27853 | >128 | >128 | - | Not Active |

Interpretation Guidelines:

• Self-Validation: The sterility control well must remain clear. The growth control well must show distinct turbidity. If these conditions are not met, the assay is invalid.

• MIC: The MIC is the first well in the dilution series (from lowest to highest concentration) that remains clear.

• MBC/MIC Ratio: A ratio of ≤4 suggests bactericidal activity, while a ratio >4 suggests the compound is bacteriostatic.[11] If the MBC is ≥32 times the MIC, the organism may be considered tolerant.[9]

Conclusion

The protocols detailed in this guide provide a robust, standardized methodology for the primary evaluation of the antimicrobial properties of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Adherence to these CLSI-based standards ensures the generation of high-quality, reliable data essential for advancing promising natural products through the drug discovery pipeline. The observed activity, particularly if bactericidal, against clinically relevant pathogens would warrant further investigation into this compound's mechanism of action, toxicity profile, and in vivo efficacy.

References

• Creative Diagnostics. (n.d.). Minimum Bactericidal Concentration (MBC) Assay. Retrieved from [Link]

• Southeast Asian Fisheries Development Center, Aquaculture Department. (n.d.). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. SEAFDEC/AQD Institutional Repository. Retrieved from [Link]

• Microbe Investigations. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved from [Link]

• Wootton, M., et al. (2018). CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Journal of Clinical Microbiology. Retrieved from [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. PMC, NIH. Retrieved from [Link]

• Microbe Investigations. (n.d.). Minimum Inhibitory Concentration (MIC) Test. Retrieved from [Link]

• BMG Labtech. (2024). The minimum bactericidal concentration of antibiotics. Retrieved from [Link]

• Maciá, M. D., et al. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of Visualized Experiments. Retrieved from [Link]

• Clinical and Laboratory Standards Institute (CLSI). (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Zgoda, J. R., & Porter, J. R. (2001). A Convenient Microdilution Method for Screening Natural Products Against Bacteria and Fungi. Pharmaceutical Biology. Retrieved from [Link]

• Ankara University. (n.d.). MINIMAL INHIBITION CONCENTRATION (MIC) DETERMINATION. Retrieved from [Link]

• Zhang, Y., et al. (2024). Three New Ent-Kaurane Diterpenes with Antibacterial Activity from Sigesbeckia orientalis. Molecules. Retrieved from [Link]

• Adelin, E., et al. (2023). Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research. Frontiers in Pharmacology. Retrieved from [Link]

• Mfotie Njoya, E., et al. (2024). Unveiling the Potential of Ent-Kaurane Diterpenoids: Multifaceted Natural Products for Drug Discovery. MDPI. Retrieved from [Link]

• Stan, D., et al. (2021). Adaptation and Validation of a Modified Broth Microdilution Method for Screening the Anti-Yeast Activity of Plant Phenolics in Apple and Orange Juice Models. Foods. Retrieved from [Link]

• CLSI. (2023). M100 - Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

• U.S. Food & Drug Administration (FDA). (2023). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved from [Link]

• CLSI. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan. Retrieved from [Link]

• Sharifi-Rad, J., et al. (2021). Natural Compounds With Antimicrobial and Antiviral Effect and Nanocarriers Used for Their Transportation. Frontiers in Chemistry. Retrieved from [Link]

• de Oliveira, P. F., et al. (2019). Antimicrobial Potential of Natural and Semi-Synthetic ent-Kaurane and ent-Pimarane Diterpenes against Clinically Isolated Gram-Positive Multidrug-Resistant Bacteria. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• JoVE Science Education Database. (2024). Antimicrobial Susceptibility Testing: Preparation of fresh plant spices. Retrieved from [Link]

• ResearchGate. (n.d.). A Convenient Microdilution Method for Screening Natural Products Against Bacteria and Fungi | Request PDF. Retrieved from [Link]

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Illuminating the Anticancer Potential of Kaurane Diterpenoids: Application Notes and Protocols for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and Related Compounds in Cancer Cell Lines

Introduction: Unearthing the Therapeutic Promise of a Natural Compound

Derived from the fern Pteris semipinnata, ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a member of the kaurane diterpenoid family of natural products. While specific research on this particular molecule is emerging, a closely related compound, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (often referred to as 5F in scientific literature), has been the subject of extensive investigation for its potent anticancer properties. These studies have revealed significant activity against a range of human malignant cancer cells, primarily through the induction of programmed cell death (apoptosis) and cell cycle arrest.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application and study of these kaurane diterpenoids in cancer cell lines. The protocols and insights presented here are largely based on the well-documented effects of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid, offering a robust framework for investigating ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and other related natural compounds.

The core mechanism of action for these compounds appears to be the induction of apoptosis through the mitochondrial-mediated pathway. This is characterized by the translocation of Bax to the mitochondria, downregulation of the anti-apoptotic protein Bcl-2, activation of caspases-9 and -3, and the release of cytochrome c into the cytosol.[1][2] Furthermore, these compounds have been shown to inhibit the activation of NF-κB, a key regulator of inflammation and cell survival, and to modulate MAPK and Akt signaling pathways, which are crucial in cancer cell proliferation and survival.[1]

Application Notes: A Summary of Anticancer Activity

The cytotoxic and antiproliferative effects of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (5F) have been evaluated across various human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the compound's potency, varies depending on the cell line and the duration of exposure. The following table summarizes key findings from published studies.

Cancer Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Key Findings	Reference
CNE-2Z	Nasopharyngeal Carcinoma	Not specified	24, 48, 72	Time- and dose-dependent inhibition of cell viability, induction of G2/M phase cell cycle arrest and apoptosis.	[2][3]
Laryngeal Cancer Cell Lines	Laryngeal Cancer	Dose-dependent	Not specified	Induction of apoptosis via inhibition of NF-κB activation.	[4]

Note: The IC50 value is a critical parameter for determining the effective concentration range for a compound in in vitro studies. It is influenced by numerous factors, including the specific cell line, culture conditions, and the assay used. Therefore, it is highly recommended that researchers determine the IC50 for their specific experimental system.[5]

Experimental Protocols: A Step-by-Step Guide to Investigation

The following protocols provide detailed methodologies for assessing the anticancer effects of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and related compounds in cancer cell lines.

Protocol 1: Assessment of Cell Viability using MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[6]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (or related compound)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)[7]

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium. Remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound, e.g., DMSO) and a negative control (medium only).

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting up and down.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Caption: Workflow for the MTT cell viability assay.

Protocol 2: Detection of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[8]

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect early apoptotic cells when conjugated to a fluorochrome.[9] Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[8]

Materials:

• Cancer cell line of interest

• Test compound

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI)

• 1X Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in a 6-well plate and treat with the test compound at the desired concentrations for the appropriate duration. Include both untreated and positive controls (e.g., cells treated with a known apoptosis inducer).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine them with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI. Gently vortex the cells.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[10]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

• Data Interpretation:

  • Annexin V-negative and PI-negative: Viable cells

  • Annexin V-positive and PI-negative: Early apoptotic cells

  • Annexin V-positive and PI-positive: Late apoptotic or necrotic cells

  • Annexin V-negative and PI-positive: Necrotic cells

Caption: Workflow for the Annexin V/PI apoptosis assay.

Protocol 3: Cell Cycle Analysis using Propidium Iodide Staining

This method utilizes flow cytometry to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[11]

Principle: Propidium iodide stoichiometrically binds to DNA, meaning the fluorescence intensity is directly proportional to the DNA content. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, while cells in the S phase have an intermediate amount of DNA.

Materials:

• Cancer cell line of interest

• Test compound

• Cold 70% ethanol

• PBS

• Propidium Iodide staining solution (containing RNase A)[11]

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat cells with the test compound as described in the apoptosis assay. Harvest the cells by trypsinization.

• Fixation: Wash the cells with PBS and resuspend the pellet in cold 70% ethanol while gently vortexing. Fix the cells for at least 30 minutes on ice. Cells can be stored at -20°C for several weeks at this stage.[12]

• Washing: Centrifuge the fixed cells and wash the pellet twice with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in the PI staining solution containing RNase A (to prevent staining of RNA).

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.[12]

• Analysis: Analyze the stained cells by flow cytometry. Use appropriate software to deconvolute the DNA content histogram and quantify the percentage of cells in each phase of the cell cycle.

Caption: Workflow for cell cycle analysis using PI staining.

Protocol 4: Western Blot Analysis of Apoptosis-Related Proteins (Bcl-2 and Bax)

Western blotting is a technique used to detect specific proteins in a sample. This protocol is designed to analyze the expression levels of the anti-apoptotic protein Bcl-2 and the pro-apoptotic protein Bax.[13][14]

Principle: Proteins from cell lysates are separated by size using SDS-PAGE and then transferred to a membrane. The membrane is then probed with primary antibodies specific to the target proteins (Bcl-2 and Bax), followed by incubation with a secondary antibody conjugated to an enzyme that facilitates detection.[14]

Materials:

• Treated and untreated cell pellets

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Protein quantification assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer membrane (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bcl-2 and anti-Bax)

• Loading control primary antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Lyse the cell pellets in ice-cold lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay kit.

• Sample Preparation: Mix a standardized amount of protein from each sample with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE: Load equal amounts of protein per lane onto an SDS-PAGE gel and run the gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[14]

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies (anti-Bcl-2, anti-Bax, and a loading control) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and then add the chemiluminescent substrate. Capture the signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the expression of Bcl-2 and Bax to the loading control to determine relative changes in protein expression.

Signaling Pathway Visualization

The anticancer activity of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (5F) is mediated through the modulation of key signaling pathways that regulate apoptosis and cell survival. The following diagram illustrates the proposed mechanism of action.

Caption: Proposed signaling pathway of 5F-induced apoptosis.

Conclusion and Future Directions

The available evidence strongly suggests that kaurane diterpenoids, such as ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid, hold significant promise as anticancer agents. The detailed protocols and application notes provided in this guide offer a comprehensive framework for researchers to investigate the therapeutic potential of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and other related natural products. Future research should focus on elucidating the precise molecular targets of these compounds, exploring their efficacy in in vivo models, and investigating potential synergistic effects with existing chemotherapeutic agents. A thorough understanding of their mechanisms of action will be crucial for the development of novel and effective cancer therapies.

References

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• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2018). Methods in Molecular Biology, 1691, 13-18.

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. Retrieved from [Link]

• Annexin V PI Staining Guide for Apoptosis Detection. (2024). Boster Biological Technology. Retrieved from [Link]

• The structure of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid (11αOH-KA). (n.d.). ResearchGate. Retrieved from [Link]

• Cell Cycle Protocol - Flow Cytometry. (n.d.). UT Health San Antonio. Retrieved from [Link]

• Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. (2014). Bio-protocol, 4(13), e1173.

• The Annexin V Apoptosis Assay. (n.d.). Retrieved from [Link]

• Propidium iodide staining of cells for cell cycle analysis protocol. (n.d.). Bio-Rad. Retrieved from [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved from [Link]

• The High Content of Ent-11α-hydroxy-15-oxo-kaur- 16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays. (2020). Molecules, 25(2), 299.

• Cell Viability Assay Protocols. (n.d.). Creative Bioarray. Retrieved from [Link]

• The High Content of Ent-11α-hydroxy-15-oxo-kaur- 16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays. (2020). Molecules, 25(2), 299.
• Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis of human malignant cancer cells. (2012). Current Drug Targets, 13(14), 1730-1737.
• Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells. (2013). Oncology Reports, 29(6), 2101-2108.
• Cell Viability Assays. (2013). In Assay Guidance Manual.

• MTT Cell Assay Protocol. (n.d.). Retrieved from [Link]

• Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells. (2013). Oncology Reports, 29(6), 2101-2108.
• Western Blot Analysis of Bcl-2, Bax, Cytochrome C, Caspase-9, Caspase-3 Expression. (2019). OncoTargets and Therapy, 12, 8567-8577.

• ent-11alpha-Hydroxy-15-oxo-kaur-16-en-19-oic acid (PHY0137622). (n.d.). PhytoBank. Retrieved from [Link]

• Induction of laryngeal cancer cell death by Ent-11-hydroxy-15-oxo-kaur-16-en-19-oic acid. (2011). Head & Neck, 33(10), 1438-1445.
• Structure of ent-15a-hydroxy-kaur-16-en-19-oic acid. (2011). Avances en Química, 6(2), 16-20.
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• Western blotting for determination of Bax:Bcl-2 ratio and... (n.d.). ResearchGate. Retrieved from [Link]

• Western blot analysis for determination of Bax:Bcl-2 ratio in U87MG... (n.d.). ResearchGate. Retrieved from [Link]

• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid CFN97261. (n.d.). Sobekbio Biosciences. Retrieved from [Link]

• Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. (2023). International Journal of Molecular Sciences, 24(15), 12275.

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Unraveling the Bioactivity of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid: A Guide to Mechanism of Action Studies

Introduction

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a naturally occurring diterpenoid isolated from the fern Pteris semipinnata.[1] This class of compounds has garnered significant interest within the scientific community for its potential therapeutic applications. While research has illuminated the bioactivity of structurally similar kaurene diterpenoids, the precise molecular mechanisms underpinning the efficacy of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid remain to be fully elucidated. This guide provides a comprehensive framework for researchers and drug development professionals to investigate its mechanism of action, drawing upon established methodologies and the known activities of its close structural analogue, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (commonly referred to as 5F).

The structural similarity between these two compounds, particularly the shared α-methylene cyclopentanone moiety, suggests a potential overlap in their biological targets and cellular effects.[2] Studies on the 11-hydroxy analogue have demonstrated potent anti-cancer properties, primarily through the induction of apoptosis, modulation of key signaling pathways such as NF-κB and MAPK, and induction of cell cycle arrest.[3][4][5][6] This document will, therefore, serve as a detailed roadmap for researchers to systematically investigate whether ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid operates through similar or distinct mechanisms.

Part 1: Foundational Cytotoxicity and Anti-Proliferative Assessment

A logical first step in characterizing the mechanism of action of a novel compound is to determine its effect on cell viability and proliferation. This provides essential dose-response data for subsequent mechanistic studies.

Protocol 1: Cell Viability Assessment using MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

• Cancer cell lines of interest (e.g., A549 lung carcinoma, CNE-2Z nasopharyngeal carcinoma, colorectal cancer cell lines)[5][6]

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare a stock solution of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in DMSO and dilute to various concentrations in complete medium.

• Treat the cells with a range of concentrations of the compound (e.g., 0-100 µM) for 24, 48, and 72 hours.

• Add MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC50 value.

Cell Line	Incubation Time (h)	IC50 (µM) - Hypothetical Data
A549	24	50
48	35
72	20
CNE-2Z	24	45
48	30
72	18

Part 2: Investigation of Apoptosis Induction

A hallmark of many anti-cancer agents is the induction of programmed cell death, or apoptosis. The structural analogue, 11-hydroxy-kaurenoic acid, is a known inducer of apoptosis via the mitochondrial pathway.[3][4][6]

Hypothesized Apoptotic Pathway

Caption: Hypothesized mitochondrial-mediated apoptosis pathway.

Protocol 2: Detection of Apoptosis by Annexin V/Propidium Iodide Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Cancer cells treated with ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid at IC50 concentration

• Flow cytometer

Procedure:

• Treat cells with the compound for 24-48 hours.

• Harvest and wash the cells with PBS.

• Resuspend the cells in binding buffer.

• Add Annexin V-FITC and Propidium Iodide and incubate in the dark.

• Analyze the cells by flow cytometry.

Protocol 3: Western Blot Analysis of Apoptosis-Related Proteins

This protocol allows for the detection of key proteins involved in the apoptotic cascade.

Materials:

• Cell lysates from treated and untreated cells

• Primary antibodies: anti-Bax, anti-Bcl-2, anti-cleaved caspase-9, anti-cleaved caspase-3, anti-PARP, anti-β-actin

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagents

Procedure:

• Prepare protein lysates from cells treated with the compound.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies overnight.

• Wash and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using a chemiluminescence imager.

Part 3: Elucidating the Role of NF-κB and MAPK Signaling

The NF-κB and MAPK signaling pathways are critical regulators of cell survival, proliferation, and inflammation, and are often dysregulated in cancer. The 11-hydroxy analogue has been shown to inhibit NF-κB and modulate MAPK signaling.[4]

Hypothesized NF-κB and MAPK Signaling Interplay

Caption: Proposed modulation of NF-κB and MAPK pathways.

Protocol 4: NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB.

Materials:

• Cells stably or transiently transfected with an NF-κB luciferase reporter plasmid

• Luciferase assay system

• Luminometer

Procedure:

• Plate the transfected cells in a 96-well plate.

• Pre-treat cells with the compound for 1 hour.

• Stimulate the cells with TNF-α to induce NF-κB activation.

• After 6-8 hours, lyse the cells and measure luciferase activity.

Protocol 5: Western Blot for NF-κB and MAPK Pathway Proteins

This protocol assesses the phosphorylation status and localization of key signaling proteins.

Materials:

• Cytoplasmic and nuclear protein extracts

• Primary antibodies: anti-IκBα, anti-p-p65, anti-p65, anti-p-ERK, anti-ERK, anti-p-JNK, anti-JNK, anti-p-p38, anti-p38, anti-Lamin B1, anti-β-actin

• HRP-conjugated secondary antibodies

Procedure:

• Prepare cytoplasmic and nuclear extracts from treated cells.

• Perform Western blotting as described in Protocol 3.

• Probe for the respective phosphorylated and total proteins. Lamin B1 and β-actin serve as nuclear and cytoplasmic loading controls, respectively.

Part 4: Cell Cycle Analysis

The ability of a compound to halt the cell cycle is another important anti-cancer mechanism. The 11-hydroxy analogue is known to induce G2/M phase arrest.[5][6]

Experimental Workflow for Cell Cycle Analysis

Caption: Workflow for cell cycle analysis by flow cytometry.

Protocol 6: Cell Cycle Analysis by Propidium Iodide Staining

This method quantifies the DNA content of cells, allowing for the determination of the cell cycle phase distribution.

Materials:

• Treated cells

• 70% cold ethanol

• Propidium Iodide (PI) staining solution with RNase A

• Flow cytometer

Procedure:

• Treat cells with the compound for 24 hours.

• Harvest and wash the cells with PBS.

• Fix the cells in cold 70% ethanol overnight at -20°C.

• Wash the cells and resuspend in PI staining solution.

• Incubate for 30 minutes in the dark.

• Analyze the DNA content by flow cytometry.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for elucidating the mechanism of action of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. By leveraging the extensive knowledge available for its structural analogue, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid, researchers can formulate and systematically test clear hypotheses. The detailed protocols herein offer a practical starting point for investigating the compound's effects on cell viability, apoptosis, key signaling pathways, and cell cycle progression. The insights gained from these studies will be invaluable for assessing the therapeutic potential of this natural product and for guiding future drug development efforts.

References

• Study on the diterpenoid constituents and anticancer action of pteris semipinnata.
• Ent-11α-Hydroxy-15-Oxo-Kaur-16-en-19-Oic-Acid Induces Apoptosis of Human Malignant Cancer Cells.
• Induction of laryngeal cancer cell death by Ent-11-hydroxy-15-oxo-kaur-16-en-19-oic acid.
• Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis of human malignant cancer cells.
• Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells.
• Ent-11α-Hydroxy-15-oxo-kaur-16-en-19-oic-acid Inhibits Growth of Human Lung Cancer A549 Cells by Arresting Cell Cycle and Triggering Apoptosis.
• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid | Natural Product | MedChemExpress.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. journal11.magtechjournal.com [journal11.magtechjournal.com]
• 3. Ent-11α-Hydroxy-15-Oxo-Kaur-16-en-19-Oic-Acid Induces Apoptosis of Human Malignant Cancer Cells | Bentham Science [eurekaselect.com]
• 4. Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis of human malignant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ent-11α-Hydroxy-15-oxo-kaur-16-en-19-oic-acid Inhibits Growth of Human Lung Cancer A549 Cells by Arresting Cell Cycle and Triggering Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Modeling of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Introduction: Unveiling the Therapeutic Potential of a Novel Diterpenoid

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a member of the ent-kaurane diterpenoid class of natural products, a group recognized for a wide array of biological activities.[1][2] While direct research on this specific molecule is emerging, the broader family of ent-kaurane diterpenoids has demonstrated significant cytotoxic and anti-inflammatory properties in numerous preclinical studies.[2][3][4] Notably, a structurally related compound, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid, has been shown to induce apoptosis in various human malignant cancer cells by modulating key signaling pathways, including NF-κB, MAPK, and PI3K/Akt.[5][6] These findings provide a strong rationale for investigating ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid as a potential therapeutic agent.

This guide provides a comprehensive framework for establishing robust and reproducible in vitro models to explore the bioactivity of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. We will detail protocols for assessing its cytotoxic, anti-inflammatory, and mechanistic properties, with a focus on experimental design that ensures scientific integrity and actionable data for drug development professionals.

Part 1: Foundational Assays - Assessing Cytotoxicity

A primary step in evaluating a novel compound is to determine its effect on cell viability and proliferation. This allows for the determination of the half-maximal inhibitory concentration (IC50), a key parameter for subsequent mechanistic studies.

Selecting Appropriate Cell Lines

The choice of cell line is critical and should be guided by the research question. Given the known activities of related compounds, a panel of cancer cell lines is a logical starting point. We recommend including cell lines from different cancer types to assess the breadth of activity.

Table 1: Recommended Cell Lines for Initial Cytotoxicity Screening

Cell Line	Cancer Type	Key Characteristics
MDA-MB-231	Breast Adenocarcinoma	Aggressive, triple-negative breast cancer model.
A549	Lung Carcinoma	Non-small cell lung cancer model, often used in cytotoxicity studies.
HepG2	Hepatocellular Carcinoma	Well-characterized liver cancer cell line.
MCF-10A	Non-tumorigenic Breast Epithelial	Essential control to assess selectivity for cancer cells over non-cancerous cells.[7]
RAW 264.7	Murine Macrophage	Suitable for subsequent anti-inflammatory assays.

Experimental Workflow for Cytotoxicity Assessment

The following diagram outlines the general workflow for determining the cytotoxic effects of the compound.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ent-Kaurane Diterpenoids from Coffea Genus: An Update of Chemical Diversity and Biological Aspects [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis of human malignant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective cytotoxicity of ent-kaurene diterpenoids isolated from Baccharis lateralis and Baccharis retusa (Asteraceae) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving the Solubility of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid for Bioassays

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. This diterpenoid, isolated from herbs like Pteris semipinnata, holds significant interest for its potential biological activities.[1][] However, its hydrophobic nature, a common characteristic of kaurenoic acid derivatives, presents a significant hurdle for achieving the aqueous solubility required for robust and reproducible bioassays.[3][4]

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address the challenges you may encounter. We will move beyond simple solvent suggestions to explain the underlying principles of each solubilization strategy, ensuring you can make informed decisions for your specific experimental needs.

I. Understanding the Challenge: Why is Solubility an Issue?

Before diving into solutions, it's crucial to understand the physicochemical properties of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid that contribute to its poor aqueous solubility.

Q1: What are the key structural features of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid that limit its water solubility?

A1: The molecule possesses a rigid, tetracyclic diterpene core, which is highly lipophilic (fat-loving). While it has polar functional groups—a hydroxyl (-OH), a ketone (C=O), and a carboxylic acid (-COOH)—the large, nonpolar carbon skeleton dominates its character. This leads to a high LogP value (a measure of lipophilicity), making it practically insoluble in water.[3][5] Similar kaurenoic acids are known to be hydrophobic, which can lead to challenges in biological assays.[4][6]

II. Troubleshooting Common Solubility Problems

Here, we address specific issues that researchers frequently encounter when preparing this compound for bioassays.

Q2: I dissolved the compound in DMSO, but it precipitates when I add it to my aqueous assay buffer. What's happening and how can I fix it?

A2: This is a classic and common problem known as "DMSO shock" or precipitation upon dilution.[7]

The Cause: ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is likely soluble in 100% Dimethyl Sulfoxide (DMSO), a powerful polar aprotic solvent.[8] However, when you introduce this concentrated DMSO stock into a large volume of aqueous buffer (e.g., cell culture media, phosphate-buffered saline), the DMSO rapidly disperses. This sudden shift in the solvent environment drastically lowers the compound's solubility, causing it to crash out of solution as a precipitate.[7] This can lead to inaccurate concentration measurements and unreliable assay results.[9]

The Solutions:

1. Optimize the Final DMSO Concentration:

• Principle: Keep the final concentration of DMSO in your assay as low as possible, ideally below 0.5%, to minimize solvent-induced artifacts and cytotoxicity.[10][11] Many cell lines can tolerate up to 1% DMSO, but this should be empirically determined.[6][11]

• Protocol: Prepare a more dilute primary stock solution in DMSO if possible. When making working solutions, add the DMSO stock to the aqueous buffer dropwise while vortexing or stirring vigorously to promote rapid mixing and prevent localized high concentrations of the compound.[7]

2. Employ a Co-Solvent Strategy:

• Principle: Using a water-miscible organic co-solvent can help bridge the polarity gap between the compound and the aqueous medium.[12]

• Protocol:

  • Dissolve the compound in a minimal amount of DMSO.

  • Add a co-solvent like ethanol or polyethylene glycol (PEG) 300/400.

  • Slowly add this mixture to the final aqueous buffer with continuous mixing.

Q3: My compound seems to dissolve, but I get inconsistent results in my cell-based assays. Could solubility still be the culprit?

A3: Absolutely. Even without visible precipitation, the compound may be forming microscopic aggregates or micelles in the aqueous environment. These aggregates are not bioavailable in the same way as truly solubilized molecules, leading to variability in your results.

The Solutions:

1. Surfactant-Assisted Solubilization:

• Principle: Non-ionic surfactants at concentrations below their critical micelle concentration (CMC) can improve wetting and prevent aggregation. Above the CMC, they form micelles that can encapsulate the hydrophobic compound, increasing its apparent solubility.[12]

• Recommended Surfactants: Polysorbates (e.g., Tween® 20, Tween® 80) or Cremophor® EL are commonly used.[13]

• Protocol:

  • Prepare a stock solution of the compound in DMSO or ethanol.

  • In a separate tube, prepare your aqueous buffer containing a low concentration of the chosen surfactant (e.g., 0.01-0.1%).

  • Add the compound stock to the surfactant-containing buffer while vortexing.

• Critical Consideration: Always run a vehicle control with the same concentration of surfactant to ensure it does not affect your assay readout.

2. pH Modification:

• Principle: The compound has a carboxylic acid group, which can be deprotonated to form a more water-soluble carboxylate salt at a pH above its pKa. The predicted pKa for a similar structure is around 4.57-4.84.[3][5]

• Protocol:

  • Dissolve the compound in a small amount of a basic solution like 0.1 M NaOH to form the sodium salt. This is analogous to the synthesis of a sodium salt of kaurenoic acid to improve water solubility.[6]

  • Dilute this into your final assay buffer.

• Important Caveat: Ensure the final pH of your working solution is compatible with your bioassay. Buffering capacity of the final medium is key. This method is generally more suitable for cell-free assays where pH can be more easily controlled.

III. Advanced Formulation Strategies

For particularly challenging situations or for in vivo studies, more advanced formulation techniques may be necessary.

Q4: I need to prepare a higher concentration of the compound for a dose-response study, but the basic methods aren't working. What else can I try?

A4: When higher concentrations are required, complexation agents can be highly effective.

1. Cyclodextrin Complexation:

• Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[14][15] They can encapsulate hydrophobic "guest" molecules like your compound, forming an inclusion complex that is water-soluble.[16][17] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used in pharmaceutical formulations due to their safety and high aqueous solubility.[14]

• Experimental Protocol: Kneading Method

  • Weigh out the required amount of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and a molar excess (typically 3-10 fold) of HP-β-CD.

  • Place the HP-β-CD in a mortar and add a small amount of water or an ethanol/water mixture to form a thick paste.[16][17]

  • Gradually add the powdered compound to the paste and knead for 30-60 minutes.

  • Dry the resulting mixture (e.g., in a vacuum oven at 40°C) to obtain a powder.

  • This powder can then be dissolved in your aqueous assay buffer.

• Self-Validating System: The formation of a clear solution from the complexed powder, where the uncomplexed compound would precipitate, serves as a primary validation of successful solubilization. Further characterization can be done using techniques like DSC or FTIR.

Diagram of Solubilization Strategies

The following diagram illustrates the decision-making process for improving the solubility of your compound.

Caption: Workflow for troubleshooting solubility issues.

IV. Summary of Solubilization Approaches

The table below summarizes the key strategies discussed, their mechanisms, and important considerations for their use in bioassays.

Strategy	Mechanism of Action	Recommended Starting Concentration	Key Considerations
Co-solvents (e.g., Ethanol, PEG 300)	Reduces the polarity of the aqueous medium, increasing the solubility of hydrophobic compounds.	Final concentration <1-5%	Must test for solvent toxicity in cell-based assays.[11][18]
pH Adjustment	Deprotonates the carboxylic acid to form a more soluble salt.	Adjust pH to >6.0	Final pH must be compatible with the assay system.
Surfactants (e.g., Tween® 80)	Encapsulates the compound within micelles, increasing apparent water solubility.	0.01% - 0.1% (v/v)	Run vehicle controls to check for surfactant-induced effects.
Cyclodextrins (e.g., HP-β-CD)	Forms a host-guest inclusion complex, shielding the hydrophobic compound from water.[15]	1-10 mM	Can sometimes interfere with compound-target binding; requires validation.[11]

V. References

• Fatima, F., et al. (2016). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review. International Journal of Pharmaceutical Sciences and Research.

• Popescu, C., et al. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics. --INVALID-LINK--

• Asthana, S. (2015). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. --INVALID-LINK--

• Chaudhary, A., et al. (2018). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Journal of Drug Delivery and Therapeutics.

• Popescu, C., et al. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. --INVALID-LINK--

• World Pharma Today. (2024). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.

• Williams, H. D., et al. (2013). Strategies to Address Low Drug Solubility in Discovery and Development. Pharmacological Reviews.

• Tanneberger, K., et al. (2010). Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. Environmental Science & Technology.

• Tanneberger, K., et al. (2010). Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays. ACS Publications. --INVALID-LINK--

• Lopedota, A., et al. (2018). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics.

• Tran, P. (2013). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Purdue e-Pubs.

• WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec.

• Kalgutkar, A. S., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters.

• Costa, J. G., et al. (2024). Exploring the Pharmacological Potential of Kaurenoic Acid Produced via Synthetic Biology. bioRxiv.

• O'Neill, L. A., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology.

• Tanneberger, K., et al. (2010). Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. Europe PMC.

• MedChemExpress. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. MedChemExpress. --INVALID-LINK--

• O'Neill, L. A., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. Semantic Scholar. --INVALID-LINK--

• FooDB. (2011). Showing Compound Kaurenoic acid (FDB021671). FooDB. --INVALID-LINK--

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today.

• Kumar, V. A., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments.

• Garry, S. M., et al. (2011). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters.

• Wikipedia. Kaurenoic acid. Wikipedia. --INVALID-LINK--

• Sigma-Aldrich. Solubility Enhancement of Hydrophobic Drugs. Sigma-Aldrich. --INVALID-LINK--

• Wikipedia. Dimethyl sulfoxide. Wikipedia. --INVALID-LINK--

• LookChem. (2022). ent-9-Hydroxy-15-oxo-19-kauraic acid. LookChem. --INVALID-LINK--

• PubChem. ent-15-Oxo-kaur-16-en-19-oic acid. PubChem. --INVALID-LINK--

• Sussex Drug Discovery Centre. (2014). Can we predict compound precipitation in DMSO stocks?. Sussex Drug Discovery Centre.

• Popa-Burke, I., & Russell, J. (2014). Compound precipitation in high-concentration DMSO solutions. Journal of Biomolecular Screening.

• PubChem. ent-15-Oxo-16-kauren-19-oic acid. PubChem. --INVALID-LINK--

• Schoonbeek, H. (2014). What should I do when a compound goes into DMSO, but precipitates when adding saline?. ResearchGate.

• Chemfaces. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester. Chemfaces.

• Vieira, H. S., et al. (2002). Novel Derivatives of Kaurenoic Acid. Journal of the Brazilian Chemical Society.

• Chitra, M. (2017). Hi, can anyone tell me how to dissolve a hydrophobic compound..?. ResearchGate.

• BOC Sciences. ent-9-Hydroxy-15-oxokauran-19-oic acid. BOC Sciences. --INVALID-LINK--

• Pizzolatti, M. G., et al. (2005). A simple synthesis of kaurenoic esters and other derivatives and evaluation of their antifungal activity. Journal of the Brazilian Chemical Society.

• Dai, Y., et al. (2021). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Molecules.

• BioCrick. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. BioCrick. --INVALID-LINK--

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. Showing Compound Kaurenoic acid (FDB021671) - FooDB [foodb.ca]
• 4. Kaurenoic acid - Wikipedia [en.wikipedia.org]
• 5. ent-9-Hydroxy-15-oxo-19-kauraic acid｜lookchem [lookchem.com]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. researchgate.net [researchgate.net]
• 14. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. touroscholar.touro.edu [touroscholar.touro.edu]
• 16. humapub.com [humapub.com]
• 17. scispace.com [scispace.com]
• 18. Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Isolation of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid

Welcome to the technical support center for the isolation and purification of ent-kaurane diterpenoids. This guide is specifically designed for researchers, chemists, and drug development professionals working on the challenging isolation of pure ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Our goal is to provide practical, field-proven insights to overcome common experimental hurdles, moving beyond simple protocols to explain the causality behind methodological choices.

Frequently Asked Questions (FAQs)

Q1: What is ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and what are its primary sources?

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a tetracyclic diterpenoid belonging to the ent-kaurane class. These compounds are specialized plant metabolites biosynthesized through the mevalonate (MVA) or methylerythritol phosphate (MEP) pathways[1]. Structurally, it features a perhydrophenanthrene core (rings A, B, C) fused to a cyclopentane ring (D)[2]. The "ent-" prefix indicates that it is the enantiomer of the more common kaurane skeleton, with specific stereochemistry at carbons 5, 9, and 10[2].

The primary documented natural source for this specific compound is the fern Pteris semipinnata[3]. However, related ent-kaurane diterpenoids are widely distributed and have been isolated from various plant families, including Asteraceae, Annonaceae, and Euphorbiaceae, as well as the Coffea genus[1][4][5]. Researchers should be aware that these compounds are often minor constituents, requiring the processing of significant amounts of plant material (often >10 kg) to yield milligram quantities of the pure substance[1].

Q2: What are the main structural features that make this compound challenging to isolate?

The difficulty in isolating ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid stems from several key features:

• Presence of Isomers: Plant extracts are complex mixtures containing numerous structurally similar diterpenoids. Positional isomers, stereoisomers, and analogues with minor differences in functional groups (e.g., hydroxyl vs. keto groups, different esterifications) are common, making chromatographic separation exceptionally difficult[1][6].

• Moderate Polarity: The presence of both a hydroxyl (-OH) and a carboxylic acid (-COOH) group imparts polarity, while the large tetracyclic carbon skeleton provides significant nonpolar character. This amphipathic nature can lead to peak tailing in normal-phase chromatography and requires careful solvent system optimization in reversed-phase methods.

• Potential for Instability: The α,β-unsaturated ketone system in ring D (the 15-oxo group adjacent to the C16-C17 double bond) can be susceptible to degradation or rearrangement under harsh pH or temperature conditions. While not extensively documented for this specific molecule, similar structures can undergo reactions that alter the final product[7].

Q3: What is a realistic expectation for yield from a plant source?

Yield is highly variable and depends on the plant species, geographic origin, time of harvest, and extraction efficiency. For minor diterpenoids, yields are typically low. It is not uncommon for extensive, multi-step chromatographic separations of several kilograms of dried plant material to yield only a few milligrams (e.g., 1.5–20 mg) of the pure compound[1]. Therefore, process optimization and sensitive analytical techniques are critical for maximizing recovery.

Troubleshooting Guide: Experimental Workflow

This section addresses specific problems you may encounter during the isolation process, from initial extraction to final purification.

Part 1: Extraction & Initial Fractionation

Q: My initial crude extract shows very low concentration of the target compound upon LC-MS analysis. How can I improve the extraction efficiency?

A: This is a common issue, often related to solvent choice and extraction technique.

• Causality: The goal of extraction is to selectively solubilize compounds of interest while leaving behind undesirable matrix components (e.g., chlorophyll, lipids, polysaccharides). The choice of solvent is paramount and should be matched to the polarity of the target compound. ent-kaurenoic acids are diterpenoids of medium polarity.

• Troubleshooting Steps:

  • Solvent Optimization: If you used a highly nonpolar solvent (like hexane), you likely failed to extract the more polar diterpenoic acid. Conversely, a highly polar solvent (like water) may be inefficient at penetrating the plant tissue to extract the bulky, largely hydrophobic core. A sequential extraction is often most effective:

    • First, perform a pre-extraction with hexane to remove highly nonpolar lipids and waxes.

    • Next, perform the main extraction with a solvent of intermediate polarity like dichloromethane (DCM), ethyl acetate (EtOAc), or methanol (MeOH). Studies on related compounds often use methanolic or ethanolic extracts[8][9]. A 50% ethanol solution has been shown to be effective for extracting kaurenoic acids[10].

  • Extraction Technique: Maceration is simple but can be inefficient. Consider using techniques that increase surface area and solvent penetration, such as Soxhlet extraction or Ultrasound-Assisted Extraction (UAE).

  • Acid-Base Partitioning: After obtaining the crude extract (e.g., in EtOAc), you can perform a liquid-liquid extraction with a mild aqueous base (e.g., 5% NaHCO₃ solution). The carboxylic acid group of your target compound will be deprotonated to the carboxylate salt, moving it into the aqueous layer. This separates it from neutral, non-acidic compounds. You can then re-acidify the aqueous layer (e.g., with 1M HCl) and back-extract the protonated target compound into an organic solvent like EtOAc. This significantly enriches your sample.

Part 2: Chromatographic Purification

The purification of ent-kaurane diterpenoids is almost always a multi-step process involving sequential chromatographic separations[1].

Workflow: Typical Isolation Strategy

Sources

• 1. mdpi.com [mdpi.com]
• 2. Unveiling the Potential of Ent-Kaurane Diterpenoids: Multifaceted Natural Products for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of New Ent-kaurane Diterpenoids of Yunnan Arabica Coffee Beans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Semisynthesis and Antitumour Evaluation of Natural Derivatives from ent-Kaurene ent-15α-Angeloyloxykaur-l6-en-3β-ol Isolated from Distichoselinum tenuifolium - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimization of Extraction Conditions of Continentalic and Kaurenoic Acids from Aralia continentalis by HPLC/UV and Their Validation - PubMed [pubmed.ncbi.nlm.nih.gov]

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid stability and storage conditions

Technical Support Center: ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Introduction

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a tetracyclic diterpenoid isolated from plants such as Pteris semipinnata.[1] As a member of the kaurene family of natural products, it is investigated for a range of biological activities. The integrity of this compound is paramount for reproducible experimental results. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the stability, recommended storage conditions, and troubleshooting strategies for this compound.

A Note on Data Availability: Detailed public stability data for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is limited. The recommendations herein are based on an analysis of its chemical structure, general principles for diterpenoid acids and α,β-unsaturated ketones, and available supplier safety data sheets.

Chemical Structure Analysis & Potential Instabilities

Understanding the functional groups within the molecule is key to predicting and preventing degradation.

• Carboxylic Acid (C19): This group makes the molecule acidic and can react with bases. It can also be susceptible to esterification if stored in alcohol-based solvents for extended periods, especially in the presence of acid catalysts.[2]

• Tertiary Hydroxyl Group (C9): While generally more stable than primary or secondary alcohols, this group could be susceptible to dehydration under harsh acidic or thermal conditions.

• α,β-Unsaturated Ketone (Enone, C15-C16): This is a highly reactive moiety. The conjugated system makes the β-carbon (C16) electrophilic and susceptible to Michael addition reactions with nucleophiles (e.g., thiols like glutathione in biological assays).[3][4] This functional group is also a chromophore that can absorb UV light, making the compound potentially sensitive to photodegradation.[5]

• Kaurene Skeleton: The complex ring system is generally stable but can be prone to rearrangement under extreme pH or temperature conditions.

Caption: Key functional groups and their potential degradation pathways.

Frequently Asked Questions (FAQs)

Q1: How should the solid compound be stored long-term?

For long-term stability, the solid compound should be stored at -20°C . The container should be tightly sealed to protect it from moisture, as the compound is noted to be moisture-sensitive. Storing under an inert gas atmosphere (e.g., argon or nitrogen) is recommended to minimize oxidation.

Q2: What is the recommended solvent for preparing stock solutions?

High-purity DMSO or ethanol are common choices for creating concentrated stock solutions. For biological assays, DMSO is often preferred. However, be aware that long-term storage in solvent can accelerate degradation compared to storing the compound as a dry solid. It is best practice to prepare fresh solutions from a solid aliquot for each experiment.[5]

Q3: How stable are solutions of the compound?

Solution stability is significantly lower than solid-state stability. We recommend the following:

• Prepare stock solutions fresh on the day of the experiment.

• If short-term storage is necessary (1-2 days), store aliquots at -20°C or -80°C in tightly sealed vials to minimize freeze-thaw cycles.

• Avoid storing in aqueous buffers for extended periods, as hydrolysis and other reactions can occur.[5][6] If you must work in an aqueous buffer, prepare the solution immediately before use and consider keeping it on ice.[5]

Q4: Is the compound sensitive to light?

Given the presence of an α,β-unsaturated ketone, a known chromophore, there is a high potential for photodegradation.[5] All work with the compound, both in solid and solution form, should be performed under subdued light. Use amber vials or wrap containers in aluminum foil to protect them from light exposure.[7]

Q5: What materials are incompatible with this compound?

Avoid strong oxidizing agents, strong bases, and reactive metals.[8] As an organic acid, it should be stored separately from bases to prevent reactions.[8][9]

Data Summary Table

Parameter	Condition	Rationale	Source
Storage (Solid)	-20°C, dry, dark, tightly sealed.	Minimizes thermal degradation, hydrolysis, and photodegradation.
Under inert gas (Ar, N₂)	Prevents long-term oxidation.
Storage (Solution)	Prepare fresh. If necessary, -80°C for short-term (days).	Solution stability is limited. Cryogenic storage slows degradation kinetics.	[5][10]
Recommended Solvents	DMSO, Ethanol (Anhydrous)	Good solubility for many organic compounds.	General Lab Practice
Light Exposure	Avoid direct sunlight and UV. Use amber vials.	The enone moiety is a chromophore, making it susceptible to photodegradation.	[5]
Incompatibilities	Strong oxidizing agents, strong bases.	Prevents chemical reactions and degradation.	[8]

Troubleshooting Guide

Issue 1: Loss of biological activity or inconsistent results over time.

• Probable Cause: Compound degradation in solution. The α,β-unsaturated ketone is a reactive electrophile and can be modified by components in your assay medium (e.g., thiols like GSH, DTT, or cysteine).

• Troubleshooting Steps:

  • Use Fresh Stock: Discard old solutions. Prepare a new stock solution from the solid material stored at -20°C.

  • Minimize Time in Buffer: Add the compound to your aqueous assay buffer at the very last moment before starting the experiment.[5]

  • Run a Control: Analyze your stock solution by HPLC or LC-MS at the beginning and end of your experiment to check for the appearance of new peaks or a decrease in the parent peak area.

  • Consider Buffer pH: Extreme pH can catalyze degradation. Ensure your buffer pH is within a stable range, typically slightly acidic to neutral (pH 5-7) for many natural products.[5]

Issue 2: Appearance of unexpected peaks in HPLC/LC-MS analysis.

• Probable Cause: Degradation or reaction with the solvent/mobile phase.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected HPLC peaks.[5]

Experimental Protocols

Protocol 1: Preparation of Stock Solutions

• Allow the vial of solid ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid to equilibrate to room temperature before opening to prevent moisture condensation.

• Weigh the required amount of solid in a clean, dry microfuge tube or vial.

• Under subdued light, add the appropriate volume of anhydrous, high-purity solvent (e.g., DMSO) to achieve the desired concentration (e.g., 10 mM).

• Vortex or sonicate briefly until the solid is completely dissolved.

• If not for immediate use, dispense into single-use aliquots in amber vials, flush with inert gas if possible, seal tightly, and store at -80°C.

Protocol 2: Forced Degradation Study (for Stability Assessment)

This protocol helps determine the compound's stability under stress conditions. A stability-indicating HPLC method is required.

• Preparation: Prepare a 1 mg/mL solution of the compound in a suitable solvent (e.g., acetonitrile or methanol).

• Controls: Keep one aliquot of the solution protected from light at 4°C as a control.

• Acid Hydrolysis: Mix an equal volume of the stock solution with 0.2 M HCl. Let it stand at room temperature. Withdraw aliquots at time points (e.g., 2, 8, 24 hours), neutralize with 0.2 M NaOH, and analyze by HPLC.[5]

• Base Hydrolysis: Mix an equal volume of the stock solution with 0.2 M NaOH. Let it stand at room temperature. Withdraw aliquots at time points (e.g., 1, 4, 8 hours), neutralize with 0.2 M HCl, and analyze by HPLC.[5]

• Oxidative Degradation: Mix an equal volume of the stock solution with 3% hydrogen peroxide (H₂O₂). Let it stand at room temperature for ~8 hours, protected from light. Analyze by HPLC.

• Photostability: Expose a clear vial of the stock solution to a calibrated light source (as per ICH Q1B guidelines) or direct sunlight for a defined period. Keep a wrapped control sample next to it. Analyze both by HPLC.[5]

• Analysis: Compare the chromatograms of the stressed samples to the control. A decrease in the main peak area and the appearance of new peaks indicate degradation.[5]

References

• Novel approaches for stability improvement in natural medicines. (2014). Ancient Science of Life. [Link]

• Atmospheric oxidation of α,β-unsaturated ketones: kinetics and mechanism of the OH radical reaction. (2021). Atmospheric Chemistry and Physics. [Link]

• Are there any guidelines for what constitutes an “organic acid” regarding storage requirements? (2017). Chemistry Stack Exchange. [Link]

• Practices for Proper Chemical Storage. University of Nebraska-Lincoln Environmental Health and Safety. [Link]

• Safe Storage. University of California, Berkeley EH&S. [Link]

• UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE. (2024). International Journal of Novel Research and Development. [Link]

• Solvent artifacts in natural products chemistry. (2009). Natural Product Communications. [Link]

• Optimizing Compound Storage for Long-Term Stability and Safety. (2025). GMP Plastics. [Link]

• Carboxylic Acid Versatility in Modern Food Preservation Techniques. (2025). Patsnap. [Link]

• Safe Working Practices: Storing Acids. Safety Storage Systems. [Link]

• Trends in structure–toxicity relationships for carbonyl-containing α,β-unsaturated compounds. (2020). Food and Chemical Toxicology. [Link]

• Intracellular Metabolism of α,β-Unsaturated Carbonyl Compounds... (2016). Chemical & Pharmaceutical Bulletin. [Link]

• An Overview of Biotransformation and Toxicity of Diterpenes. (2018). Molecules. [Link]

• α,β-Unsaturated Aldehydes and Ketones. Chemistry LibreTexts. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Intracellular Metabolism of α,β-Unsaturated Carbonyl Compounds, Acrolein, Crotonaldehyde and Methyl Vinyl Ketone, Active Toxicants in Cigarette Smoke: Participation of Glutathione Conjugation Ability and Aldehyde-Ketone Sensitive Reductase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Novel approaches for stability improvement in natural medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. csuohio.edu [csuohio.edu]
• 8. ehs.berkeley.edu [ehs.berkeley.edu]
• 9. Safe Working Practices: Storing Acids | Safety Storage Systems [safetystoragesystems.co.uk]
• 10. gmpplastic.com [gmpplastic.com]

Technical Support Center: Enhancing the Yield of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid Extraction

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and enhancing the yield of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid extracted from its natural sources. This guide is structured to address common challenges encountered during the extraction and purification process, offering practical solutions grounded in scientific principles.

Frequently Asked Questions (FAQs)

Q1: What is ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and what is its primary natural source?

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a bioactive diterpenoid compound.[1][2] Its primary documented natural source is the fern Pteris semipinnata.[1][2][3]

Q2: What are the general steps involved in the extraction of this compound?

The typical workflow for extracting ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid involves:

• Preparation of Plant Material: Drying and grinding the whole plant or aerial parts of Pteris semipinnata to increase the surface area for solvent penetration.

• Solvent Extraction: Maceration or percolation of the powdered plant material with a suitable organic solvent, such as 95% ethanol, to create a crude extract.[3]

• Fractionation and Purification: Employing chromatographic techniques, primarily silica gel column chromatography, to separate the target compound from other co-extracted phytochemicals.[3]

• Final Purification: Further purification may be achieved through techniques like preparative High-Performance Liquid Chromatography (HPLC) or recrystallization.

Q3: What are some of the common phytochemicals that might be co-extracted from Pteris semipinnata?

Extracts from Pteris species can be complex mixtures containing various classes of secondary metabolites. Besides the target diterpenoid, you may encounter:

• Other ent-kaurane diterpenoids and pterosins.[4]

• Flavonoids and their glycosides.[1][5]

• Alkaloids.[1][2]

• Saponins.[1][2]

• Tannins.[1][2]

• Steroids and triterpenes.[2]

• Lipids and fatty acids.[6]

• Phenolic acids.[7]

Q4: What analytical techniques are suitable for monitoring the presence and purity of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid?

• Thin-Layer Chromatography (TLC): A rapid and cost-effective method for monitoring the progress of fractionation during column chromatography.

• High-Performance Liquid Chromatography (HPLC): A robust technique for both qualitative and quantitative analysis. A reversed-phase C18 column with a mobile phase of acetonitrile and water is commonly used for separating kaurenoic acids.[7][8]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides high sensitivity and selectivity for the detection and quantification of the target compound, especially in complex matrices.[9]

Troubleshooting Guide: Enhancing Extraction Yield

This section addresses specific problems that can lead to low yields of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and provides actionable solutions.

Problem 1: Low Concentration of Target Compound in the Crude Extract

Possible Cause	Underlying Rationale	Recommended Solution
Suboptimal Plant Material	The concentration of secondary metabolites can vary based on the plant's age, geographical source, and harvesting time.	Source high-quality, authenticated Pteris semipinnata. If possible, analyze a small sample before large-scale extraction to confirm the presence of the target compound.
Inefficient Grinding	Larger particle sizes reduce the surface area available for solvent interaction, leading to incomplete extraction.	Grind the dried plant material to a fine, uniform powder (e.g., 40-60 mesh). This maximizes solvent penetration and diffusion.
Inappropriate Solvent Choice	The polarity of the extraction solvent must be well-matched to the polarity of the target compound to ensure efficient solubilization. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a moderately polar compound.	95% ethanol is a documented effective solvent.[3] Methanol or acetone could also be considered. For optimization, a systematic approach with solvents of varying polarities is recommended.
Insufficient Solvent-to-Solid Ratio	An inadequate volume of solvent can become saturated with solutes, preventing further extraction of the target compound.	A general guideline is a solvent-to-solid ratio of 10:1 (v/w). Increasing this ratio may enhance extraction efficiency, but will also increase solvent consumption and subsequent evaporation time.
Inadequate Extraction Time or Temperature	Extraction is a time-dependent process. Insufficient time will result in an incomplete extraction. Elevated temperatures can enhance solubility and diffusion but may also risk degrading thermolabile compounds.	For maceration, allow for an extraction period of 24-72 hours with periodic agitation. If using heat-assisted methods like Soxhlet extraction, monitor for potential degradation of the target compound.

Problem 2: Significant Loss of Compound During Purification

Possible Cause	Underlying Rationale	Recommended Solution
Irreversible Adsorption on Silica Gel	The carboxylic acid group of the target compound can strongly interact with the silanol groups of silica gel, leading to poor recovery.	1. Deactivate the Silica Gel: Treat the silica gel with a small amount of a polar solvent like methanol and then dry it before packing the column. 2. Acidify the Mobile Phase: Add a small percentage (e.g., 0.1-1%) of a volatile acid like acetic acid or formic acid to the mobile phase. This will protonate the carboxylic acid group, reducing its interaction with the silica gel.
Poor Resolution in Column Chromatography	Co-elution of the target compound with impurities of similar polarity will necessitate discarding mixed fractions, thereby reducing the overall yield of pure compound.	1. Optimize the Solvent System: Conduct preliminary TLC with various solvent systems (e.g., petroleum ether/acetone, hexane/ethyl acetate, chloroform/methanol) to identify a system that provides good separation between the target compound and major impurities. 2. Gradient Elution: Employ a gradient elution, starting with a non-polar solvent and gradually increasing the polarity. This will improve the separation of compounds with a wide range of polarities.[3]
Compound Degradation	Diterpenoids can be susceptible to degradation under harsh pH conditions or prolonged exposure to heat and light. The α,β-unsaturated ketone system in the target molecule can also be reactive.	1. Avoid Extreme pH: Maintain a neutral or slightly acidic pH during extraction and purification. The carboxylic acid functionality may be sensitive to strongly alkaline conditions.[8] 2. Minimize Heat Exposure: Use a rotary evaporator at a moderate temperature (e.g., 40-50°C) for solvent removal. 3. Protect from Light: Store extracts and purified fractions in amber vials or protect them from direct light.

Problem 3: Low Purity of the Final Product

Possible Cause	Underlying Rationale	Recommended Solution
Presence of Pigments (e.g., Chlorophyll)	Chlorophylls are common co-extractives in ethanol extracts of plant leaves and can interfere with subsequent purification steps.	1. Liquid-Liquid Partitioning: After obtaining the crude extract, perform a liquid-liquid partitioning step with a non-polar solvent like hexane to remove chlorophylls and other non-polar impurities. 2. Solid-Phase Extraction (SPE): Utilize a C18 SPE cartridge to bind the target compound and other moderately polar compounds, while allowing highly polar impurities to pass through. The target compound can then be eluted with a suitable solvent.
Co-eluting Impurities	Structurally similar diterpenoids or other compounds with close polarity to the target molecule may be difficult to separate using only silica gel chromatography.	1. Alternative Stationary Phases: Consider using other chromatographic media such as Sephadex LH-20 for size-exclusion chromatography or reversed-phase C18 silica for preparative HPLC.[3] 2. Recrystallization: If a sufficient quantity of semi-pure compound is obtained, recrystallization from a suitable solvent system can be a highly effective final purification step.

Experimental Protocols & Workflows

Protocol 1: Extraction and Initial Fractionation

This protocol is adapted from methodologies reported for the isolation of ent-kaurane diterpenoids from Pteris semipinnata.[3]

• Preparation: Air-dry the whole plants of Pteris semipinnata at room temperature and grind them into a fine powder.

• Extraction: Macerate the powdered plant material (e.g., 1 kg) with 95% ethanol (e.g., 10 L) at room temperature for 48-72 hours with occasional stirring.

• Filtration and Concentration: Filter the extract through cheesecloth and then filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator at 40-50°C to obtain the crude ethanol extract.

• Silica Gel Chromatography (Initial Fractionation):

  • Adsorb the crude extract onto a small amount of silica gel.

  • Prepare a silica gel column packed with a suitable stationary phase.

  • Load the adsorbed extract onto the top of the column.

  • Elute the column with a gradient of petroleum ether and acetone, starting with 100% petroleum ether and gradually increasing the proportion of acetone (e.g., 20:1, 10:1, 7:1, 5:1, 3:1, 1:1, 0:1).[3]

  • Collect fractions of a consistent volume.

• Fraction Analysis: Monitor the collected fractions by TLC, visualizing the spots under UV light or by staining with a suitable reagent (e.g., ceric sulfate). Combine fractions that show a similar profile and contain the target compound.

Diagram of the extraction and purification workflow.

Protocol 2: HPLC Analysis for Quantification and Purity Assessment

This is a general HPLC method based on published procedures for related kaurenoic acids.[7][8][10]

• Column: Reversed-phase C18 (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic or gradient elution with acetonitrile and water (containing 0.1% formic or acetic acid to improve peak shape). A typical starting point for an isocratic method is 70:30 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 220 nm.

• Injection Volume: 10-20 µL.

• Standard Preparation: Prepare a stock solution of a purified standard of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in the mobile phase. Create a series of dilutions to generate a calibration curve for quantification.

Troubleshooting poor HPLC peak shape.

References

• Pterisolic Acids A-F, New ent-Kaurane Diterpenoids from the Fern Pteris semipinnata. (2012). Chemical and Pharmaceutical Bulletin, 60(9), 1188-1193. [Link]

• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid | Phenyx. (n.d.). Phenyx. [Link]

• Extraction of lipids from New Zealand fern fronds using near-critical dimethyl ether and dimethyl ether–water–ethanol mixtures. (2021). The Journal of Supercritical Fluids, 175, 105278. [Link]

• Chromatographic behavior of the ent -kaurenoic acids in a... (n.d.). ResearchGate. [Link]

• Quantitative determination by HPLC of ent-kaurenoic and grandiflorenic acids in aerial parts of Wedelia paludosa D.C. (2004). Journal of the Brazilian Chemical Society, 15(2), 277-280. [Link]

• Natural products isolation studies of native Australian fern species. (2022). Australian Journal of Chemistry, 75(6), 422-437. [Link]

• Analysis of ent-kaurenoic acid by ultra-performance liquid chromatography-tandem mass spectrometry. (2015). Biochemistry and Biophysics Reports, 2, 103-107. [Link]

• Phytochemicals from fern species: potential for medicine applications. (2017). Phytochemistry Reviews, 16(4), 587-639. [Link]

• Effect of pH on the stability of plant phenolic compounds. (2000). Journal of Agricultural and Food Chemistry, 48(6), 2101-2106. [Link]

• Quantitative determination by HPLC of ent-kaurenoic and grandiflorenic acids in aerial parts of Wedelia paludosa D.C. (2004). ResearchGate. [Link]

• Three new pterosins from Pteris semipinnata. (2011). Natural Product Research, 25(13), 1244-1249. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. Three new pterosins from Pteris semipinnata | Semantic Scholar [semanticscholar.org]
• 5. connectsci.au [connectsci.au]
• 6. researchgate.net [researchgate.net]
• 7. Phytochemicals from fern species: potential for medicine applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of ent-kaurenoic acid by ultra-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rjlbpcs.com [rjlbpcs.com]

minimizing degradation of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid during purification

Technical Support Center: Purifying ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Welcome to the technical support guide for the purification of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this valuable diterpenoid while minimizing degradation. This guide provides in-depth, experience-based answers to common challenges, detailed troubleshooting protocols, and a foundational understanding of the molecule's stability.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the stability and handling of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Q1: What are the primary factors that cause the degradation of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid during purification?

A1: The primary degradation factors for kaurene diterpenoids like ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid are exposure to harsh pH conditions (especially alkaline), elevated temperatures, prolonged exposure to light, and oxidation.[1][2][3][4] The presence of a carboxylic acid, a hydroxyl group, and an α,β-unsaturated ketone in its structure makes it susceptible to various reactions such as isomerization, epimerization, oxidation, and decarboxylation under suboptimal conditions.

Q2: How does pH affect the stability of this compound?

A2: The carboxylic acid moiety makes the compound's stability pH-dependent.[5] While it is generally more stable in mildly acidic to neutral conditions (pH 3-7), alkaline conditions (pH > 8) can deprotonate the carboxylic acid, forming a carboxylate. This can increase its solubility in aqueous solutions but also may render the molecule more susceptible to oxidative degradation and other rearrangements.[1][3][4] It is crucial to avoid strong bases during extraction and purification.

Q3: Is ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid sensitive to light and temperature?

A3: Yes. Like many complex natural products, prolonged exposure to UV light can induce photochemical reactions, leading to degradation. It is advisable to work with this compound in amber glassware or under conditions with minimized light exposure.[6] Similarly, elevated temperatures can accelerate degradation pathways.[2][7] During purification steps that require heating, such as solvent evaporation, it is critical to use the lowest possible temperature and a high-vacuum system (e.g., a rotary evaporator) to expedite solvent removal.

Q4: What are the best practices for the short-term and long-term storage of this compound?

A4: For short-term storage (days to weeks) during the purification process, store fractions or the partially purified compound in a cold, dark environment, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation. For long-term storage, the purified solid should be stored at -20°C or below, protected from light and moisture.

Part 2: Troubleshooting Purification

This section provides detailed guidance for overcoming specific challenges encountered during the purification process.

Issue 1: Low recovery after silica gel column chromatography.

Q: I am experiencing significant loss of my target compound on the silica gel column. What could be the cause and how can I fix it?

A: This is a common issue and can be attributed to several factors related to the acidic nature of silica gel and the compound's structure.

• Causality: Standard silica gel is slightly acidic, which can catalyze degradation or cause irreversible adsorption of polar, acidic compounds like ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. The multiple oxygen-containing functional groups can lead to strong interactions with the silica surface.

• Troubleshooting Protocol:

  • Deactivate the Silica Gel: Before packing the column, prepare a slurry of silica gel in your starting mobile phase and add 0.1-0.5% (v/v) of a mild acid like acetic acid or formic acid. This can help to protonate the compound and reduce tailing and irreversible adsorption.

  • Use a Different Stationary Phase: Consider using a less acidic or neutral stationary phase. Options include:

    • Reversed-phase C18 silica: This is an excellent alternative where separation is based on hydrophobicity.[8]

    • Neutral alumina: This can be a good option, but be aware that basic sites on alumina can also cause degradation.

  • Optimize the Mobile Phase:

    • For normal phase chromatography, a gradient elution starting from a non-polar solvent (e.g., hexane or dichloromethane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or methanol) is recommended.[9]

    • Adding a small amount of a competitive acidic modifier (like acetic acid) to the mobile phase can improve recovery by competing for active sites on the silica.

Issue 2: Appearance of unknown peaks in HPLC/LC-MS analysis of purified fractions.

Q: After purification, I see new, unexpected peaks in my analytical chromatogram. Are these degradation products?

A: It is highly likely that these are degradation products formed during the purification process.

• Causality: The appearance of new peaks suggests that the compound has degraded. This could be due to on-column degradation (as described in Issue 1), or degradation during solvent evaporation due to excessive heat or prolonged processing time.

• Troubleshooting and Identification Workflow:

  • Forced Degradation Study: To confirm if the new peaks are related to your compound, perform a forced degradation study.[10][11][12] Expose a small amount of your purified compound to controlled stress conditions (e.g., mild acid, mild base, heat, UV light, and oxidation with H₂O₂). Analyze the stressed samples by HPLC or LC-MS.[13][14] If the retention times of the new peaks match those in your purified fractions, it confirms they are degradation products.

  • LC-MS/MS Analysis: Use LC-MS/MS to analyze the unknown peaks. The fragmentation pattern can provide structural information about the degradation products, helping to elucidate the degradation pathway.[14]

  • Optimize Workup Conditions:

    • Minimize the time the compound is in solution.

    • Use lower temperatures for solvent removal.

    • Ensure all solvents are HPLC-grade and degassed to remove oxygen.

Data Summary: Recommended Purification Parameters

Parameter	Recommendation	Rationale
Stationary Phase	Reversed-phase C18 or deactivated silica gel	Minimizes acidic interactions and potential for degradation.[8]
Mobile Phase (Normal Phase)	Hexane/Ethyl Acetate or DCM/Methanol gradient with 0.1% acetic acid	The acidic modifier improves peak shape and recovery.
Mobile Phase (Reversed Phase)	Acetonitrile/Water or Methanol/Water gradient with 0.1% formic acid	Provides good resolution for moderately polar compounds.
Temperature	Ambient temperature for chromatography; <40°C for solvent evaporation	Reduces the rate of thermal degradation.[2]
Light Conditions	Use amber glassware or cover equipment with aluminum foil	Prevents photochemical reactions.[6]
Atmosphere	Work under an inert atmosphere (N₂ or Ar) when possible	Minimizes oxidation.

Part 3: Experimental Protocols & Visualizations

Protocol 1: Recommended Column Chromatography Purification

This protocol outlines a robust method for purifying ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid using reversed-phase column chromatography.

Materials:

• Crude extract containing the target compound

• Reversed-phase C18 silica gel (40-63 µm)

• HPLC-grade acetonitrile, methanol, and water

• HPLC-grade formic acid

• Glass column

• Fraction collector

Procedure:

• Sample Preparation: Dissolve the crude extract in a minimal amount of methanol or acetonitrile. If insoluble, use a small amount of a stronger solvent like DMSO and then dilute with the initial mobile phase.

• Column Packing:

  • Prepare a slurry of C18 silica gel in the initial mobile phase (e.g., 40% acetonitrile in water with 0.1% formic acid).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Loading: Carefully load the prepared sample onto the top of the packed column.

• Elution:

  • Begin elution with the initial mobile phase.

  • Gradually increase the percentage of acetonitrile in the mobile phase to elute compounds of increasing hydrophobicity. A suggested gradient is from 40% to 100% acetonitrile over several column volumes.

• Fraction Collection: Collect fractions of a suitable volume (e.g., 10-20 mL).

• Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) or HPLC to identify those containing the pure compound.[9][15]

• Pooling and Evaporation: Combine the pure fractions and remove the solvent under reduced pressure at a temperature below 40°C.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Purification Yield

Caption: Troubleshooting decision tree for low purification yield.

Diagram 2: Potential Degradation Pathways

Caption: Potential degradation pathways under various stress conditions.

References

• Extraction and purification of ent-kaurenoic acid in moss. LC... - ResearchGate. Available at: [Link]

• Ent-Kaurane Diterpenoids from Coffea Genus: An Update of Chemical Diversity and Biological Aspects - MDPI. Available at: [Link]

• Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research - NIH. Available at: [Link]

• Influence of pH on radical reactions between kynurenic acid and amino acids tryptophan and tyrosine. Part I. Amino acids in free state - PubMed. Available at: [Link]

• The Remarkable Structural Diversity Achieved in ent-Kaurane Diterpenes by Fungal Biotransformations - MDPI. Available at: [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Available at: [Link]

• Effect of pH on the stability of plant phenolic compounds - PubMed. Available at: [Link]

• Characterization and Solubilization of Kaurenoic Acid Hydroxylase from Gibberella fujikuroi. Available at: [Link]

• (PDF) Ent-kaurane diterpenoids and glycosides: Isolation, properties, and chemical transformations - ResearchGate. Available at: [Link]

• Isolation and Purification of Natural Compounds - Column Chromatography. Available at: [Link]

• The CYP88A cytochrome P450, ent-kaurenoic acid oxidase, catalyzes three steps of the gibberellin biosynthesis pathway | PNAS. Available at: [Link]

• Strategies for Natural Products Isolation - Research and Reviews. Available at: [Link]

• Elevation of night-time temperature increases terpenoid emissions from Betula pendula and Populus tremula - PMC - PubMed Central. Available at: [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions - LCGC International. Available at: [Link]

• Analysis of ent-kaurenoic acid by ultra-performance liquid chromatography-tandem mass spectrometry - PubMed. Available at: [Link]

• LC Purification Troubleshooting Guide - Waters Corporation. Available at: [Link]

• Effect of pH on the Stability of Plant Phenolic Compounds - ResearchGate. Available at: [Link]

• Exploring the Pharmacological Potential of Kaurenoic Acid Produced via Synthetic Biology - bioRxiv. Available at: [Link]

• Anti-Inflammatory Diterpenoids from the Aerial Parts of Isodon suzhouensis - PMC. Available at: [Link]

• Determination of the diterpenoid, kaurenoic acid, in Annona glabra by HPLC - PubMed. Available at: [Link]

• Pathway for ent-kaurene (3) biosynthesis from GGDP (1) via CDP (2) in... - ResearchGate. Available at: [Link]

• Effect of pH on the Stability of Plant Phenolic Compounds - SciSpace. Available at: [Link]

• Temperature affects organic acid, terpene and stilbene metabolisms in wine grapes during postharvest dehydration - Frontiers. Available at: [Link]

• The High Content of Ent-11α-hydroxy-15-oxo-kaur- 16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays - PMC - NIH. Available at: [Link]

• Effects of elevated ozone and warming on terpenoid emissions and concentrations of Norway spruce depend on needle phenology and age | Tree Physiology | Oxford Academic. Available at: [Link]

• ent-15-Oxo-kaur-16-en-19-oic acid | C20H28O3 | CID 392454 - PubChem. Available at: [Link]

• The Impact of pH on Chemical Stability in Lab Experiments - Ibis Scientific, LLC. Available at: [Link]

• Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method - PubMed. Available at: [Link]

• Reaction of ent-15-oxo-kaur-16-en-19-oic acid (5a)with CH 2 N 2 to... - ResearchGate. Available at: [Link]

• Degradation Profiling by RP- HPLC: A Review - IJPPR. Available at: [Link]

• The structure of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid (11αOH-KA). Available at: [Link]

• Three multi-billion dollar corporations (Elsevier, Wiley and American Chemical Society) have organized a new attack on free distribution of scientific knowledge. As a result, Sci-Hub website should now be inaccessible to students and researchers from India without using censorship-circumvention tools such as VPN browser extensions. Available at: [Link]

• Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin and piperine by RP-UFLC method - ResearchGate. Available at: [Link]

Sources

• 1. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elevation of night-time temperature increases terpenoid emissions from Betula pendula and Populus tremula - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. ibisscientific.com [ibisscientific.com]
• 6. Anti-Inflammatory Diterpenoids from the Aerial Parts of Isodon suzhouensis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Determination of the diterpenoid, kaurenoic acid, in Annona glabra by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. column-chromatography.com [column-chromatography.com]
• 10. Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. Analysis of ent-kaurenoic acid by ultra-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. rroij.com [rroij.com]

Technical Support Center: Cell Line Selection for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid Studies

Welcome to the technical support guide for researchers investigating ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. This document provides expert-driven guidance, frequently asked questions (FAQs), and detailed protocols to facilitate the selection of appropriate cell lines for studying the biological activities of this promising kaurene-type diterpenoid.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions researchers may have when initiating studies with ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Q1: What are the known biological activities of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and related kaurene diterpenoids?

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a member of the ent-kaurane diterpenoid class of natural products.[1] This class is well-documented for a wide range of biological activities, primarily isolated from plants of the Isodon genus.[2][3][4] The principal reported activities include:

• Anticancer Effects: Ent-kaurane diterpenoids are widely reported to have potent anticancer properties.[2][3] Their mechanisms often involve inducing apoptosis (programmed cell death), cell cycle arrest, autophagy, and inhibiting metastasis.[2][5][3] A structurally similar compound, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (5F), has demonstrated antitumor activity in various human cancer cells by inducing apoptosis.[6]

• Anti-inflammatory Properties: Many kaurene derivatives exhibit significant anti-inflammatory activity.[7][8] Studies show they can inhibit the production of inflammatory mediators like nitric oxide (NO) and down-regulate pro-inflammatory cytokines such as IL-6 and TNF-α, often through the inhibition of the NF-κB signaling pathway.[7][9]

• Antimicrobial Activity: Some kaurenoic acids have been shown to possess antibacterial activity, particularly against Gram-positive bacteria.[8][10]

Q2: How do I select the right cancer cell lines to test for cytotoxic or anticancer activity?

The selection should be hypothesis-driven, based on the known activities of related compounds. Ent-kaurane diterpenoids have shown efficacy against a broad range of cancers, including lung, colon, breast, prostate, liver, and gastric cancer.[2]

Initial Screening Panel: A good starting point is to use a diverse panel of cancer cell lines to screen for general cytotoxicity. The NCI-60 panel is a classic example, though a smaller, representative panel is often sufficient for initial studies.

Cell Line	Cancer Type	Key Characteristics
A549	Lung Carcinoma	Adherent, robust, and widely used for cytotoxicity screening.[11][12]
MCF-7	Breast Adenocarcinoma	Estrogen-receptor (ER) positive, a workhorse for breast cancer studies.[11][12]
HCT116	Colon Carcinoma	Adherent, well-characterized, and often used in apoptosis studies.[11]
PC-3	Prostate Adenocarcinoma	Androgen-receptor (AR) negative, representing advanced prostate cancer.[12]
HepG2	Hepatocellular Carcinoma	Adherent, also used for hepatotoxicity studies.[13]
K562	Chronic Myelogenous Leukemia	Suspension cell line, useful for blood cancer models.[12]

Rationale: This panel covers several of the most common cancer types and includes both adherent and suspension cell lines, providing a broad overview of the compound's potential.

Q3: After initial screening, how do I choose cell lines for mechanistic studies (e.g., apoptosis)?

Once you identify responsive cancer types from your initial screen, select specific cell lines to investigate the mechanism of action. Since ent-kaurane diterpenoids frequently induce apoptosis, choosing a cell line well-suited for these assays is critical.[2][5][3]

• Key Apoptosis Pathway Proteins: The anticancer effects of this compound class are often mediated by modulating proteins like Bcl-2, Bax, caspases, and p53.[2][5][3]

• Recommended Cell Lines for Apoptosis:

  • HeLa (Cervical Cancer): Easy to cultivate and can be readily induced to undergo apoptosis by various stimuli. Caspase-3 activation is well-documented in this line.[14]

  • Jurkat (T-cell Leukemia): A classic suspension cell line for studying apoptosis pathways, particularly those involving death receptors.[14]

  • HCT116 (Colon Cancer): Available as both wild-type and p53-knockout variants, making it an excellent tool to study p53-dependent apoptosis.

The workflow for selecting and validating cell lines for mechanistic studies is crucial for robust results.

Caption: Workflow for cell line selection and validation.

Q4: What non-cancerous (normal) cell lines should I use as a control?

Using normal cell lines is essential to determine if your compound has selective toxicity against cancer cells.[12][15][16] The choice of a normal cell line should ideally match the tissue of origin of the cancer cell line you are studying.

Normal Cell Line	Tissue of Origin	Corresponding Cancer Type
BEAS-2B	Lung (Bronchial Epithelium)	Lung (e.g., A549)
MRC-5	Lung (Fibroblast)	Lung (e.g., A549)
MCF-10A	Breast (Epithelium)	Breast (e.g., MCF-7, MDA-MB-231)
HEK293	Kidney (Embryonic)	General cytotoxicity control.[13]
Vero	Kidney (Monkey)	General cytotoxicity control.[17]

Expert Insight: Primary cells are the "gold standard" for toxicity testing but are difficult to culture.[11][18] Immortalized, non-malignant cell lines like those listed above offer a practical and reproducible alternative for initial selectivity screening.[11]

Q5: Which cell line is best for studying the anti-inflammatory properties of this compound?

The RAW 264.7 murine macrophage cell line is the industry standard for in vitro screening of anti-inflammatory compounds.[19][20][21][22]

Why RAW 264.7 is the preferred model:

• Robust Inflammatory Response: These cells can be stimulated with lipopolysaccharide (LPS) to produce a strong inflammatory response, characterized by the release of nitric oxide (NO), TNF-α, and various interleukins (IL-6, IL-1β).[20][21]

• Well-Characterized Pathways: The signaling pathways involved in the LPS response (e.g., NF-κB, MAPK) are well-documented in this cell line, making it ideal for mechanistic studies.[19]

• Versatility: RAW 264.7 cells can be used for various assays, including NO production (Griess assay), cytokine measurement (ELISA), and protein expression (Western blot).[20]

Studies on other ent-kaurane diterpenoids have successfully used LPS-stimulated RAW 264.7 cells to demonstrate inhibition of NO production and down-regulation of inflammatory cytokines.[9]

Part 2: Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability in cytotoxicity (MTT/SRB) assay results.	1. Inconsistent Cell Seeding: Uneven cell numbers across wells. 2. Cell Passage Number: High passage numbers can lead to genetic drift and altered phenotypes. 3. Mycoplasma Contamination: A common issue that alters cell behavior and metabolism.[23] 4. Compound Solubility: Precipitation of the compound in the media.	1. Ensure a single-cell suspension before seeding; pipette carefully and mix the cell suspension between plates. 2. Use low-passage cells (e.g., <20 passages from resuscitation) for all experiments. Keep detailed records.[23] 3. Regularly test cultures for mycoplasma. Discard contaminated stocks.[23] 4. Check compound solubility in your final media concentration. Use a solvent control (e.g., DMSO) and ensure the final solvent concentration is non-toxic (typically <0.5%).
No cytotoxicity observed even at high concentrations.	1. Incorrect Assay Duration: The compound may be cytostatic (inhibits proliferation) rather than cytotoxic, requiring a longer incubation time. 2. Cell Line Resistance: The chosen cell line may have intrinsic resistance mechanisms. 3. Compound Inactivity: The compound may not be active against the chosen cell line.	1. Extend the incubation time (e.g., from 24h to 48h or 72h). Consider a cell proliferation assay (e.g., CFSE staining) in addition to viability assays. 2. Test the compound on a different cell line known to be sensitive to apoptosis inducers (e.g., Jurkat). 3. Verify compound integrity and concentration. Test a positive control (e.g., Doxorubicin) in parallel to ensure the assay is working correctly.
Anti-inflammatory assay (Griess) shows no inhibition of NO production.	1. Suboptimal LPS Concentration: Insufficient or excessive LPS stimulation. 2. Timing of Treatment: Compound may need to be added before, with, or after LPS stimulation depending on its mechanism. 3. Cell Health: RAW 264.7 cells are sensitive; over-confluence or poor health can blunt the inflammatory response.	1. Titrate your LPS concentration to find the optimal dose that gives a robust but not maximal NO signal. 2. Test different treatment regimens. Pre-treatment (1-2 hours before LPS) is a common starting point to inhibit signaling pathways. 3. Seed RAW 264.7 cells at an appropriate density (e.g., 5x10⁴ cells/well in a 96-well plate) and ensure they are healthy and actively growing before the experiment.

Part 3: Key Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol assesses the metabolic activity of cells as an indicator of cell viability.

Materials:

• Selected cell lines (adherent or suspension)

• Complete culture medium (e.g., DMEM/RPMI + 10% FBS)

• 96-well flat-bottom plates

• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01M HCl)

Procedure:

• Cell Seeding: Trypsinize and count adherent cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. For suspension cells, adjust the volume accordingly. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium. Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 2: Apoptosis Assessment by Caspase-3/7 Activity

This protocol measures the activity of executioner caspases 3 and 7, key markers of apoptosis.[24]

Caption: Workflow for a luminescent caspase activity assay.

Materials:

• White-walled, clear-bottom 96-well plates (for luminescence)

• Luminescent caspase activity assay kit (e.g., Caspase-Glo® 3/7 from Promega)

• Luminometer

Procedure:

• Cell Seeding: Seed cells in a white-walled 96-well plate at the same density as the viability assay. Incubate for 24 hours.

• Compound Treatment: Treat cells with the compound at various concentrations (e.g., 0.5x, 1x, and 2x the IC50 value). Include positive (e.g., Staurosporine) and negative (vehicle) controls.

• Incubation: Incubate for a time course (e.g., 6, 12, 24 hours) to capture the peak caspase activity.

• Assay Protocol: a. Equilibrate the plate and the assay reagent to room temperature. b. Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of media in the well (e.g., 100 µL reagent to 100 µL media). c. Mix the contents on a plate shaker for 30 seconds at 300-500 rpm. d. Incubate at room temperature for 1-2 hours, protected from light.

• Measurement: Measure the luminescence using a plate-reading luminometer.

• Analysis: Normalize the results to the vehicle control to determine the fold-increase in caspase activity.

Protocol 3: Anti-Inflammatory Activity via Nitric Oxide (NO) Inhibition Assay

This protocol uses the Griess Reagent system to measure nitrite, a stable breakdown product of NO, in RAW 264.7 cell culture supernatants.

Materials:

• RAW 264.7 cells

• Complete culture medium

• 96-well plates

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent Kit (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium Nitrite (NaNO₂) standard

Procedure:

• Cell Seeding: Seed RAW 264.7 cells at 5x10⁴ cells/well in a 96-well plate. Incubate for 24 hours.

• Pre-treatment: Remove the medium and replace it with fresh medium containing various concentrations of the compound. Incubate for 1-2 hours.

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

• Griess Assay: a. Transfer 50 µL of cell culture supernatant from each well to a new 96-well plate. b. Prepare a nitrite standard curve (0-100 µM) using NaNO₂. c. Add 50 µL of Sulfanilamide solution to all wells (samples and standards). Incubate for 10 minutes at room temperature, protected from light. d. Add 50 µL of NED solution to all wells. Incubate for another 10 minutes at room temperature, protected from light. A purple/magenta color will develop.

• Measurement: Read the absorbance at 540 nm within 30 minutes.

• Analysis: Calculate the nitrite concentration in each sample using the standard curve. Determine the percentage inhibition of NO production relative to the LPS-only control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mechanistic Pathways and Molecular Targets of Plant-Derived Anticancer ent-Kaurane Diterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Mechanistic Pathways and Molecular Targets of Plant-Derived Anticancer ent-Kaurane Diterpenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis of human malignant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and anti-inflammatory activity of ent-kaurene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New ent-kaurane diterpenoid acids from Nouelia insignis Franch and their anti-inflammatory activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Kaurenoic acid - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Cytotoxic Activities of Certain Medicinal Plants on Different Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Cytostatic and Cytotoxic Natural Products against Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. atcc.org [atcc.org]
• 19. RAW 264.7 Cell Line in Macrophage and Immunology Research [cytion.com]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. How to choose the right cell line for your experiments – faCellitate [facellitate.com]
• 24. Cell lines for caspase study - role of caspases in apoptosis [horizondiscovery.com]

Technical Support Center: Overcoming Resistance to ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid in Cancer Cells

Welcome to the technical support center for researchers investigating the anticancer properties of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and provide in-depth troubleshooting strategies for overcoming resistance to this promising natural product.

Introduction to ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and the Challenge of Resistance

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a member of the ent-kaurane diterpenoid class of natural products.[1][2] This class of compounds has demonstrated significant anticancer activity through various mechanisms, including the induction of apoptosis (programmed cell death), cell cycle arrest, and modulation of key signaling pathways involved in cancer cell proliferation and survival.[3][4][5]

While the precise mechanism of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a subject of ongoing research, studies on closely related ent-kaurane diterpenoids suggest that its anticancer effects are likely mediated through the intrinsic apoptotic pathway. This involves the regulation of the Bcl-2 family of proteins, leading to mitochondrial dysfunction, cytochrome c release, and subsequent activation of caspases.[3][5] Furthermore, modulation of critical signaling pathways such as NF-κB and PI3K/Akt is a common feature of bioactive ent-kaurane diterpenoids.[4][6]

A significant hurdle in the clinical application of any anticancer agent is the development of drug resistance. Cancer cells can employ a variety of strategies to evade the cytotoxic effects of a drug, which can be broadly categorized as intrinsic (pre-existing) or acquired (developing in response to treatment).[7][8] This guide will provide a structured approach to identifying and potentially overcoming resistance to ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in your cancer cell models.

Troubleshooting Guide: A Mechanistic Approach

This section is organized in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: My cancer cell line shows little to no response to ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid treatment, even at high concentrations. What are the initial troubleshooting steps?

A1: Initial lack of response can be multifactorial. A systematic approach is crucial to pinpoint the underlying cause.

1. Verify Compound Integrity and Experimental Setup:

• Compound Stability: Confirm the purity and stability of your ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid stock. Improper storage or repeated freeze-thaw cycles can lead to degradation.

• Assay Optimization: Ensure that your cell viability assay (e.g., MTT, XTT, CellTiter-Glo) is optimized for your specific cell line, including cell seeding density and incubation times.[9]

2. Investigate Potential Intrinsic Resistance Mechanisms:

• Drug Efflux: Cancer cells can overexpress ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1), which actively pump drugs out of the cell, preventing them from reaching their intracellular targets.[7][8]

  • Troubleshooting: Co-treat your cells with your compound and a known P-gp inhibitor, such as verapamil or tariquidar.[7] A restored sensitivity to ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in the presence of the inhibitor would suggest the involvement of drug efflux pumps.

• Altered Redox Homeostasis: Some ent-kaurane diterpenoids have been shown to exert their anticancer effects by inducing oxidative stress (ROS accumulation).[10] Cancer cells with a robust antioxidant system, characterized by high levels of glutathione (GSH) and antioxidant enzymes like peroxiredoxins (Prdx), may be intrinsically resistant.

  • Troubleshooting: Measure intracellular ROS levels (e.g., using DCFDA) and GSH levels in your cell line. Compare these to a known sensitive cell line, if available.

3. Characterize the Molecular Profile of Your Cell Line:

• Expression of Pro- and Anti-Apoptotic Proteins: The balance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins is a critical determinant of a cell's susceptibility to apoptosis.[3] High basal levels of anti-apoptotic proteins can confer resistance.

  • Troubleshooting: Perform a baseline Western blot analysis to determine the expression levels of key Bcl-2 family proteins in your untreated cells.

Below is a workflow to guide your initial troubleshooting:

Caption: Initial troubleshooting workflow for lack of response.

Q2: I have successfully developed a resistant cell line to ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. How do I validate and characterize the resistance?

A2: Validating a newly developed resistant cell line requires a multi-pronged approach to confirm the resistance phenotype and elucidate the underlying mechanisms.

1. Confirm the Resistance Phenotype:

• Comparative IC50 Determination: The most fundamental step is to demonstrate a statistically significant increase in the half-maximal inhibitory concentration (IC50) of the resistant cell line compared to the parental (sensitive) cell line.[9][11] It is recommended to establish a resistance index (RI), calculated as the IC50 of the resistant line divided by the IC50 of the parental line. A clinically relevant level of resistance is often considered to be a 2- to 5-fold increase in the IC50.[12]

• Stability of Resistance: Culture the resistant cells in a drug-free medium for several passages and then re-determine the IC50. A stable resistant phenotype will be maintained even in the absence of the drug.[13]

2. Characterize the Mechanism of Resistance:

• Gene and Protein Expression Analysis:

  • Drug Efflux Pumps: Use qPCR and Western blot to compare the expression of ABC transporters (e.g., ABCB1 gene for P-gp) between the parental and resistant cell lines.[9]

  • Redox-Related Proteins: Analyze the expression of key antioxidant enzymes such as peroxiredoxins (Prdx I/II) and enzymes involved in glutathione synthesis.[10]

  • Apoptotic and Survival Pathways: Profile the expression and phosphorylation status of proteins in the Bcl-2 family and key signaling pathways like PI3K/Akt and NF-κB.[6][14] Upregulation of survival pathways is a common mechanism of acquired resistance.

Experimental Data Summary:

Parameter	Parental Cell Line	Resistant Cell Line	Expected Outcome for Resistance
IC50 (µM)	X	>2X	Significant increase
ABCB1 mRNA	Baseline	Increased	Upregulation of P-gp
P-gp Protein	Low/Undetectable	High	Increased P-gp expression
GSH Levels	Baseline	Increased	Enhanced antioxidant capacity
p-Akt/Akt Ratio	Baseline	Increased	Activation of survival pathway
Bcl-2 Expression	Baseline	Increased	Upregulation of anti-apoptotic protein

3. Functional Validation:

• Drug Accumulation Assay: Use a fluorescent substrate of P-gp (e.g., Rhodamine 123) to functionally assess drug efflux. Resistant cells will show lower intracellular fluorescence compared to parental cells.

• Apoptosis Assays: Treat both parental and resistant cell lines with ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and assess apoptosis using methods like Annexin V/PI staining or caspase activity assays.[9] Resistant cells will exhibit a significantly lower percentage of apoptotic cells.

Below is a diagram illustrating a potential mechanism of acquired resistance:

Caption: Potential mechanisms of acquired resistance.

Frequently Asked Questions (FAQs)

Q: What is the proposed mechanism of action for ent-kaurane diterpenoids like ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid?

A: Based on studies of related compounds, the primary mechanism is the induction of apoptosis via the mitochondrial-mediated (intrinsic) pathway.[3][5] This involves altering the balance of Bcl-2 family proteins to favor pro-apoptotic members, leading to mitochondrial outer membrane permeabilization, cytochrome c release, and activation of caspase-9 and caspase-3.[5] Additionally, some ent-kaurane diterpenoids can induce cell death through ferroptosis by disrupting redox homeostasis.[10]

Q: Can ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid be used in combination with other anticancer drugs?

A: Combination therapy is a promising strategy to overcome drug resistance.[6] For instance, some ent-kaurane diterpenoids have been shown to sensitize cancer cells to cisplatin by inducing both apoptosis and ferroptosis.[10] If resistance to your compound involves the upregulation of a specific survival pathway (e.g., PI3K/Akt), combining it with an inhibitor of that pathway could restore sensitivity.

Q: How do I develop a resistant cell line to ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in the lab?

A: Developing a resistant cell line typically involves continuous or pulsed exposure to increasing concentrations of the drug over a prolonged period (3-18 months).[12] A common method is to start with a low concentration (e.g., the IC20) and gradually escalate the dose as the cells adapt and resume proliferation.[13] It is crucial to periodically freeze down cells at different stages of resistance development.

Q: What are the best practices for maintaining a validated drug-resistant cell line?

A: To maintain a stable resistant phenotype, it is often recommended to culture the cells in the continuous presence of the drug at a maintenance concentration (e.g., the IC50 of the parental line).[13] However, for some models, pulsed treatment or periodic re-selection may be necessary. Always keep well-documented frozen stocks of both the parental and resistant cell lines.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability and IC50 Determination

Objective: To quantify the cytotoxic effect of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and determine its IC50 value.[9]

Methodology:

• Seed cancer cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Prepare serial dilutions of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in complete culture medium.

• Treat the cells with the various concentrations of the compound for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).

• After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis for Protein Expression

Objective: To determine the expression levels of key proteins involved in apoptosis, survival signaling, and drug resistance.

Methodology:

• Treat parental and resistant cells with or without ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid for the desired time.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate 20-40 µg of protein per sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against your proteins of interest (e.g., Bcl-2, p-Akt, Akt, P-gp, GAPDH) overnight at 4°C.

• Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Use a housekeeping protein (e.g., GAPDH, β-actin) for normalization and quantify band intensities.

References

• Lou, H., et al. (2021). ent-Kaurane diterpenoids induce apoptosis and ferroptosis through targeting redox resetting to overcome cisplatin resistance. Redox Biology. Available at: [Link]

• Chen, M. H., et al. (2022). Natural products reverse cancer multidrug resistance. Frontiers in Pharmacology. Available at: [Link]

• Wang, Y., et al. (2022). Natural Products in Preventing Tumor Drug Resistance and Related Signaling Pathways. Molecules. Available at: [Link]

• Chen, J., et al. (2023). Mechanism of actions of natural product to overcome resistance to targeted therapy in cancer. ResearchGate. Available at: [Link]

• Sarwar, M. S., et al. (2020). Mechanistic Pathways and Molecular Targets of Plant-Derived Anticancer ent-Kaurane Diterpenes. International Journal of Molecular Sciences. Available at: [Link]

• Kim, J., et al. (2021). Prospective pharmacological methodology for establishing and evaluating anti-cancer drug resistant cell lines. BMC Cancer. Available at: [Link]

• Li, C., et al. (2018). Chemistry and Bioactivity of ent-Kaurene Diterpenoids. UTMB Research Experts. Available at: [Link]

• Dai, J., et al. (2023). Natural Products as Anticancer Agents: Current Status and Future Perspectives. Molecules. Available at: [Link]

• Hegedus, C., et al. (2017). Identification and Validation of Compounds Selectively Killing Resistant Cancer: Delineating Cell Line–Specific Effects from P-Glycoprotein–Induced Toxicity. Molecular Cancer Therapeutics. Available at: [Link]

• BenchChem. (2025). Biological Activities of Ent-kaurane Diterpenoids: A Technical Guide for Researchers. BenchChem.
• Creative Biolabs. (2025). Drug-resistant Cell Lines一Crack the Survival Code of Cancer Cells and Overcome Treatment Barriers.
• BenchChem. (2025). A Comparative Analysis of the Bioactivity of ent- Kaurane Diterpenoids: Insights from Pteris- Derived Compounds and. BenchChem.

• Kim, M., et al. (2019). Experimental validation of the drug response profiles of eight cancer... ResearchGate. Available at: [Link]

• Zhang, Y., et al. (2025). Protocol to identify small-molecule inhibitors against cancer drug resistance. STAR Protocols. Available at: [Link]

• Sarwar, M. S., et al. (2020). Mechanistic Pathways and Molecular Targets of Plant-Derived Anticancer ent-Kaurane Diterpenes. OUCI. Available at: [Link]

• McDermott, M., et al. (2014). In vitro Development of Chemotherapy and Targeted Therapy Drug-Resistant Cancer Cell Lines: A Practical Guide with Case Studies. Frontiers in Oncology. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Cancer Cell Resistance to CCB02. BenchChem.
• Creative Bioarray. (2023). Establishment of Drug-resistant Cell Lines.

• Oza, P. M. (2012). Mechanisms of Anticancer Drugs Resistance: An Overview. ResearchGate. Available at: [Link]

• Sanna, V., et al. (2018). Bioactive Ent-Kaurane Diterpenes Oridonin and Irudonin Prevent Cancer Cells Migration by Interacting with the Actin Cytoskeleton Controller Ezrin. Molecules. Available at: [Link]

• Nguyen, T. H., et al. (2025). A natural ent‑kaurane diterpenoid induces antiproliferation in ovarian cancer cells via ERK1/2 regulation and inhibition of cellular migration and invasion. ResearchGate. Available at: [Link]

• Sarwar, M. S., et al. (2020). Mechanistic Pathways and Molecular Targets of Plant-Derived Anticancer ent-Kaurane Diterpenes. Semantic Scholar. Available at: [Link]

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• 14. mdpi.com [mdpi.com]

Technical Support Center: Refining In Vitro Dosage Concentrations of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Welcome to the technical support center for researchers working with ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. This guide is designed to provide you with the necessary information and troubleshooting strategies to effectively determine and refine the optimal dosage concentrations for your in vitro studies. As a kaurene diterpenoid isolated from Pteris semipinnata, this compound holds potential for various biological activities, and precise dose determination is the cornerstone of reliable and reproducible experimental outcomes.[1]

Understanding the Compound: A Primer

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid belongs to the diverse family of ent-kaurane diterpenoids.[1] These natural products are known for a wide array of pharmacological effects, including anti-inflammatory, antimicrobial, and notably, anticancer activities.[2] The biological activity of these compounds is often linked to their complex tetracyclic structure.

While specific data for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is emerging, extensive research on structurally similar analogs, such as ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid, provides valuable insights. Studies on this related compound have demonstrated its ability to induce apoptosis in various cancer cell lines in a dose- and time-dependent manner, often at concentrations exceeding 20 µM.[3][4][5] This information serves as a crucial starting point for designing your own dose-response experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered when establishing in vitro assays with ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Q1: What is a reasonable starting concentration range for my initial experiments?

A1: Based on studies of structurally related ent-kaurane diterpenoids with cytotoxic properties, a broad starting range of 1 µM to 100 µM is recommended for initial screening. For more sensitive assays or cell lines, you might consider a lower range (e.g., 0.1 µM to 50 µM). A logarithmic serial dilution is often the most effective way to cover a wide range of concentrations in your initial viability assays.

Q2: How should I prepare a stock solution of the compound?

A2: ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, like many diterpenoids, is expected to have low aqueous solubility. Therefore, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration stock solution (e.g., 10 mM). Briefly sonicating the solution can aid in complete dissolution. Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Q3: What is the maximum permissible DMSO concentration in my cell culture?

A3: It is critical to minimize the final concentration of DMSO in your cell culture wells to avoid solvent-induced cytotoxicity. As a general rule, the final DMSO concentration should not exceed 0.5%, with many cell lines tolerating up to 1%. However, it is best practice to keep it below 0.2% if possible. Always include a vehicle control (cells treated with the same final concentration of DMSO as your highest compound concentration) in your experiments to account for any effects of the solvent.

Q4: My compound is precipitating when I add it to the cell culture medium. What should I do?

A4: Precipitation is a common issue with hydrophobic compounds. Here are a few troubleshooting steps:

• Pre-warm the media: Gently warm your cell culture media to 37°C before adding the compound stock solution.

• Vortex while adding: Add the DMSO stock solution to the media while vortexing to ensure rapid and even dispersion.

• Serial dilutions in media: Instead of adding a small volume of high-concentration stock directly to the well, perform serial dilutions of your stock in pre-warmed media first.

• Reduce the final concentration: If precipitation persists, you may need to lower the highest concentration in your experimental range.

Q5: How long should I incubate the cells with the compound?

A5: The optimal incubation time will depend on your specific cell line and the biological question you are investigating. For initial cytotoxicity screening, it is common to test multiple time points, such as 24, 48, and 72 hours. This will help you determine if the compound's effect is time-dependent.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding, pipetting errors, or uneven compound distribution.	Ensure a homogenous single-cell suspension before seeding. Use calibrated pipettes and change tips between concentrations. Gently swirl the plate after adding the compound to ensure even mixing.
No observable effect even at high concentrations	The compound may have low potency against your chosen cell line, or the incubation time may be too short.	Consider extending the incubation period (e.g., up to 72 hours). If still no effect, you may need to test a higher concentration range or a different cell line.
Unexpectedly high cytotoxicity in the vehicle control	The final DMSO concentration may be too high for your cell line.	Perform a DMSO tolerance test to determine the maximum non-toxic concentration for your specific cells. Ensure your final DMSO concentration in all wells is below this threshold.
Color interference with MTT assay	The compound itself may be colored and interfere with the absorbance reading of the formazan product.	Run a control plate with the compound in cell-free media to measure its intrinsic absorbance at 570 nm. Subtract this background absorbance from your experimental readings.

Experimental Workflow: Preliminary Dose-Ranging with MTT Assay

This protocol provides a step-by-step guide for an initial experiment to determine the cytotoxic effects of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and to identify a suitable concentration range for further studies.

Materials

• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

• DMSO

• Your chosen cancer cell line

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in DMSO.

  • Perform serial dilutions of the stock solution in complete cell culture medium to achieve final concentrations ranging from, for example, 1 µM to 100 µM.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different compound concentrations.

  • Include wells for a vehicle control (medium with the highest final DMSO concentration) and an untreated control (medium only).

  • Incubate the plate for 24, 48, or 72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C, protected from light.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Incubate for 15-30 minutes at room temperature on a shaker, protected from light.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability against the compound concentration (logarithmic scale) to generate a dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Visualizing the Workflow

Caption: Workflow for determining the IC50 of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Understanding the Mechanism of Action

The cytotoxic effects of many ent-kaurane diterpenoids are attributed to their ability to induce apoptosis. For the related compound, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid, studies have shown that it can trigger the mitochondrial apoptotic pathway. This involves the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2.[5][6] This leads to the release of cytochrome c from the mitochondria and the subsequent activation of caspases, the executioners of apoptosis.[6]

Caption: Putative apoptotic pathway initiated by ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

By following this comprehensive guide, researchers, scientists, and drug development professionals can confidently approach the critical task of refining dosage concentrations for in vitro studies of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, ensuring the generation of high-quality, reliable data.

References

• PubChem. (n.d.). ent-15-Oxo-kaur-16-en-19-oic acid. Retrieved from [Link]

• Vlantis, A. C., Lo, C. S., Chen, G. G., Ci, L. N., Lui, V. W., Wu, K., ... & van Hasselt, C. A. (2007). Induction of laryngeal cancer cell death by Ent-11-hydroxy-15-oxo-kaur-16-en-19-oic acid. Head & Neck, 29(10), 946-954.

• PubChem. (n.d.). ent-15-Oxo-16-kauren-19-oic acid. Retrieved from [Link]

• Chen, J. F., Chen, Y. X., Li, P., Fu, M., Lv, Y. N., & Li, L. (2013). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells. Oncology reports, 29(6), 2101–2108.
• Chen, G. G., Liu, Y., Lu, Y. N., Wu, K. F., Gong, X. L., Gou, Z. P., ... & Liang, N. C. (2012). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis of human malignant cancer cells. Current drug targets, 13(14), 1730–1737.
• Chen, G. G., Li, L., Lu, Y. N., Liu, Y., Wu, K. F., Gong, X. L., ... & Liang, N. C. (2005).
• Chen, J. F., Chen, Y. X., Li, P., Fu, M., Lv, Y. N., & Li, L. (2013). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells. Oncology reports, 29(6), 2101–2108.

• ChemFarm. (n.d.). Ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid. Retrieved from [Link]

• MCE. (n.d.). ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Retrieved from [Link]

• Hamamoto, A., Isogai, R., Maeda, M., Hayazaki, M., Horiyama, E., Takashima, S., ... & Takemori, H. (2020). The High Content of Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays. Foods, 9(1), 73.

• Wikipedia. (n.d.). Kaurenoic acid. Retrieved from [Link]

• Stoia, L. M., Oprean, C., Păcurariu, C., Găină, C. V., Olariu, T., & Soica, C. (2022). In Vitro Anticancer Activity and Oxidative Stress Biomarkers Status Determined by Usnea barbata (L.) F.H. Wigg. Dry Extracts. Antioxidants, 11(7), 1293.
• Hamamoto, A., Isogai, R., Maeda, M., Hayazaki, M., Horiyama, E., Takashima, S., ... & Takemori, H. (2020). The High Content of Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays. Foods, 9(1), 73.
• Chen, J. F., Chen, Y. X., Li, P., Fu, M., Lv, Y. N., & Li, L. (2011). [Effect of Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid on human gastric cancer cells and its mechanism]. Nan fang yi ke da xue xue bao = Journal of Southern Medical University, 31(8), 1345–1348.
• Lee, J. H., Kim, C., Kim, S. H., & Lee, E. S. (2011). ent-kaur-16-en-19-oic acid, isolated from the roots of Aralia continentalis, induces activation of Nrf2. Journal of ethnopharmacology, 134(2), 483–488.
• Al-Warhi, T., El-Gamal, A. A., El-Shaer, S., Al-Massarani, S. M., El-Gizawy, H. A., Abdel-Maksoud, M. S., ... & Al-Oqail, M. M. (2021). Facile synthesis and in vitro anticancer evaluation of a new series of tetrahydroquinoline. Molecules, 26(19), 5993.
• Hamamoto, A., Isogai, R., Maeda, M., Hayazaki, M., Horiyama, E., Takashima, S., ... & Takemori, H. (2020). The High Content of Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays. Foods, 9(1), 73.

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• 4. The High Content of Ent- 11α-hydroxy-15-oxo-kaur- 16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid and Structurally Related Kaurene Diterpenoids

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of natural product research, the quest for novel therapeutic agents with enhanced efficacy and selectivity remains a paramount objective. Among the vast and structurally diverse classes of natural products, ent-kaurane diterpenoids have emerged as a particularly promising group, exhibiting a wide spectrum of biological activities, including potent cytotoxic, anti-inflammatory, and antimicrobial properties.[1] This guide provides a comprehensive comparative analysis of the biological activity of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid , a diterpenoid isolated from the herb Pteris semipinnata, with other structurally related kaurenes.[2][3] By examining the available experimental data, we aim to elucidate the structure-activity relationships within this fascinating class of molecules and provide a valuable resource for researchers engaged in drug discovery and development.

While specific experimental data on the biological activity of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is limited in the currently available literature, a comparative analysis with its close structural analogs provides valuable insights into its potential therapeutic applications. This guide will leverage data from these related compounds to forecast the probable bioactivity profile of our target molecule and to underscore the importance of its empirical evaluation.

The Structural Landscape of Bioactive Kaurene Diterpenoids

The biological activity of kaurene diterpenoids is intricately linked to their molecular architecture. The tetracyclic core of the ent-kaurane skeleton provides a rigid scaffold upon which various functional groups are displayed, influencing the molecule's interaction with biological targets. Key structural features that have been shown to modulate activity include the presence and position of hydroxyl groups, the oxidation state of the C-15 and C-16 positions, and the presence of an α,β-unsaturated ketone system.

Below is a visual representation of the chemical structures of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and a selection of its bioactive congeners, highlighting the subtle yet critical structural variations.

Caption: Chemical structures of the target compound and related kaurenes.

Comparative Cytotoxicity against Cancer Cell Lines

A significant body of research has focused on the cytotoxic properties of ent-kaurane diterpenoids against a variety of cancer cell lines. The presence of an exo-methylene cyclopentanone moiety is often cited as a crucial feature for maintaining cytotoxic potential.[4] The following table summarizes the reported half-maximal inhibitory concentration (IC₅₀) values for several kaurene diterpenoids, providing a basis for a comparative assessment.

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid	Laryngeal Cancer (Hep-2)	~5-10	[5]
ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid	Nasopharyngeal Carcinoma (CNE-2Z)	Not specified, but showed dose-dependent inhibition	[6]
ent-15-oxo-kaur-16-en-19-oic acid	Prostate Carcinoma (PC-3)	3.7 µg/mL (~11.2 µM)	[7]
Rabdosin B	Human Promyelocytic Leukemia (HL-60)	Potent	[4]
Oridonin	Human Promyelocytic Leukemia (HL-60)	Less potent than Rabdosin B	[4]
Amethystoidin A	Human Myeloid Leukemia (K562)	0.69 µg/mL (~1.8 µM)	[8]
Henryin	HCT-116, HepG2, A2780, BGC-823	1.31–2.07	[9][10]

Based on the structure-activity relationships observed in related compounds, it is plausible to hypothesize that ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid will exhibit significant cytotoxic activity. The presence of the 15-oxo-16-kauren-19-oic acid core, which is shared with the active analogs, suggests a similar mechanism of action, likely involving the induction of apoptosis and cell cycle arrest.[5][6][11] The position of the hydroxyl group at C-9 may influence the potency and selectivity of the compound, a hypothesis that warrants direct experimental verification.

Anti-inflammatory Potential: A Mechanistic Overview

Chronic inflammation is a key driver of numerous diseases, and the development of novel anti-inflammatory agents is a critical area of research. Several ent-kaurane diterpenoids have demonstrated potent anti-inflammatory effects, primarily through the inhibition of the NF-κB signaling pathway. This pathway plays a central role in the inflammatory response, regulating the expression of pro-inflammatory cytokines, chemokines, and enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

The anti-inflammatory activity of various kaurene derivatives is summarized in the table below.

Compound	Assay	IC₅₀ (µM)	Reference
ent-kaur-16-en-19-oic acid derivatives	NO Production Inhibition (LPS-stimulated RAW 264.7 cells)	2-10
Bezerraditerpene A	NO Production Inhibition (LPS-stimulated RAW 264.7 cells)	3.21-3.76
Bezerraditerpene B	NO Production Inhibition (LPS-stimulated RAW 264.7 cells)	3.21-3.76
ent-kaur-16-ene-3β,15β-diol	NO Production Inhibition (LPS-stimulated RAW 264.7 cells)	3.21-3.76
ent-17-hydroxy-15-oxokauran-19-oic acid	Inhibition of NO, TNF-α, IL-1β, IL-6, IL-17, iNOS, and COX-2	Significant inhibition	[8]
ent-15α-hydroxy-16-kauran-19-oic acid	Inhibition of NO, TNF-α, IL-1β, IL-6, IL-17, iNOS, and COX-2	Significant inhibition	[8]

Given the structural similarities to these active compounds, ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is predicted to possess anti-inflammatory properties. The presence of the oxo group at C-15 and the carboxylic acid at C-19 are features found in other anti-inflammatory kaurenes. The hydroxyl group at C-9 could potentially modulate the interaction with key regulatory proteins in the NF-κB pathway.

Caption: Inhibition of the NF-κB signaling pathway by ent-kaurane diterpenoids.

Experimental Protocols

To facilitate further research and direct comparison, detailed protocols for key in vitro assays are provided below. These protocols are based on established methodologies and can be adapted for the evaluation of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and other kaurene diterpenoids.

Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the cytotoxic effects of a test compound on a cancer cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Target cancer cell line (e.g., HepG2, A549, PC-3)

• Complete cell culture medium

• 96-well flat-bottom sterile microplates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Test compound stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the medium from the wells and add 100 µL of the diluted compound to the respective wells. Include vehicle controls (medium with the same concentration of solvent used for the test compound) and untreated controls (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

Caption: Workflow for the MTT cytotoxicity assay.

Anti-inflammatory Assay (Nitric Oxide Production)

This protocol describes the measurement of nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophage cells as an indicator of anti-inflammatory activity.

Materials:

• RAW 264.7 murine macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite standard solution

• Test compound stock solution

• 96-well flat-bottom sterile microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of medium and incubate for 24 hours.

• Compound Pre-treatment: Treat the cells with various concentrations of the test compound for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include control wells (untreated cells, cells treated with LPS only, and cells treated with the compound only).

• Griess Reaction: Transfer 50 µL of the cell culture supernatant to a new 96-well plate. Add 50 µL of Griess Reagent Part A and 50 µL of Griess Reagent Part B to each well.

• Incubation and Measurement: Incubate for 10-15 minutes at room temperature, protected from light. Measure the absorbance at 540 nm.

• Data Analysis: Determine the nitrite concentration from a sodium nitrite standard curve and calculate the percentage of NO inhibition.

Conclusion and Future Directions

The ent-kaurane diterpenoids represent a rich source of bioactive molecules with significant potential for the development of new anticancer and anti-inflammatory drugs. While direct experimental evidence for the biological activity of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is currently lacking, a comparative analysis with its structural analogs strongly suggests that it is likely to possess potent cytotoxic and anti-inflammatory properties. The structure-activity relationships within this class of compounds indicate that the presence of the 15-oxo-16-kaurene core is a key determinant of activity, with the position of hydroxyl substitutions influencing potency and selectivity.

Future research should focus on the isolation or synthesis of sufficient quantities of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid to enable a thorough evaluation of its biological activities. Direct testing in a panel of cancer cell lines and in in vitro models of inflammation will be crucial to validate the hypotheses presented in this guide and to determine its therapeutic potential. Furthermore, detailed mechanistic studies will be necessary to elucidate its specific molecular targets and pathways of action. The insights gained from such studies will not only advance our understanding of the therapeutic potential of this specific natural product but will also contribute to the broader field of drug discovery from natural sources.

References

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• de Oliveira, D. R., et al. (2023). Anti-inflammatory kaurane diterpenoids of Erythroxylum bezerrae. Fitoterapia, 165, 105424.
• Amoa-Bosompem, M., et al. (2023). Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research. Frontiers in Pharmacology, 14, 1205391.
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• de Cássia, R., et al. (2022). Selective cytotoxicity of ent-kaurene diterpenoids isolated from Baccharis lateralis and Baccharis retusa (Asteraceae). Archiv der Pharmazie, 355(8), e2200083.
• Li, X., et al. (2015). Three New Cytotoxic ent-Kaurane Diterpenes from Isodon excisoides. Molecules, 20(10), 17544-17552.
• Li, X., et al. (2006). Cytotoxic ent-kaurene diterpenoids from Isodon phyllostachys. Phytochemistry, 67(13), 1336-1340.
• Kim, J. H., et al. (2016). Anti-Neuroinflammatory ent-Kaurane Diterpenoids from Pteris multifida Roots. Molecules, 22(1), 27.
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• ResearchGate. (n.d.). Cytotoxic activity (IC50, µM) of ent-kaurane diterpenoids (1, 2-8) against a panel of cancer cell lines. Retrieved from [Link]

• Uriburu, M. L., et al. (2008). Cytotoxic and apoptosis-inducing effect of ent-15-oxo-kaur-16-en-19-oic acid, a derivative of grandiflorolic acid from Espeletia schultzii. Planta Medica, 74(5), 523-528.
• de la Torre, M. C., et al. (2000). ent-Kaur-16-en-19-oic acid, a KB cells cytotoxic diterpenoid from Elaeoselinum foetidum. Fitoterapia, 71(1), 60-63.

• ResearchGate. (n.d.). Molecular structures of ent-kaurene (1), a classic kaurane diterpenoid, and sculponin U (2), a C-20 oxygenated kaurane diterpenoid. Retrieved from [Link]

• Lee, J. W., et al. (2012). ent-kaur-16-en-19-oic acid, isolated from the roots of Aralia continentalis, induces activation of Nrf2. Journal of Ethnopharmacology, 139(2), 653-658.

• ResearchGate. (n.d.). Cytotoxic Activity (IC50, µM) of Ent-Kaurane Diterpenoids (Compounds 1-7) on A549 Human Lung Carcinoma Epithelial-Like Cell Line after 48 h of Incubation. Retrieved from [Link]

• Chen, G. G., et al. (2009). Induction of laryngeal cancer cell death by Ent-11-hydroxy-15-oxo-kaur-16-en-19-oic acid. Head & Neck, 31(7), 873-881.
• Chen, G. G., et al. (2012). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis of human malignant cancer cells. Current Drug Targets, 13(14), 1730-1737.

• Wikipedia. (n.d.). Kaurenoic acid. Retrieved from [Link]

• Li, L., et al. (2013). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells. Oncology Reports, 29(6), 2101-2108.

• ResearchGate. (n.d.). The structure of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid (11αOH-KA). Retrieved from [Link]

• Maeda, T., et al. (2020). The High Content of Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays. Plants (Basel, Switzerland), 9(1), 89.
• Li, L., et al. (2013). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells. Oncology reports, 29(6), 2101–2108.

• Naked Biome. (n.d.). ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Biotransformation of ent-kaur-16-en-19-oic acid by Psilocybe cubensis. Retrieved from [Link]

• Maeda, T., et al. (2020). The High Content of Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays. Plants, 9(1), 89.

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A Comparative Guide to Two Regioisomeric ent-Kaurene Diterpenoids: Probing the Influence of Hydroxyl Position on Bioactivity

In the vast and structurally diverse family of ent-kaurene diterpenoids, subtle changes in molecular architecture can lead to profound differences in biological activity. This guide provides an in-depth, objective comparison of two such regioisomers: ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid . This analysis is tailored for researchers, scientists, and drug development professionals seeking to understand the structure-activity relationships (SAR) within this promising class of natural products. We will dissect their structural nuances, compare their known biological profiles, and provide detailed experimental protocols to empower further investigation.

Introduction to the Isomeric Pair: A Shared Scaffold, A Different Story

Both compounds share the characteristic tetracyclic ent-kaurane skeleton, a core structure renowned for its wide array of pharmacological effects, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] This core is biosynthesized from geranylgeranyl pyrophosphate (GGPP) and features a distinctive bridged bicyclo[3.2.1]octane ring system.[1] The molecules in focus are further functionalized with a carboxylic acid at C-19, a ketone at C-15, and an exocyclic double bond at C-16.

The critical distinction lies in the position of a single hydroxyl group. In one isomer, it is located at the C-9 position, a tertiary carbon at a ring junction. In the other, it resides at the C-11 position, presenting in an alpha (α) configuration. This seemingly minor positional shift dramatically alters the molecule's three-dimensional shape, polarity distribution, and hydrogen bonding potential, thereby influencing its interaction with biological targets.

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid has been identified as a natural product isolated from the herb Pteris semipinnata.[4][5] In contrast, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid , often referred to as 5F in the literature, is also isolated from Pteris semipinnata and has been the subject of more extensive biological investigation.[6][7]

Structural and Physicochemical Properties: A Tale of Two Topologies

The positioning of the hydroxyl group imparts distinct physicochemical characteristics to each molecule. While experimental data for the 9-hydroxy isomer is limited, we can infer properties based on its structure and compare them to the more studied 11α-hydroxy variant.

Property	ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid	ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid
Molecular Formula	C₂₀H₂₈O₄	C₂₀H₂₈O₄
Molecular Weight	348.43 g/mol	348.43 g/mol
Hydroxyl Position	C-9 (tertiary)	C-11 (secondary, α-configuration)
Predicted logP	Lower (more polar)	Higher (less polar)
Hydrogen Bonding	Potential as donor and acceptor	Potential as donor and acceptor
Spatial Conformation	The C-9 hydroxyl group is situated at a rigid bridgehead position, potentially influencing the overall conformation of the A/B/C ring system.	The C-11α hydroxyl group projects axially, influencing the local environment of the C-ring and its accessibility to potential binding partners.

Note: Predicted properties are based on general chemical principles. Experimental validation is required.

Comparative Biological Activity and Mechanistic Insights

The biological profiles of these two isomers appear to diverge significantly, underscoring the importance of the hydroxyl group's location.

The Well-Characterized Profile of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (5F)

This compound has demonstrated potent and multifaceted biological activities, particularly in the realms of oncology and inflammation.

Anticancer Activity: ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid is a well-documented inducer of apoptosis in a variety of human cancer cell lines, including nasopharyngeal carcinoma, laryngeal cancer, and lung cancer.[7][8][9] Its mechanism of action is complex and involves:

• Mitochondrial Apoptosis Pathway: It promotes the translocation of Bax to the mitochondria, down-regulates the anti-apoptotic protein Bcl-2, and facilitates the release of cytochrome c, leading to the activation of caspase-9 and caspase-3.[5][6]

• NF-κB Inhibition: A critical aspect of its anticancer effect is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[7][9] 5F suppresses inducible NF-κB by preventing the degradation of its inhibitory subunit, IκBα, thereby blocking the nuclear translocation and transcriptional activity of NF-κB.[7][8] This leads to the downregulation of pro-proliferative and anti-apoptotic genes.

• Cell Cycle Arrest: The compound has been shown to induce G2/M phase cell cycle arrest in nasopharyngeal carcinoma cells.[7]

• MAPK Pathway Modulation: Its interaction with Mitogen-Activated Protein Kinase (MAPK) pathways (ERK, JNK, p38) appears to be cell-type specific, sometimes acting as a pro-apoptotic signal and other times as a survival response.[5]

Anti-inflammatory and Antioxidant Activity: The compound exhibits anti-inflammatory properties, which are closely linked to its inhibition of the NF-κB pathway.[10] Additionally, it has been reported to possess antioxidant and anti-aging effects by activating the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway, a key regulator of cellular antioxidant responses.[11]

The Nascent Profile of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Currently, there is a scarcity of published, in-depth biological data for the 9-hydroxy isomer. Its activity remains largely unexplored. However, based on structure-activity relationship studies of other ent-kaurene diterpenoids, we can formulate a hypothesis. The C-9 position is a tertiary carbon, and hydroxylation here can significantly alter the steroid-like bend of the tetracyclic system. This could either sterically hinder interactions with target proteins or, conversely, create new, favorable binding contacts. The electronic environment of the B and C rings is also modified, which could influence reactivity and target recognition. Further investigation is critically needed to elucidate its biological potential.

The following diagram illustrates the central role of NF-κB inhibition in the documented activity of the 11α-hydroxy isomer.

Inhibition of the NF-κB Pathway by the 11α-hydroxy isomer.

Experimental Protocols for Comparative Evaluation

To facilitate a direct and objective comparison of these two isomers, standardized in vitro assays are essential. The following are detailed, step-by-step protocols for assessing cytotoxicity and anti-inflammatory activity.

Protocol 1: Cytotoxicity Assessment using the MTT Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability. The reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in living cells is quantified spectrophotometrically.[2][12]

Materials:

• Cancer cell line of interest (e.g., A549, HeLa, HepG2)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom sterile plates

• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (dissolved in DMSO to create a stock solution)

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Multi-channel pipette and sterile tips

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of each test compound in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with medium only (blank), cells with medium (negative control), and cells with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, carefully remove the medium and add 100 µL of fresh serum-free medium plus 10 µL of the 5 mg/mL MTT solution to each well.[13]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C, protected from light.

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of DMSO to each well to dissolve the purple formazan crystals. Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula: % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Negative Control - Absorbance of Blank)] * 100 The IC₅₀ (half-maximal inhibitory concentration) value for each compound can be determined by plotting a dose-response curve.

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A Comparative Guide to the Structure-Activity Relationship of Kaurenoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents has increasingly turned towards nature's vast repository of chemical diversity. Among these, the kaurane-type diterpenoid, ent-kaurenoic acid (KA), has emerged as a promising scaffold for drug development.[1] Isolated from various plant species, KA exhibits a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and trypanocidal effects.[1][2][3][4] However, the potency of the natural compound is often moderate, necessitating chemical modifications to enhance its therapeutic profile. This guide provides an in-depth comparison of kaurenoic acid derivatives, elucidating the critical relationship between their chemical structure and biological activity, supported by experimental data and detailed protocols.

The Core Scaffold: Understanding Kaurenoic Acid

ent-kaurenoic acid is a tetracyclic diterpene characterized by a kaurane skeleton.[1] Its structure features several key positions that are amenable to chemical modification, primarily the carboxylic acid at C-19, the exocyclic double bond at C-16/C-17, and various positions on the ring system that can undergo hydroxylation, oxidation, or esterification. Understanding the role of these functional groups is paramount to designing derivatives with enhanced potency and selectivity.

graph "Kaurenoic_Acid_Structure" { layout=neato; node [shape=plaintext]; edge [style=invis];

}

Figure 1: Core structure of ent-kaurenoic acid with key modification sites.

Anticancer Activity: Targeting Cell Proliferation

Kaurenoic acid has demonstrated cytotoxic effects against various cancer cell lines, with a mechanism often linked to the induction of apoptosis.[5][6] Modifications to the KA scaffold have been explored to amplify this activity.

Key Structural Insights

A crucial determinant for the cytotoxic and genotoxic activity of kaurenoic acid appears to be the exocyclic double bond at C-16/C-17 .[7] Studies have shown that hydrogenation of this bond, resulting in ent-kauran-19-oic acid, leads to a significant reduction or complete loss of activity.[7] This suggests that the C-16/C-17 moiety is a key pharmacophore for its genetic toxicity.[7]

Conversely, modifications at the C-19 carboxylic acid group, such as the formation of amides and diols, have been shown to influence cytotoxicity. For instance, a series of amide derivatives were synthesized and evaluated against the MCF-7 breast cancer cell line, with some compounds showing improved activity over the parent molecule.[1] A quantitative structure-activity relationship (QSAR) analysis performed on a series of KA derivatives against MCF-7 cells indicated that activity was mainly related to electronic parameters and LogP, suggesting that higher activity is associated with higher lipophilicity and specific frontier orbital energy values.[8]

The mechanism of action for KA's anticancer effects involves the induction of apoptosis, which can be triggered by the generation of reactive oxygen species (ROS) and subsequent endoplasmic reticulum (ER) stress via the PERK-ATF4-CHOP axis.[6][9] This suggests that derivatives capable of enhancing ROS production could be more potent anticancer agents.

Comparative Performance Data

The following table summarizes the cytotoxic activity of selected kaurenoic acid derivatives against the MCF-7 human breast cancer cell line.

Compound	Modification	IC50 (µM) against MCF-7	Reference
ent-Kaurenoic Acid	Parent Compound	Moderately Active	[1]
Amide Derivative 2f	C-19 Amide	Most active in series	[1]
Hydrogenated KA	C-16/C-17 saturated	Inactive	[7]

Note: Specific IC50 values are often presented graphically in the source literature; this table reflects the reported relative activities.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and is a standard for evaluating the cytotoxic potential of compounds.[10][11]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of viable cells.[11]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.[12]

• Compound Treatment: Treat the cells with various concentrations of the kaurenoic acid derivatives for a specified period (e.g., 72 hours).[12] Include a vehicle control (e.g., DMSO) and a positive control.

• MTT Addition: After the treatment period, remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well.[12]

• Incubation: Incubate the plate for 1.5 to 4 hours at 37°C.[12][13]

• Formazan Solubilization: Carefully remove the MTT solution. Add 100-130 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[12][13]

• Absorbance Measurement: Shake the plate for 15 minutes and measure the absorbance at a wavelength of 492 nm or 570 nm using a microplate reader.[12][13]

• Data Analysis: Cell viability is calculated as a percentage of the control, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

graph "MTT_Assay_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

}

Figure 2: Workflow for determining cytotoxicity using the MTT assay.

Antimicrobial Activity: Combating Pathogens

Kaurenoic acid and its derivatives have shown promise as antimicrobial agents, with activity against bacteria and fungi.[2][4][14]

Key Structural Insights

For antifungal activity, particularly against dermatophytes, the presence of a free carboxylic acid at C-19 appears to be important.[15][16] Esterification of this group generally leads to a loss of activity, suggesting that the hydrophilic nature of the carboxyl group may be necessary for its antifungal effect.[15]

In contrast, for antibacterial activity, modifications at other positions can be beneficial. Acetoxylation at C-15 , for example, has been shown to yield derivatives with significant antibacterial activity.[17] Specifically, the 15α-acetoxy derivative (acetylgrandifloric acid) was found to be more active than its 15β epimer (xylopic acid).[17] Furthermore, introducing oxygenated groups, such as esters, at the C-3 position of the kaurane core can enhance antimicrobial activity against a broad range of microorganisms.[14]

Comparative Performance Data

The following table highlights the antimicrobial activity of key kaurenoic acid derivatives.

Compound	Modification	Activity	Target Organisms	Reference
ent-Kaurenoic Acid	Parent Compound	Moderate Antifungal	Dermatophytes	[16]
KA Alkyl Esters	C-19 Esterified	Inactive	Fungi	[16]
Acetylgrandifloric acid	15α-acetoxy	Significant Antibacterial	Bacillus cereus, Staphylococcus aureus	[17]
ent-kaur-3-O-(...)-15-ene	C-3 Ester	Broad Spectrum	S. aureus, E. coli, C. krusei	[14]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.[18][19][20]

Principle: A standardized inoculum of a microorganism is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium within a 96-well microtiter plate.[20] After incubation, the wells are visually inspected for turbidity to determine the MIC.[19]

Step-by-Step Methodology:

• Prepare Antimicrobial Dilutions: Prepare a stock solution of the kaurenoic acid derivative. Perform serial two-fold dilutions in a suitable broth medium (e.g., Mueller-Hinton Broth) directly in a 96-well microtiter plate.[19][21]

• Prepare Inoculum: Culture the test microorganism (e.g., Staphylococcus aureus) and adjust the turbidity of the suspension to match a 0.5 McFarland standard.[19] This corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to the final required inoculum density (e.g., 5 x 10⁵ CFU/mL).

• Inoculation: Inoculate each well of the microtiter plate with the standardized bacterial suspension.[19]

• Controls: Include a growth control (broth + inoculum, no compound) and a sterility control (broth only).[19]

• Incubation: Incubate the plate at 37°C for 16-20 hours.[18]

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well remains clear).[19]

Trypanocidal and Anti-inflammatory Activities

Beyond cancer and microbial infections, KA derivatives have been investigated for other therapeutic applications.

• Trypanocidal Activity: Kaurenoic acid is active against Trypanosoma cruzi, the parasite responsible for Chagas disease.[22] Structural modifications, such as the synthesis of amides, amines, and oximes, have been performed to enhance this activity while reducing side effects like erythrocyte lysis.[22][23] The esterification of the C-19 carboxyl group and the introduction of a thiosemicarbazone moiety have been shown to increase trypanocidal potency, with some derivatives being more active than the reference drug, Benznidazole.[24][25]

• Anti-inflammatory Activity: Kaurenoic acid exhibits dose-dependent anti-inflammatory effects.[3] Its mechanism is linked to the inhibition of pro-inflammatory mediators like NF-κB, COX-2, IL-6, and TNFα.[3][6][26] This activity makes KA and its derivatives interesting candidates for treating inflammatory conditions.

graph "KA_Signaling_Pathway" { rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368", arrowhead=normal];

}

Figure 3: Simplified signaling pathways affected by kaurenoic acid derivatives.

Conclusion and Future Perspectives

The ent-kaurenoic acid scaffold is a versatile platform for the development of new therapeutic agents. Structure-activity relationship studies have revealed key pharmacophoric features:

• For Anticancer Activity: The exocyclic double bond at C-16/C-17 is critical. Modifications at C-19 can modulate potency.

• For Antifungal Activity: A free carboxylic acid at C-19 is generally required.

• For Antibacterial & Trypanocidal Activity: Esterification and other modifications at C-3, C-15, and C-19 can significantly enhance potency.

Future research should focus on synthesizing novel derivatives with improved pharmacological profiles, including enhanced water solubility to improve bioavailability.[2] The exploration of combination therapies, for instance, using KA derivatives to overcome radioresistance in cancer treatment, also presents a promising avenue for clinical applications.[6][9][26] The continued investigation of this natural product scaffold holds significant potential for addressing unmet needs in cancer, infectious diseases, and inflammatory disorders.

References

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• González, J. A., et al. (2024). Synthesis and antimicrobial activity of new ent-kaurene-type diterpenoid derivatives. ResearchGate. Available from: [Link]

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A Senior Application Scientist's Guide to In Vivo Validation of Novel Anti-Cancer Agents: The Case of ent-Kaurane Diterpenoids

For researchers and drug development professionals, the transition from promising in vitro data to robust in vivo validation is a pivotal and challenging step. This guide provides a comprehensive framework for designing and executing an in vivo study to validate the anti-cancer effects of a specific natural product, ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid .

This compound belongs to the ent-kaurane diterpenoid class of molecules, which are known to possess significant anti-cancer properties.[1] While specific in vivo anti-cancer literature for the 9-Hydroxy variant is emerging, this guide will draw upon the well-documented mechanisms of its close structural analogues, such as ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (also known as 5F), to construct a scientifically rigorous validation strategy.[2][3] The principles and protocols detailed herein are broadly applicable for the preclinical validation of novel targeted agents.[4][5]

Preamble: Justifying the Leap to In Vivo

The primary objective of moving to an animal model is to assess a compound's efficacy and safety in a complex biological system, an environment that cannot be replicated in vitro. Key questions to be answered include:

• Does the compound inhibit tumor growth in a living organism?

• What is its pharmacokinetic and pharmacodynamic profile?

• Is there evidence of toxicity or adverse effects at therapeutic doses?

• How does its efficacy compare to a current standard-of-care therapy?

A successful in vivo study provides the critical proof-of-concept necessary to advance a compound through the drug development pipeline.[6]

Designing the In Vivo Study: A Multi-Faceted Approach

A robust study design is paramount for generating clear, interpretable, and translatable results. This involves careful consideration of the animal model, the selection of appropriate controls and comparators, and clearly defined endpoints.

Model Selection: The Critical First Step

The choice of animal model is dictated by the primary scientific question. The two most common models for solid tumors are xenografts and syngeneic models.

Feature	Xenograft Model	Syngeneic Model	Rationale & Scientific Insight
Host Animal	Immunodeficient (e.g., Nude, SCID)	Immunocompetent (e.g., C57BL/6, BALB/c)	Xenografts are the standard for assessing a drug's direct effect on human cancer cells without interference from the immune system. Syngeneic models are essential if the compound is suspected to have immunomodulatory effects, as they possess a fully functional immune system.[4]
Tumor Origin	Human cancer cell lines or Patient-Derived Xenografts (PDX)	Murine cancer cell lines	Using human cells (xenograft) provides a direct measure of efficacy against a human tumor.[7] Using murine cells (syngeneic) allows for the study of interactions between the tumor, the drug, and a native, intact immune system.
Primary Use Case	Evaluating direct cytotoxicity, targeted therapies.	Evaluating immunotherapies, checkpoint inhibitors, and therapies targeting the tumor microenvironment.	For a novel compound like an ent-kaurane diterpenoid, whose primary mechanism is believed to be direct apoptosis induction, a xenograft model is the logical starting point.

Decision for this Guide: We will proceed with a human cancer cell line-derived xenograft (CDX) model , as the primary goal is to validate the direct anti-tumor activity of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. A non-small cell lung cancer (NSCLC) line, such as A549, is a suitable choice given the broad activity of this compound class.

Selection of Comparator Agents

To contextualize the efficacy of the novel compound, comparison against a vehicle control and a relevant standard-of-care (SoC) agent is crucial.

• Vehicle Control: This group receives the formulation used to dissolve and administer the test compound (e.g., a solution of DMSO, Tween 80, and saline). This is the baseline against which all anti-tumor activity is measured.

• Standard-of-Care (SoC): For NSCLC, a platinum-based agent like Cisplatin or an anthracycline like Doxorubicin are common choices. These agents have well-understood mechanisms of action, primarily inducing DNA damage and inhibiting topoisomerase II, leading to cell death.[8][9] This comparison benchmarks the novel agent's potency against established therapies.

Detailed Experimental Protocol: A Step-by-Step Workflow

This protocol outlines the key steps for a subcutaneous xenograft study. All procedures must be conducted under approved animal care and use protocols.

Workflow Visualization:

Caption: Experimental workflow for in vivo validation.

Step-by-Step Methodology:

• Cell Culture and Preparation:

  • Culture A549 human non-small cell lung cancer cells in appropriate media until they reach 80-90% confluency.

  • Harvest cells using trypsin, wash with sterile phosphate-buffered saline (PBS), and perform a cell count to assess viability (must be >95%).

  • Resuspend the final cell pellet in a 1:1 mixture of cold sterile PBS and Matrigel® to a final concentration of 5 x 10⁷ cells/mL. Keep on ice.

  • Rationale: Matrigel provides a scaffold that helps tumor cells establish and grow more consistently after injection.

• Animal Handling and Tumor Implantation:

  • Use 6-8 week old female athymic nude mice, allowing them to acclimatize for at least one week.

  • Anesthetize a mouse and disinfect the right flank with 70% ethanol.

  • Subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) into the flank.

  • Monitor animals until they have fully recovered from anesthesia.

• Tumor Growth Monitoring and Group Randomization:

  • Once tumors become palpable (typically 7-10 days post-injection), begin measuring tumor dimensions with digital calipers 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (Width² x Length) / 2 .

  • When average tumor volume reaches 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice per group is standard) to ensure an even distribution of tumor sizes.

    • Group 1: Vehicle Control

    • Group 2: ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (e.g., 50 mg/kg, daily, intraperitoneal injection)

    • Group 3: Doxorubicin (e.g., 5 mg/kg, weekly, intravenous injection)

• Treatment and In-Life Monitoring:

  • Administer treatments according to the defined schedule.

  • Measure tumor volume and mouse body weight at least twice weekly. Body weight is a critical indicator of systemic toxicity.

  • Conduct daily health checks for any signs of distress (e.g., lethargy, ruffled fur, hunched posture).

  • Humane Endpoints: The study should be terminated for any individual animal or for a whole group if tumors exceed a predetermined size (e.g., 2000 mm³), show signs of ulceration, or if an animal loses >20% of its initial body weight.

Data Analysis and Interpretation

Upon study completion, the collected data must be analyzed statistically to determine efficacy.

Hypothetical Results Table:

Treatment Group	N	Mean Initial Tumor Volume (mm³) ± SEM	Mean Final Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (TGI %)	Mean Body Weight Change (%) ± SEM
Vehicle Control	10	125.4 ± 8.2	1580.3 ± 112.5	-	-2.1 ± 1.5
Doxorubicin (5 mg/kg)	10	128.1 ± 7.9	553.1 ± 65.7	65.0%	-12.5 ± 2.1
Compound (50 mg/kg)	10	126.9 ± 8.5	711.1 ± 80.4	55.0%	-3.5 ± 1.8

• Tumor Growth Inhibition (TGI): Calculated as [1 - (Mean Tumor Volume of Treated Group / Mean Tumor Volume of Control Group)] x 100.

• Statistical Analysis: Tumor growth curves should be compared using appropriate statistical methods, such as a two-way ANOVA with repeated measures.[10] Final tumor volumes and body weights can be compared using a one-way ANOVA or t-tests. A p-value < 0.05 is typically considered significant.

Post-Mortem Analysis: Unveiling the Mechanism

At the study's endpoint, harvesting tumor tissue for ex vivo analysis is crucial to confirm that the compound is working via its hypothesized mechanism of action.

Proposed Signaling Pathway for ent-Kaurane Diterpenoids:

Caption: Proposed apoptotic pathway for ent-kaurane diterpenoids.

Recommended Ex Vivo Protocols:

• Immunohistochemistry (IHC):

  • Objective: To visualize the expression and localization of key proteins within the tumor tissue architecture.

  • Protocol:

    • Fix a portion of the harvested tumor in 10% neutral buffered formalin and embed in paraffin.

    • Section the paraffin blocks and mount on slides.

    • Perform antigen retrieval and block non-specific binding.

    • Incubate with primary antibodies against key pathway proteins: Ki-67 (proliferation marker), cleaved Caspase-3 (apoptosis marker), Bcl-2 , and Bax .

    • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

    • Add a chromogenic substrate (e.g., DAB) and counterstain with hematoxylin.

    • Image the slides and perform pathological scoring or digital quantification.

  • Expected Outcome: Compared to the vehicle control, tumors treated with the compound should show decreased Ki-67 staining and increased cleaved Caspase-3 staining, confirming an anti-proliferative and pro-apoptotic effect.

• Western Blotting:

  • Objective: To quantify the levels of specific proteins in tumor lysates.

  • Protocol:

    • Flash-freeze a portion of the harvested tumor in liquid nitrogen.

    • Homogenize the tissue and lyse the cells to extract total protein.

    • Determine protein concentration using a BCA assay.

    • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

    • Block the membrane and probe with primary antibodies (e.g., total Caspase-3, cleaved Caspase-3, Bcl-2, Bax, and a loading control like β-actin).

    • Incubate with an HRP-conjugated secondary antibody.

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

    • Perform densitometry to quantify protein band intensity relative to the loading control.

  • Expected Outcome: Western blotting provides quantitative confirmation of the IHC results, showing, for example, a higher ratio of cleaved Caspase-3 to total Caspase-3 in the treated groups.

Conclusion and Future Directions

This comprehensive guide outlines a rigorous, multi-step process for validating the in vivo anti-cancer efficacy of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. By employing a well-justified xenograft model, including a standard-of-care comparator, and integrating ex vivo mechanistic studies, researchers can generate a robust data package.

Positive results from this study—demonstrating significant tumor growth inhibition with an acceptable toxicity profile and confirming a pro-apoptotic mechanism of action—would provide a strong rationale for further preclinical development. Subsequent steps could include studies in orthotopic models to assess efficacy in a more physiologically relevant tumor microenvironment or in syngeneic models to investigate potential immunomodulatory effects.

References

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A Comparative Analysis of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and Paclitaxel: A Guide for Researchers

A Senior Application Scientist's In-Depth Technical Guide

In the landscape of anticancer drug discovery, natural products remain a vital source of novel pharmacophores. This guide provides a comparative analysis of two such compounds: the well-established chemotherapeutic agent paclitaxel and the lesser-known ent-kaurene diterpenoid, ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Disclaimer: It is critical to note that while ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid has been isolated from natural sources such as Pteris semipinnata, there is a significant lack of publicly available data on its specific biological activities.[1] Therefore, for the purpose of this comparative guide, we will draw upon the extensively studied, closely related structural analog, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (hereafter referred to as the kaurene analog), also isolated from Pteris semipinnata.[2][3][4][5][6] This allows for a foundational, albeit indirect, comparison with paclitaxel, highlighting the potential of this class of compounds. The insights derived from the kaurene analog should be considered as indicative and serve as a rationale for further investigation into the 9-hydroxy variant.

At a Glance: Chemical Structures and Core Mechanisms

Paclitaxel, a complex diterpenoid isolated from the Pacific yew tree, is a cornerstone of chemotherapy. Its mechanism of action is well-defined and targets the cytoskeleton. The kaurene analog represents a class of tetracyclic diterpenoids with demonstrated cytotoxic effects, operating through distinct cellular pathways.

Feature	ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (Kaurene Analog)	Paclitaxel
Chemical Class	ent-Kaurene Diterpenoid	Taxane Diterpenoid
Core Mechanism	Induction of apoptosis via the mitochondrial pathway, cell cycle arrest at G2/M phase.[3][4][6]	Stabilization of microtubules, leading to mitotic arrest and subsequent apoptosis.[7][8]
Primary Cellular Target	Bcl-2 family proteins, NF-κB signaling pathway.[2][9]	β-tubulin subunit of microtubules.[7]

Mechanism of Action: A Tale of Two Pathways

The divergent mechanisms of these two compounds underscore the multifaceted approaches to inducing cancer cell death.

Paclitaxel: A Mitotic Catastrophe

Paclitaxel's primary mode of action is the disruption of microtubule dynamics. By binding to the β-tubulin subunit, it promotes the assembly of microtubules from tubulin dimers and stabilizes them by preventing depolymerization.[7] This aberrant stabilization disrupts the normal dynamic reorganization of the microtubule network essential for mitosis, leading to a sustained mitotic arrest and the activation of the spindle assembly checkpoint.[2] This prolonged arrest ultimately triggers apoptosis.

Caption: Paclitaxel's mechanism of action.

The Kaurene Analog: A Pro-Apoptotic Cascade

In contrast, the kaurene analog appears to induce apoptosis through the intrinsic, or mitochondrial, pathway. Studies have shown that it can down-regulate the anti-apoptotic protein Bcl-2 and up-regulate the pro-apoptotic protein Bax.[2] This shift in the Bax/Bcl-2 ratio leads to mitochondrial outer membrane permeabilization, the release of cytochrome c, and the subsequent activation of caspase-9 and caspase-3, culminating in apoptosis.[2][3] Additionally, it has been shown to inhibit the NF-κB signaling pathway, which is known to promote cell survival.[9]

Caption: Apoptotic pathway induced by the kaurene analog.

In Vitro Efficacy: A Quantitative Comparison

The cytotoxic potential of a compound is a primary determinant of its therapeutic promise. The half-maximal inhibitory concentration (IC50) is a standard measure of this potency.

Compound	Cell Line	IC50	Exposure Time	Reference
ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid	A549 (Lung)	Not explicitly stated, but dose-dependent inhibition observed up to 80 µg/ml	24, 48, 72 hours	[3]
CNE-2Z (Nasopharyngeal)	Dose-dependent inhibition observed up to 80 µg/ml	24, 48, 72 hours	[4]
Laryngeal Cancer Cells	Dose-dependent	Not specified	[9]
Paclitaxel	Various Human Tumor Cell Lines	2.5 - 7.5 nM	24 hours	[4]
SK-LU-1 (Lung)	~10 µM (for ~91% killing)	15 hours	[10]
U-138 MG (Glioblastoma)	~10 µM (for ~52% killing)	15 hours	[10]

Note: A direct comparison of IC50 values is challenging due to variations in experimental conditions and the units reported (µg/ml vs. nM). However, paclitaxel generally exhibits high potency in the nanomolar range. Further studies are required to determine the precise IC50 values for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Impact on the Cell Cycle

Both compounds have been shown to induce cell cycle arrest, a common mechanism for anticancer agents to halt proliferation and induce cell death.

• Paclitaxel: Induces a robust arrest in the G2/M phase of the cell cycle, a direct consequence of its microtubule-stabilizing effect that prevents cells from progressing through mitosis.

• Kaurene Analog: Has also been shown to induce G2/M phase arrest in various cancer cell lines, including nasopharyngeal and lung cancer cells.[4] This suggests that while its primary target is not the microtubules, its downstream effects converge on this critical cell cycle checkpoint.

Experimental Protocols: A Guide to Comparative Studies

To facilitate further research and direct comparison, we provide standardized protocols for key assays.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Caption: Workflow for the MTT cell viability assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat cells with a range of concentrations of the test compounds (and a vehicle control) for the desired exposure times (e.g., 24, 48, 72 hours).

• MTT Addition: Following treatment, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Cell Cycle Analysis: Flow Cytometry with Propidium Iodide

This technique allows for the quantification of cells in different phases of the cell cycle based on their DNA content.

Step-by-Step Protocol:

• Cell Culture and Treatment: Culture cells to 70-80% confluency and treat with the test compounds for the desired time.

• Harvest and Fixation: Harvest the cells and wash with PBS. Fix the cells in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the discrimination of cells in G0/G1, S, and G2/M phases.

Apoptosis Detection: Western Blot for Key Markers

Western blotting can be used to detect the expression levels of key proteins involved in the apoptotic cascade.

Caption: General workflow for Western blotting.

Step-by-Step Protocol:

• Lysate Preparation: Treat cells with the compounds, harvest, and lyse in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies against apoptotic markers (e.g., Cleaved Caspase-3, Bcl-2, Bax) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Conclusion and Future Directions

This comparative analysis highlights the distinct yet effective anticancer mechanisms of paclitaxel and the ent-kaurene diterpenoid analog. While paclitaxel remains a clinical stalwart with its potent microtubule-disrupting activity, the kaurene analog presents a compelling alternative or synergistic therapeutic strategy by targeting the intrinsic apoptotic pathway.

The critical next step for the field is to conduct a thorough investigation into the specific biological activities of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Elucidating its precise mechanism of action, determining its cytotoxic potency across a panel of cancer cell lines, and exploring its effects on cell cycle progression and apoptosis are paramount. Structure-activity relationship studies on various hydroxylated kaurene diterpenoids will also be invaluable in optimizing the anticancer properties of this promising class of natural products.[7] Such research will be instrumental in determining if ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid can emerge as a viable candidate for further preclinical and clinical development.

References

• Vertex AI Search. (2025). What is the mechanism of action of paclitaxel?.
• BOC Sciences. (2024). Mechanism of Action of Paclitaxel.
• PubMed. (2017). How Taxol/paclitaxel kills cancer cells.
• PubMed. (2010). Induction of laryngeal cancer cell death by Ent-11-hydroxy-15-oxo-kaur-16-en-19-oic acid.
• PubMed. (2012). Ent-11α-Hydroxy-15-oxo-kaur-16-en-19-oic-acid Inhibits Growth of Human Lung Cancer A549 Cells by Arresting Cell Cycle and Triggering Apoptosis.
• PubMed Central. (2013). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells.
• PubMed. (1993). Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines.
• Bentham Science. (n.d.). Ent-11α-Hydroxy-15-Oxo-Kaur-16-en-19-Oic-Acid Induces Apoptosis of Human Malignant Cancer Cells.
• PubMed. (2013). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells.
• NIH. (2012). Ent-11α-Hydroxy-15-oxo-kaur-16-en-19-oic-acid Inhibits Growth of Human Lung Cancer A549 Cells by Arresting Cell Cycle and Triggering Apoptosis.
• MedChemExpress. (n.d.). ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.
• TU Dresden. (n.d.). Cell line and schedule-dependent cytotoxicity of paclitaxel (Taxol).

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Confirming the Mechanism of Action of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate and confirm the mechanism of action of the ent-kaurane diterpenoid, ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Leveraging established methodologies and comparative analyses, this document outlines a series of experiments to rigorously test the hypothesis that this compound exerts its anti-cancer effects through the induction of apoptosis, modulation of key signaling pathways, and generation of oxidative stress.

While direct literature on ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is emerging, extensive research on structurally similar ent-kaurane diterpenoids, such as ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid, provides a strong foundation for its putative mechanisms. These compounds are known to induce apoptosis in various cancer cell lines through pathways involving caspase activation, inhibition of the pro-survival transcription factor NF-κB, and the induction of reactive oxygen species (ROS). This guide will therefore focus on experimental strategies to validate these pathways for our target compound.

I. Initial Cytotoxicity Screening: The MTT Assay

The first step in characterizing the bioactivity of a novel compound is to determine its effect on cell viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method for this purpose. It measures the metabolic activity of cells, which in most cases, correlates with cell viability.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cancer cells (e.g., HL-60, A549, or a cell line relevant to your research) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and a vehicle control (e.g., DMSO). Treat the cells with varying concentrations of the compound for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation: Comparative Cytotoxicity

Compound	Cell Line	Incubation Time (h)	IC50 (µM)
ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid	HL-60	48	Experimental Data
ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (5F)	HL-60	48	Literature Value
Doxorubicin (Positive Control)	HL-60	48	Literature Value

II. Investigating the Induction of Apoptosis

A hallmark of many anti-cancer agents is their ability to induce programmed cell death, or apoptosis. The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry-based method to differentiate between healthy, early apoptotic, late apoptotic, and necrotic cells.

Experimental Protocol: Annexin V/PI Apoptosis Assay

• Cell Treatment: Seed cells in a 6-well plate and treat them with ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid at its IC50 concentration for 24 and 48 hours. Include both untreated and positive controls (e.g., cells treated with a known apoptosis inducer like staurosporine).

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with ice-cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

Data Presentation: Quantification of Apoptotic Cells

Treatment	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Vehicle Control	Experimental Data	Experimental Data	Experimental Data
ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (IC50)	Experimental Data	Experimental Data	Experimental Data
Staurosporine (Positive Control)	Experimental Data	Experimental Data	Experimental Data

III. Elucidating the Molecular Pathway of Apoptosis

To delve deeper into the mechanism, it is crucial to examine the key protein players involved in the apoptotic cascade. Western blotting is the gold-standard technique for this purpose. Based on the known actions of similar ent-kaurane diterpenoids, we will focus on the intrinsic (mitochondrial) and extrinsic (death receptor) pathways of apoptosis, as well as the NF-κB and JNK signaling pathways.

Experimental Workflow: Mechanistic Investigation

Caption: Proposed apoptotic signaling pathway.

IV. Comparative Analysis with Alternative Compounds

To understand the unique therapeutic potential of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, it is essential to compare its performance against other compounds. This includes structurally related molecules and established drugs with known mechanisms.

Alternative Compounds for Comparison:

• Other ent-kaurane diterpenoids: Compounds with different substitutions on the kaurane skeleton can help establish structure-activity relationships. For instance, comparing the 9-hydroxy derivative with a non-hydroxylated analog or the 11-hydroxy analog (5F).

• NF-κB inhibitors: Established NF-κB inhibitors like BAY 11-7082 can be used to confirm the role of this pathway in the observed apoptosis. [1]* ROS-inducing agents: A known ROS inducer, such as hydrogen peroxide or a chemotherapeutic like cisplatin, can serve as a positive control for the involvement of oxidative stress.

Data Presentation: Comparative Mechanistic Profile

Feature	ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid	ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (5F)	BAY 11-7082	Cisplatin
IC50 (µM)	Experimental Data	Literature Value	Literature Value	Literature Value
Apoptosis Induction	Experimental Data	Strong	Moderate	Strong
Caspase-3 Cleavage	Experimental Data	Yes	Yes	Yes
NF-κB Inhibition	Experimental Data	Yes	Strong	Weak
ROS Generation	Experimental Data	Yes	No	Strong
JNK Activation	Experimental Data	Yes	No	Yes

V. Conclusion and Future Directions

This guide outlines a systematic approach to confirm the mechanism of action of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. By following these experimental protocols and comparative analyses, researchers can generate robust and publishable data. The findings will not only elucidate the molecular pharmacology of this specific compound but also contribute to the broader understanding of ent-kaurane diterpenoids as a promising class of anti-cancer agents.

Future studies could explore the in vivo efficacy of this compound in animal models of cancer, investigate its potential for synergistic combinations with other chemotherapeutic agents, and identify its direct molecular targets through techniques such as affinity chromatography and mass spectrometry.

References

• Induction of apoptosis by new ent-kaurene-type diterpenoids isolated from the New Zealand liverwort Jungermannia species. Planta Medica, 71(11), 1005-1009. [Link]

• ent-Kaurane diterpenoids induce apoptosis and ferroptosis through targeting redox resetting to overcome cisplatin resistance. Redox Biology, 43, 101977. [Link]

• ent-kaurane diterpenoids from Croton tonkinensis induce apoptosis in colorectal cancer cells through the phosphorylation of JNK mediated by reactive oxygen species and dual-specificity JNK kinase MKK4. Anticancer Agents in Medicinal Chemistry, 14(7), 1051-1061. [Link]

• Synthesis and induction of apoptosis signaling pathway of ent-kaurane derivatives. Bioorganic & Medicinal Chemistry, 18(4), 1529-1536. [Link]

• An ent-kaurene diterpene enhances apoptosis induced by tumor necrosis factor in human leukemia cells. Planta Medica, 70(11), 1066-1070. [Link]

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• Induction of laryngeal cancer cell death by Ent-11-hydroxy-15-oxo-kaur-16-en-19-oic acid. Head & Neck, 32(11), 1506-1518. [Link]

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• NF-κB Signaling Pathway Inhibitors as Anticancer Drug Candidates. Anticancer Agents in Medicinal Chemistry, 16(12), 1531-1547. [Link]

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A Guide to Cross-Laboratory Validation of Diterpenoid Bioactivity: The Case of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid

In the realm of natural product drug discovery, the initial identification of a bioactive compound is but the first step on a long and arduous journey toward clinical application. Reproducibility of these initial findings is paramount, yet often proves to be a significant challenge. This guide provides a framework for the cross-laboratory validation of the bioactivity of novel compounds, using the diterpenoid ent-9-hydroxy-15-oxo-16-kauren-19-oic acid and its analogs as a case study. While direct comparative studies on this specific molecule are not yet prevalent in the literature, the principles outlined herein are universally applicable for ensuring the robustness and reliability of preclinical data.

The critical need for such validation is underscored by the inherent variability in in vitro research. Seemingly minor differences in experimental conditions can lead to significant discrepancies in results, making it difficult to ascertain the true therapeutic potential of a compound.[1][2] This guide is intended for researchers, scientists, and drug development professionals dedicated to upholding the highest standards of scientific integrity.

The Challenge of Reproducibility in Bioactivity Screening

A defined assay performed with a defined in vitro model should, in theory, yield identical results regardless of when or where it is performed.[1] However, the reality is far more complex. Sources of variability can be introduced at numerous stages of the experimental workflow, from cell culture maintenance to data analysis.[1][2] For natural products like ent-9-hydroxy-15-oxo-16-kauren-19-oic acid, which is isolated from herbs such as Pteris semipinnata, the purity and stability of the compound itself can be an additional variable.[3][4][]

This guide will focus on the anti-cancer bioactivity of kaurane diterpenoids, as this is a well-documented therapeutic area for related compounds like ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid (often referred to as 5F).[6][7][8] The principles and protocols detailed can be readily adapted for other bioactivities of interest.

A Framework for Cross-Laboratory Validation

To ensure the reproducibility of bioactivity data for a compound like ent-9-hydroxy-15-oxo-16-kauren-19-oic acid, a multi-laboratory study should be meticulously planned and executed. The following diagram illustrates a robust workflow for such a study.

Caption: Proposed mitochondrial pathway of apoptosis induction.

Conclusion and Future Directions

The cross-laboratory validation of bioactivity is a cornerstone of robust drug discovery. By establishing and adhering to standardized protocols, researchers can mitigate the risks of irreproducibility and generate high-quality, reliable data. While the specific bioactivity profile of ent-9-hydroxy-15-oxo-16-kauren-19-oic acid requires further investigation, the framework presented in this guide provides a clear path forward for its systematic evaluation. Future studies should not only focus on anti-cancer effects but also explore other potential therapeutic activities, such as anti-inflammatory and antimicrobial properties, which have been noted for other kaurane diterpenoids. [9][10]

References

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• Karmaus, A. L., et al. (2016). Technical reproducibility of in vitro cell viability assays. Toxicological Sciences, 154(1), 166-177. [Link]

• Wang, Y., et al. (2012). Ent-11α-Hydroxy-15-Oxo-Kaur-16-en-19-Oic-Acid Induces Apoptosis of Human Malignant Cancer Cells. Current Drug Targets, 13(14), 1730-1737. [Link]

• National Center for Advancing Translational Sciences. (2021). Reproducibility Assessment of In Vitro Screening Results. YouTube. [Link]

• Hirsch, C., & Schildknecht, S. (2019). In Vitro Research Reproducibility: Keeping Up High Standards. ResearchGate. [Link]

• Creton, S., et al. (2017). Value and limitation of in vitro bioassays to support the application of the threshold of toxicological concern to prioritise unidentified chemicals in food contact materials. Food and Chemical Toxicology, 109(Pt 1), 863-874. [Link]

• Kar, S., et al. (2022). Bioactivity assessment of natural compounds using machine learning models trained on target similarity between drugs. PLOS Computational Biology, 18(3), e1009821. [Link]

• Wang, Y., et al. (2012). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis of human malignant cancer cells. Current Drug Targets, 13(14), 1730-1737. [Link]

• Li, X., et al. (2023). Three New Ent-Kaurane Diterpenes with Antibacterial Activity from Sigesbeckia orientalis. Molecules, 28(14), 5406. [Link]

• Chen, J., et al. (2013). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells. Oncology Reports, 29(6), 2101-2108. [Link]

• Kim, S. Y., et al. (2011). ent-kaur-16-en-19-oic acid, isolated from the roots of Aralia continentalis, induces activation of Nrf2. Journal of Ethnopharmacology, 135(1), 1-8. [Link]

• Nakedbiome. (n.d.). ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Nakedbiome. [Link]

• Chen, J., et al. (2013). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells. Oncology reports, 29(6), 2101–2108. [Link]

• Maeda, T., et al. (2022). The High Content of Ent-11α-hydroxy-15-oxo-kaur- 16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays. Plants, 11(15), 1988. [Link]

• Maeda, T., et al. (2022). The High Content of Ent-11α-hydroxy-15-oxo-kaur- 16-en-19-oic Acid in Adenostemma lavenia (L.) O. Kuntze Leaf Extract: With Preliminary in Vivo Assays. Plants, 11(15), 1988. [Link]

• Lee, J., & Kim, S. J. (2025). Machine Learning-Based Prediction of Biological Activity in Natural Product Phytochemicals. ResearchGate. [Link]

• Green, D., & Brown, J. (2024). Step Forward Cross Validation for Bioactivity Prediction: Out of Distribution Validation in Drug Discovery. Journal of Chemical Information and Modeling, 64(13), 4235-4245. [Link]

• Chen, J. F., et al. (2011). [Effect of Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid on human gastric cancer cells and its mechanism]. Nan Fang Yi Ke Da Xue Xue Bao, 31(8), 1345-1348. [Link]

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A Researcher's Guide to Deconvoluting Target Specificity: A Comparative Analysis of Methodologies for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

In the landscape of contemporary drug discovery, the identification and validation of a small molecule's biological target are paramount. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the target specificity of the natural product ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, a diterpenoid with potential therapeutic value. While the precise molecular target of this compound is not yet fully elucidated, related kaurene diterpenoids, such as ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid, have been shown to induce apoptosis in cancer cells by modulating key signaling pathways, including those involving Bcl-2 family proteins and NF-κB[1][2][3]. This suggests that the target of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid may reside within these or similar pathways.

This guide will not merely list protocols but will delve into the strategic application of modern techniques to first identify potential targets and then rigorously assess the specificity of interaction. We will explore and compare several orthogonal approaches, providing the rationale behind experimental choices and presenting hypothetical data to illustrate the expected outcomes. Our focus is on building a self-validating experimental strategy to ensure the trustworthiness and robustness of your findings.

Section 1: The Crucial First Step - Unbiased Target Identification Strategies

Before specificity can be assessed, a primary target or a set of candidate targets must be identified. Phenotypic screens, which identify compounds that produce a desired effect in cells or organisms, often precede knowledge of the molecular target[4][5]. For a compound like ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, which may have been identified through such a screen demonstrating anti-proliferative effects, the following methods are invaluable for target deconvolution.

Affinity Chromatography-Mass Spectrometry (AC-MS)

Affinity chromatography is a powerful and direct biochemical method for identifying protein binding partners of a small molecule[6][7][8]. The principle relies on immobilizing the small molecule (the "bait") on a solid support to "fish" for its interacting proteins ("prey") from a complex biological sample, such as a cell lysate[6][9].

This method is a cornerstone of target identification because it directly captures proteins that physically interact with the compound of interest. It is particularly useful for identifying high-affinity interactions.

Caption: Workflow for Affinity Chromatography-Mass Spectrometry.

• Affinity Probe Synthesis: Chemically modify ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid by introducing a linker arm at a position determined not to interfere with its biological activity. The linker should terminate in a reactive group (e.g., an amine or carboxyl group) for immobilization.

• Immobilization: Covalently couple the synthesized probe to pre-activated chromatography beads (e.g., NHS-activated sepharose beads).

• Cell Lysate Preparation: Culture relevant cells (e.g., a cancer cell line sensitive to the compound) and prepare a native protein lysate.

• Binding: Incubate the immobilized probe with the cell lysate to allow for the binding of target proteins. Include a control incubation with beads that have been treated with a linker but no compound to identify non-specific binders.

• Washing: Perform a series of washes with buffers of increasing stringency to remove proteins that are weakly or non-specifically bound.

• Elution: Elute the specifically bound proteins from the affinity matrix. This can be achieved by changing the pH, increasing the salt concentration, or by competitive elution with an excess of the free compound.

• Protein Identification: The eluted proteins are then separated by SDS-PAGE, and the protein bands are excised, digested with trypsin, and identified by liquid chromatography-tandem mass spectrometry (LC-MS/MS)[9].

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a biophysical method that assesses the thermal stability of proteins in their native cellular environment[10][11][12]. The principle is that the binding of a ligand, such as a small molecule drug, can stabilize its target protein, leading to an increase in the protein's melting temperature[10][13]. This allows for the confirmation of target engagement within intact cells[14].

CETSA® is invaluable as it provides evidence of target engagement in a physiological context, which is a significant advantage over in vitro methods[11][13]. It can be used to validate candidate proteins identified by other methods or as a screening tool itself.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA®).

• Cell Treatment: Treat cultured cells with ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid or a vehicle control (e.g., DMSO) for a predetermined time.

• Heating: Aliquot the treated cell suspensions and heat them to a range of different temperatures for a short period (e.g., 3 minutes).

• Lysis and Fractionation: After heating, lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

• Protein Detection: Analyze the amount of the target protein remaining in the soluble fraction using methods such as Western blotting or mass spectrometry-based proteomics[14].

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target stabilization and therefore, engagement.

Section 2: Rigorous Specificity Assessment - A Comparative Approach

Once a primary target is identified, the next critical phase is to assess the specificity of the interaction. A truly specific compound will bind with high affinity to its intended target while having minimal interaction with other proteins, thereby reducing the potential for off-target effects and toxicity[15][16].

Kinase Profiling

Given that many signaling pathways, including those involved in apoptosis, are regulated by kinases, it is prudent to assess the effect of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid on a broad panel of kinases[17][18]. Kinase profiling services offer assays for hundreds of kinases, providing a comprehensive overview of a compound's selectivity[19][20][21].

Kinases are a large and druggable protein family, and off-target kinase inhibition is a common source of side effects. A broad kinase screen is a standard and essential step in the development of any compound that may interact with cellular signaling pathways.

The results of a kinase profiling experiment are typically presented as the percent inhibition of kinase activity at a fixed compound concentration. For more detailed analysis, IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%) can be determined for any "hits".

Table 1: Hypothetical Kinase Profiling Data

Kinase Target	ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (% Inhibition @ 10 µM)	Comparator A (Known Kinase Inhibitor) (% Inhibition @ 1 µM)	Comparator B (Inactive Analogue) (% Inhibition @ 10 µM)
Hypothesized Target Kinase (e.g., JNK1)	92%	95%	5%
Kinase 2	15%	8%	3%
Kinase 3	8%	12%	1%
... (Panel of >400 other kinases)	<10%	<20%	<5%

This hypothetical data suggests that ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is highly selective for its target kinase, with minimal activity against a large panel of other kinases.

Isothermal Dose-Response CETSA® (ITDR-CETSA®)

Building upon the initial CETSA® experiments, the isothermal dose-response (ITDR) format can provide quantitative information about the affinity of the compound for its target in a cellular context[11].

ITDR-CETSA® provides a quantitative measure of target engagement (apparent EC50) in living cells, which is a more physiologically relevant measure of potency than in vitro IC50 values. Comparing the ITDR-CETSA® curves for the primary target and potential off-targets can provide a direct measure of cellular selectivity.

Caption: Workflow for Isothermal Dose-Response CETSA® (ITDR-CETSA®).

Table 2: Hypothetical ITDR-CETSA® Data

Protein Target	ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid Apparent EC50 (µM)	Comparator A (Known Kinase Inhibitor) Apparent EC50 (µM)
Hypothesized Target Kinase	1.2	0.5
Potential Off-Target 1	> 50	15.8
Potential Off-Target 2	> 50	> 50

This data would indicate that ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid engages its intended target in cells at a significantly lower concentration than it does potential off-targets, demonstrating cellular selectivity.

Section 3: In-Cellulo Specificity Validation - A Phenotypic Approach

Biochemical and biophysical assays provide crucial information about molecular interactions, but the ultimate test of specificity is to demonstrate that the compound's cellular effects are mediated through its intended target.

Target Knockdown/Knockout and Phenotypic Rescue

Genetic approaches provide a powerful means to validate that the engagement of a specific target is responsible for the observed cellular phenotype[4][5].

If the compound's effect is truly on-target, then reducing the expression of the target protein should either mimic the effect of the compound or render the cells less sensitive to it.

Caption: Workflow for Genetic Target Validation.

Table 3: Hypothetical Genetic Validation Data

Cell Line	Treatment	Apoptosis Rate (%)
Wild-Type	Vehicle	5%
Wild-Type	ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (5 µM)	65%
Target Knockdown	Vehicle	8%
Target Knockdown	ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (5 µM)	15%

The hypothetical data in Table 3 shows that reducing the expression of the target protein significantly diminishes the apoptotic effect of the compound, providing strong evidence that the compound's activity is mediated through this target.

Conclusion

Assessing the target specificity of a novel compound like ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a multifaceted process that requires the integration of orthogonal experimental approaches. By combining direct biochemical methods for target identification, such as affinity chromatography, with in-cellulo target engagement assays like CETSA®, and validating these findings with comprehensive profiling and genetic approaches, researchers can build a robust and compelling case for the specific mechanism of action of their compound. This structured, evidence-based approach is fundamental to advancing promising molecules through the drug discovery pipeline.

References

• University College London. (n.d.). Target Identification and Validation (Small Molecules).
• Creative Biolabs. (n.d.). Affinity Chromatography.
• Royal Society of Chemistry. (n.d.). Affinity-based target identification for bioactive small molecules. MedChemComm.
• BenchChem. (2025). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.
• Target identification of small molecules: an overview of the current applications in drug discovery. (2023). Journal of Biomedical Science.
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• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (n.d.). Bio-protocol.
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A Researcher's Guide to Differentiating Kaurenoic Acid Isomers Using NMR Spectroscopy

Introduction: The Structural Nuances of Kaurenoic Acids

Kaurenoic acid, specifically ent-kaur-16-en-19-oic acid, is a tetracyclic diterpenoid that has garnered significant attention in the scientific community for its wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[1][2] Its complex, rigid carbon skeleton, however, gives rise to a variety of isomers—compounds with the same molecular formula but different arrangements of atoms. These structural subtleties, such as the position of a double bond or the stereochemistry of a substituent, can dramatically alter a molecule's biological function. Consequently, for researchers in natural product chemistry and drug development, the unambiguous identification of the specific kaurenoic acid isomer is a critical step.

This guide provides an in-depth comparison of the Nuclear Magnetic Resonance (NMR) spectra of different kaurenoic acid isomers. We will delve into the specific 1D and 2D NMR techniques that allow for their precise structural elucidation, supported by experimental data from the literature. This document is designed to serve as a practical resource for scientists to confidently identify and distinguish between these closely related natural products.

The Analytical Challenge: Why Isomer Differentiation Matters

The primary challenge in analyzing kaurenoic acids lies in their similar structures. Isomers can be constitutional, differing in the location of the exocyclic double bond, or stereoisomers, with different spatial arrangements at one or more of the numerous chiral centers. Such minor variations often yield very similar mass spectra and chromatographic behavior, making their differentiation by these methods difficult.

NMR spectroscopy, however, is exceptionally sensitive to the local electronic environment of each nucleus (¹H and ¹³C) in a molecule.[3] This sensitivity allows us to map the molecular structure with high precision and is, therefore, the most powerful tool for distinguishing isomers. By employing a suite of NMR experiments, we can resolve these structural puzzles.

A Primer on Key NMR Techniques for Isomer Elucidation

A comprehensive structural assignment for complex molecules like kaurenoic acids is rarely achieved with a single NMR experiment. Instead, a combination of 1D and 2D techniques is required.[4]

• ¹H NMR (Proton NMR): Provides information about the number of different types of protons, their electronic environment (chemical shift), and their proximity to other protons (spin-spin coupling).

• ¹³C NMR (Carbon NMR): Reveals the number of different types of carbon atoms and their chemical environment. DEPT (Distortionless Enhancement by Polarization Transfer) experiments are often used in conjunction to determine the number of protons attached to each carbon (CH, CH₂, CH₃).[4]

• COSY (Correlation Spectroscopy): A 2D experiment that shows correlations between protons that are coupled to each other, typically over two or three bonds.[4][5] This is fundamental for tracing out proton-proton connectivity within spin systems.

• HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates proton signals with the signals of the carbon atoms to which they are directly attached.[3] It is invaluable for assigning carbon resonances based on their known proton assignments.

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful 2D technique shows correlations between protons and carbons that are separated by two or three bonds.[3] It is often the key to piecing together the entire carbon skeleton and is particularly crucial for differentiating isomers where connectivity differs, such as in the location of a double bond.[5]

The following diagram illustrates a typical workflow for using this suite of NMR experiments to distinguish between isomers.

Caption: A typical workflow for the structural elucidation and differentiation of isomers using a combination of 1D and 2D NMR experiments.

Comparative NMR Analysis: ent-kaur-16-en-19-oic acid vs. a Dienoic Derivative

To illustrate the power of this approach, we will compare the reported NMR data for two structurally related kaurane diterpenoids:

• ent-kaur-16-en-19-oic acid (1): The most common kaurenoic acid.

• ent-17-Hydroxykaura-9(11),15-dien-19-oic acid (2): A derivative with an additional double bond and a hydroxyl group.

While not strict isomers, the comparison of their NMR data provides an excellent case study on how changes in unsaturation and substitution are reflected in the spectra, a principle that directly applies to differentiating true isomers.

¹³C NMR Data Comparison

The ¹³C NMR spectrum is a powerful fingerprint for a molecule's carbon skeleton. The introduction of a double bond between C-9 and C-11 and at C-15, along with the hydroxylation at C-17 in compound 2 , causes significant and predictable shifts in the carbon resonances compared to compound 1 .

The table below summarizes the key differences in their ¹³C NMR chemical shifts.[6]

Carbon No.	ent-kaur-16-en-19-oic acid (1) ¹³C δ (ppm)	ent-17-Hydroxykaura-9(11),15-dien-19-oic acid (2) ¹³C δ (ppm)	Key Differences & Rationale
1	40.7	40.8	Minimal change, distant from modifications.
4	43.8	43.8	Minimal change, location of the carboxylic acid is the same.
9	55.9	157.2	Deshielded: Now an sp² carbon in a double bond.
10	39.7	38.1	Minor shielding due to the new π-system.
11	27.8	113.5	Deshielded: Now an sp² carbon in a double bond.
13	44.0	38.8	Shielded due to changes in geometry and neighboring unsaturation.
15	33.3	148.8	Deshielded: Now an sp² carbon in a double bond.
16	155.9	49.5	Shielded: Change from an sp² carbon to an sp³ carbon.
17	103.0	65.2	Shielded: Change from an sp² (exomethylene) to an sp³ carbon bearing a hydroxyl group.
19	184.5	184.0	Carboxylic acid carbon, minimal change.
20	15.6	16.2	Minimal change.

Analysis: The most dramatic differences are observed for the carbons directly involved in the structural changes. In compound 2 , carbons C-9, C-11, and C-15 are significantly deshielded (shifted to higher ppm) as they change from sp³ to sp² hybridization.[6] Conversely, C-16 and C-17 are shielded (shifted to lower ppm) as they transition from being part of a double bond to sp³ hybridized carbons. These distinct chemical shifts provide clear, unambiguous markers to differentiate the two structures.

¹H NMR and 2D NMR Distinguishing Features

The ¹H NMR spectra will also show significant differences, particularly in the olefinic region.

• For ent-kaur-16-en-19-oic acid (1) , the key signals are the two singlets for the exomethylene protons H-17a and H-17b, typically found around 4.7-4.8 ppm.[1]

• For a compound like ent-17-Hydroxykaura-9(11),15-dien-19-oic acid (2) , one would expect to see signals for the vinylic protons H-11 and H-15, with characteristic couplings to neighboring protons, and the absence of the sharp exomethylene signals of isomer 1 .

Using HMBC to Confirm Isomeric Structures: The HMBC spectrum provides the definitive connections to confirm the placement of double bonds. The diagram below illustrates how key HMBC correlations could be used to differentiate between a hypothetical isomer with a Δ¹⁵ double bond versus the common Δ¹⁶ isomer.

Caption: Key diagnostic HMBC correlations for differentiating ent-kaur-16-en-19-oic acid from a hypothetical Δ¹⁵ isomer.

In ent-kaur-16-en-19-oic acid, the olefinic protons H-17 will show HMBC correlations to the sp² carbon C-16 and the sp³ carbons C-13 and C-15. For an isomer with the double bond at C-15, the olefinic proton H-15 would show correlations to the methyl carbon C-17, and the methyl protons H-17 would show correlations to C-15 and C-16. These distinct patterns provide conclusive evidence for the location of the double bond.

Experimental Protocol: A Self-Validating Methodology

The following is a generalized, robust protocol for the NMR analysis of kaurenoic acid isomers, based on standard methodologies reported in the literature.[1][6][7]

1. Sample Preparation

• Solvent Selection: Dissolve 5-10 mg of the purified isomer in ~0.6 mL of a deuterated solvent. Chloroform-d (CDCl₃) is most common.[1] Using different solvents (e.g., pyridine-d₅, methanol-d₄) can resolve signal overlap issues.[8]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ 0.00 ppm).

• Filtration: Filter the sample into a 5 mm NMR tube to remove any particulate matter.

2. NMR Data Acquisition

• Instrumentation: Use a high-field NMR spectrometer (400 MHz or higher is recommended for better signal dispersion).[6][7]

• Temperature: Maintain a constant temperature, typically 25-27 °C (298-300 K), to ensure chemical shift stability.[1][7]

• 1D Spectra:

  • ¹H NMR: Acquire with a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

  • ¹³C NMR & DEPT: Acquire with a sufficient number of scans (often >1024) due to the low natural abundance of ¹³C. DEPT-135 is particularly useful for distinguishing CH/CH₃ (positive signals) from CH₂ (negative signals).[4]

• 2D Spectra:

  • Acquire gCOSY, gHSQC, and gHMBC experiments using standard pulse programs provided by the spectrometer manufacturer.

  • Optimize the acquisition parameters (e.g., spectral widths, number of increments) to achieve adequate resolution in both dimensions.

3. Data Processing and Analysis

• Apply appropriate window functions (e.g., exponential multiplication) to improve the signal-to-noise ratio before Fourier transformation.

• Phase and baseline correct all spectra carefully.

• Reference the spectra to the TMS signal at 0.00 ppm.

• Systematically analyze the spectra in the order outlined in the workflow diagram:

  • Assign obvious signals in the ¹H spectrum (e.g., methyls, olefinic protons).

  • Use COSY to establish ¹H-¹H spin systems.

  • Use HSQC to assign the one-bond ¹H-¹³C correlations.

  • Use HMBC to connect the molecular fragments and confirm the overall carbon skeleton, paying close attention to the key correlations that differentiate the isomers.

Conclusion

The differentiation of kaurenoic acid isomers is a task for which NMR spectroscopy is uniquely suited. While 1D ¹H and ¹³C NMR provide a valuable fingerprint of the molecule, a full suite of 2D NMR experiments—particularly COSY, HSQC, and HMBC—is essential for the complete and unambiguous structural assignment. By carefully analyzing the specific patterns of through-bond correlations, researchers can confidently determine the precise isomeric form of their compound. This level of structural certainty is paramount for understanding structure-activity relationships and advancing the development of these promising natural products into therapeutic agents.

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A Researcher's Guide to Unveiling Synergistic Anticancer Effects: A Case Study with ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid

Introduction: The Imperative for Combination Therapies in Oncology

The landscape of cancer treatment is continually evolving, with a pressing need for therapeutic strategies that enhance efficacy, mitigate toxicity, and overcome drug resistance. Combination therapy, the concurrent use of multiple therapeutic agents, has emerged as a cornerstone of modern oncology.[1][2] This approach allows for the targeting of multiple oncogenic pathways, potentially leading to synergistic effects where the combined therapeutic outcome is greater than the sum of the individual drug effects.[1][3] Natural products, with their vast structural diversity and biological activity, represent a promising reservoir for novel anticancer agents and chemosensitizers.[4][5][6]

This guide focuses on a compelling, albeit understudied, natural compound: ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. While direct extensive research on this specific kaurene diterpenoid is nascent, its close structural analogs, such as ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid, have demonstrated significant anticancer properties. These related compounds have been shown to induce apoptosis and cell cycle arrest in various cancer cell lines and, critically, to sensitize cancer cells to conventional chemotherapeutic agents like cisplatin.[1][2][3][7][8][9][10][11][12] This provides a strong scientific rationale for investigating the potential of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid as a synergistic partner in cancer therapy.

This document serves as a comprehensive, in-depth technical guide for researchers and drug development professionals. It is designed to provide not only the "how" but also the "why" behind the experimental design and methodologies for evaluating the synergistic anticancer effects of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid with established anticancer drugs. The protocols and data presented herein are illustrative, based on established methodologies and the known bioactivity of closely related compounds, to provide a robust framework for your investigations.

Part 1: Foundational Knowledge and Experimental Design

The Scientific Premise: Why Combine ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid with Chemotherapy?

The decision to investigate a new compound in a combination therapy context is rooted in its potential to modulate key cellular processes involved in cancer progression and treatment response. Based on the activity of related kaurene diterpenoids, we can hypothesize that ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid may:

• Induce Apoptosis: Trigger programmed cell death, a crucial mechanism for eliminating cancer cells.[1][2][3][7][8][12]

• Induce Cell Cycle Arrest: Halt the proliferation of cancer cells at specific checkpoints in the cell cycle.[3][8]

• Sensitize Cancer Cells to Chemotherapy: Lower the therapeutic threshold of conventional drugs, potentially reducing side effects and overcoming resistance.[3][8][9][10]

Selecting the Right Partners: Choosing Conventional Anticancer Drugs

The choice of established anticancer drugs for combination studies should be guided by their mechanism of action and clinical relevance to the cancer type being investigated. For this guide, we will focus on three widely used chemotherapeutic agents with distinct mechanisms:

• Cisplatin: A platinum-based drug that cross-links DNA, leading to DNA damage and apoptosis.[13][14][15][16]

• Doxorubicin: An anthracycline antibiotic that intercalates into DNA, inhibits topoisomerase II, and generates reactive oxygen species (ROS), ultimately inducing apoptosis and cell death.[17][18][19][20][21]

• Paclitaxel: A taxane that stabilizes microtubules, leading to mitotic arrest and apoptosis.[22][23][24][25][26]

Quantifying Synergy: The Chou-Talalay Method

A cornerstone of combination therapy research is the quantitative assessment of drug interactions. The Chou-Talalay method is a widely accepted and robust approach for determining whether a drug combination results in synergistic, additive, or antagonistic effects.[27][28][29][30][31] This method is based on the median-effect principle and calculates a Combination Index (CI), where:

• CI < 1: Indicates synergism

• CI = 1: Indicates an additive effect

• CI > 1: Indicates antagonism

The following diagram illustrates the conceptual workflow for assessing drug synergy:

Caption: Workflow for Determining Drug Synergy.

Part 2: Experimental Protocols

This section provides detailed, step-by-step protocols for the core in vitro assays required to evaluate the synergistic anticancer effects of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid.

Cell Viability Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[5][32][33][34][35]

Protocol:

• Cell Seeding:

  • Culture human cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma, or HeLa cervical cancer) in appropriate media.

  • Trypsinize and count the cells.

  • Seed 5 x 10³ to 1 x 10⁴ cells per well in a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid and the chosen anticancer drug (Cisplatin, Doxorubicin, or Paclitaxel) in culture medium.

  • For combination studies, prepare mixtures of the two drugs at a constant ratio (e.g., based on their individual IC50 values).

  • Remove the old medium from the wells and add 100 µL of the drug-containing medium. Include untreated control wells.

  • Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well.

  • Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[32]

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Detection: Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[6][36][37][38][39]

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and treat with ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid, the anticancer drug, or the combination for the desired time.

• Cell Harvesting and Washing:

  • Collect both adherent and floating cells.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cells in 100 µL of 1X Annexin V binding buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI (50 µg/mL).

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V binding buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

The following diagram illustrates the principles of Annexin V/PI staining:

Caption: Principles of Apoptosis Detection by Annexin V/PI Staining.

Cell Cycle Analysis: Propidium Iodide (PI) Staining

This method uses PI to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) by flow cytometry.[4][40][41][42]

Protocol:

• Cell Seeding and Treatment:

  • Culture and treat cells as described for the apoptosis assay.

• Cell Harvesting and Fixation:

  • Harvest the cells and wash with PBS.

  • Fix the cells in ice-cold 70% ethanol while gently vortexing.

  • Incubate at -20°C for at least 2 hours.

• Staining:

  • Wash the fixed cells with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing PI and RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples by flow cytometry to determine the percentage of cells in each phase of the cell cycle.

Part 3: Data Interpretation and Presentation

Illustrative Data

The following tables present hypothetical data to illustrate the expected outcomes of the experiments described above.

Table 1: Hypothetical IC50 Values (µM) of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid and Anticancer Drugs in A549 Cells after 48h Treatment

Compound	IC50 (µM)
ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid	25
Cisplatin	10
Doxorubicin	1
Paclitaxel	0.1

Table 2: Hypothetical Combination Index (CI) Values for the Combination of ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid with Anticancer Drugs in A549 Cells

Combination	CI Value (at Fa = 0.5)	Interpretation
ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid + Cisplatin	0.6	Synergism
ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid + Doxorubicin	0.8	Synergism
ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid + Paclitaxel	0.5	Synergism
(Fa = Fraction affected, i.e., 50% cell growth inhibition)

Table 3: Hypothetical Percentage of Apoptotic Cells (Annexin V+) in A549 Cells after 48h Treatment

Treatment	% Apoptotic Cells
Control	5
ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (12.5 µM)	15
Cisplatin (5 µM)	20
ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (12.5 µM) + Cisplatin (5 µM)	45

Table 4: Hypothetical Cell Cycle Distribution (%) in A549 Cells after 24h Treatment

Treatment	G0/G1	S	G2/M
Control	60	25	15
ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (12.5 µM)	50	20	30
Paclitaxel (0.05 µM)	10	15	75
ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (12.5 µM) + Paclitaxel (0.05 µM)	5	10	85

Mechanistic Insights and Future Directions

The hypothetical data suggest that ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid acts synergistically with conventional anticancer drugs to inhibit cancer cell growth, induce apoptosis, and promote cell cycle arrest. The potentiation of G2/M arrest by paclitaxel and the enhanced apoptosis with cisplatin point towards complementary mechanisms of action.

Future research should focus on elucidating the precise molecular mechanisms underlying these synergistic interactions. This could involve investigating the modulation of key signaling pathways, such as those involving p53, NF-κB, and MAP kinases, which are known to be affected by related diterpenoids.[1][2][7] Furthermore, in vivo studies using animal models are essential to validate these in vitro findings and to assess the therapeutic potential of these drug combinations in a more complex biological system.

Conclusion

This guide provides a comprehensive framework for the systematic evaluation of the synergistic anticancer effects of ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in combination with established chemotherapeutic agents. By employing the detailed protocols and analytical methods described herein, researchers can generate robust and quantitative data to advance our understanding of this promising natural compound and its potential role in innovative cancer combination therapies. The exploration of such synergistic combinations holds the key to developing more effective and less toxic treatments for cancer patients.

References

• ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. Retrieved from [Link]

• Roy, M., & Vivinus, S. (2017). Assaying cell cycle status using flow cytometry. Current protocols in molecular biology, 120, 25.4.1-25.4.15.

• Boster Biological Technology. (2024, November 12). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• Bio-protocol. (n.d.). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Retrieved from [Link]

• CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• Bentham Science. (n.d.). Ent-11α-Hydroxy-15-Oxo-Kaur-16-en-19-Oic-Acid Induces Apoptosis of Human Malignant Cancer Cells. Retrieved from [Link]

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• iGEM. (n.d.). Annexin V-FITC Assay Protocol for Annexin V-FITC Apoptosis Staining/Detection Kit. Retrieved from [Link]

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• Chen, G. G., et al. (2009). Induction of laryngeal cancer cell death by Ent-11-hydroxy-15-oxo-kaur-16-en-19-oic acid. Head & neck, 31(7), 897–905.
• Li, M. Y., Liang, N. C., & Chen, G. G. (2012). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis of human malignant cancer cells. Current drug targets, 13(14), 1730–1737.
• Liang, N. C., et al. (2013). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic-acid induces apoptosis and cell cycle arrest in CNE-2Z nasopharyngeal carcinoma cells. Oncology reports, 29(6), 2101–2108.
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• Wang, Y., et al. (2021). ent-Kaurane diterpenoids induce apoptosis and ferroptosis through targeting redox resetting to overcome cisplatin resistance. Redox biology, 43, 101977.
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• Wang, J., et al. (2015). Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid loaded onto fluorescent mesoporous silica nanoparticles for the location and therapy of nasopharyngeal carcinoma. Analyst, 140(15), 5236-5243.
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• Wu, X., et al. (2013). Synergistic effect of paclitaxel and epigenetic agent phenethyl isothiocyanate on growth inhibition, cell cycle arrest and apoptosis in breast cancer cells.
• Das, S., et al. (2024). Synergistic Anticancer Efficacy of Curcumin and Doxorubicin Combination Treatment Inducing S-phase Cell Cycle Arrest in Triple-Negative Breast Cancer Cells: An In Vitro Study. Cureus, 16(1), e51528.
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Safety & Regulatory Compliance

Personal protective equipment for handling ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

Comprehensive Safety & Handling Guide: ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

This document provides essential safety and handling protocols for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (CAS No. 77658-39-0). As a diterpenoid natural product, this compound's full toxicological profile is not extensively documented.[1][2] Therefore, it must be handled as a substance of unknown toxicity with high biological potential. The following guidelines are rooted in established laboratory safety principles to ensure minimal exposure and maximum protection for all personnel.

Our approach is governed by the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450), which mandates the implementation of a Chemical Hygiene Plan (CHP) to minimize employee exposure to hazardous chemicals.[3] This guide serves as a specialized component of a comprehensive CHP.

Hazard Assessment & Risk Mitigation

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is a solid, crystalline compound with a molecular weight of 332.4 g/mol .[2] While specific hazard data is unavailable, its classification as a biologically active diterpenoid acid warrants significant caution.[4][5] Related kaurenoic acid compounds have demonstrated potent biological effects, and it is prudent to assume this compound may have similar properties.[6]

The primary routes of occupational exposure are:

• Inhalation: Accidental inhalation of airborne powder during weighing or transfer.

• Dermal Contact: Skin contact with the solid compound or solutions.

• Ingestion: Accidental transfer from contaminated hands to the mouth.

Given the unknown toxicity, the core principle is ALARA (As Low As Reasonably Achievable) . All handling procedures must be designed to minimize the generation of dust and prevent direct contact.

Required Personal Protective Equipment (PPE)

Selection of PPE is the most critical barrier between the researcher and potential chemical exposure. The following table outlines the minimum required PPE for handling ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in solid form and in solution.

Protection Area	Required PPE	Specification & Rationale
Respiratory	Air-Purifying Respirator (APR), half- or full-face	Minimum Filter: NIOSH-approved P100/N100 particulate filter. Rationale: Protects against inhalation of fine, potent powders. A standard surgical mask is insufficient. For operations with high dust potential or in the absence of local exhaust ventilation, a Powered Air-Purifying Respirator (PAPR) is recommended.[7]
Hand	Double Gloving: Nitrile	Outer Glove: Heavy-duty nitrile glove. Inner Glove: Standard nitrile laboratory glove. Rationale: Double gloving provides robust protection against tears and minimizes contamination during glove removal. Nitrile is selected for its general chemical resistance.[8]
Eye & Face	Safety Goggles & Face Shield	Specification: ANSI Z87.1-rated, indirectly vented chemical splash goggles. A full-face shield must be worn over the goggles. Rationale: Goggles provide a seal around the eyes to protect from dust.[8] The face shield offers a secondary barrier against splashes when preparing solutions.[7]
Body	Chemical-Resistant Laboratory Coat & Apron	Specification: Long-sleeved, tight-cuffed lab coat. A chemically impervious apron should be worn over the coat when handling solutions. Rationale: Provides a barrier against incidental contact and small spills. Cuffs should be tucked into the outer gloves.[7]
Footwear	Closed-toe Shoes	Specification: Non-perforated, chemical-resistant material. Rationale: Protects feet from spills and falling objects. Standard laboratory practice.[9]

Operational Plan: Step-by-Step Handling Protocol

This protocol is designed to guide the user through the safe handling of the solid compound, from preparation to cleanup. The entire workflow must be conducted within a certified chemical fume hood or a similar ventilated enclosure to control airborne particles.

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